Methyltrioctylammonium iodide

• CAS: 35675-86-6

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis and Purification of Methyltrioctylammonium Iodide

Abstract

Methyltrioctylammonium iodide is a quaternary ammonium salt with significant utility, primarily as a phase-transfer catalyst (PTC) in organic synthesis.[1][2][3] Its structure, featuring a positively charged nitrogen atom surrounded by one methyl and three long octyl chains, imparts amphiphilic properties that enable it to transport anions from an aqueous phase into an organic phase, thereby accelerating heterogeneous reactions.[2] This guide provides a comprehensive, field-proven methodology for the synthesis and purification of methyltrioctylammonium iodide, grounded in fundamental chemical principles. We will delve into the causality behind experimental choices, from reaction setup to final product characterization, ensuring a self-validating and reproducible protocol for researchers and chemical development professionals.

Foundational Principles: The Chemistry of Quaternary Ammonium Salts

Quaternary ammonium salts, or "quats," are compounds with the general structure [NR₄]⁺X⁻, where R represents alkyl or aryl groups.[4] Unlike primary, secondary, or tertiary ammonium ions, the quaternary cation is permanently charged, irrespective of the solution's pH.[4] This permanent charge is central to their function.

The synthesis of methyltrioctylammonium iodide is a classic example of the Menschutkin reaction , a bimolecular nucleophilic substitution (Sₙ2) reaction between a tertiary amine and an alkyl halide.[5] In this specific case, the tertiary amine is trioctylamine, and the alkylating agent is methyl iodide.

The Sₙ2 Mechanism: A Molecular Perspective

The reaction proceeds via a concerted mechanism where the lone pair of electrons on the nitrogen atom of trioctylamine acts as a nucleophile, attacking the electrophilic carbon atom of methyl iodide.[6] This nucleophilic attack occurs from the backside of the carbon-iodine bond, leading to a trigonal bipyramidal transition state. Simultaneously, the carbon-iodine bond breaks, and the iodide ion is displaced as the leaving group. The choice of methyl iodide is strategic; it is an excellent substrate for Sₙ2 reactions due to minimal steric hindrance and the fact that iodide is a superb leaving group.[7]

Caption: Sₙ2 mechanism for the synthesis of Methyltrioctylammonium Iodide.

Synthesis Protocol: A Step-by-Step Guide

This protocol details a representative experimental procedure for the synthesis of methyltrioctylammonium iodide. Safety precautions, including the use of a fume hood, gloves, and safety glasses, are mandatory. Methyl iodide is toxic and should be handled with extreme care.[8]

Reactant and Solvent Specifications

A successful synthesis hinges on the quality of the starting materials.

Compound	Formula	Molar Mass ( g/mol )	Key Properties
Trioctylamine	C₂₄H₅₁N	353.67	Liquid, non-polar, nucleophilic
Methyl Iodide	CH₃I	141.94	Liquid, volatile, potent electrophile
Acetonitrile	CH₃CN	41.05	Polar aprotic solvent, dissolves reactants
Product	C₂₅H₅₄IN	495.60	Waxy solid, quaternary ammonium salt [9]

Experimental Procedure

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add trioctylamine (e.g., 35.4 g, 0.1 mol).

• Solvent Addition: Add 100 mL of anhydrous acetonitrile to the flask. Stir the mixture until the trioctylamine is fully dissolved. Acetonitrile is chosen as the solvent because its polar aprotic nature effectively solvates the forming ions, stabilizing the charged product without interfering with the nucleophile.[10]

• Reagent Addition: Slowly add methyl iodide (e.g., 15.6 g, 0.11 mol, 1.1 equivalents) to the stirred solution at room temperature. A slight excess of the alkylating agent is used to ensure the complete conversion of the tertiary amine. The reaction is exothermic; for larger-scale syntheses, an ice bath may be necessary to control the initial temperature rise.

• Reaction Conditions: Heat the reaction mixture to a gentle reflux (approx. 80-82°C) and maintain for 12-24 hours. The progress can be monitored by thin-layer chromatography (TLC) or by the disappearance of the trioctylamine spot.

• Initial Workup: After cooling to room temperature, remove the solvent (acetonitrile) under reduced pressure using a rotary evaporator. The resulting crude product will be a viscous oil or a waxy solid.

Purification Strategy: Achieving High Purity

Purification is arguably the most critical phase, as the utility of the phase-transfer catalyst is highly dependent on its purity. The primary impurities are unreacted trioctylamine and excess methyl iodide.

Caption: General workflow for the purification of Methyltrioctylammonium Iodide.

Purification Protocol

• Initial Wash: Transfer the crude product from the reaction flask into a separatory funnel using a non-polar solvent like hexane (2 x 50 mL). The unreacted, non-polar trioctylamine will readily dissolve in the hexane. The ionic product, methyltrioctylammonium iodide, is largely insoluble in hexane and will often remain as a distinct, denser layer or solid.

• Extraction: Wash the crude product vigorously with the hexane. This step is crucial for removing the lipophilic trioctylamine. Discard the hexane layer. Repeat this wash 2-3 times. This process exploits the significant difference in polarity between the neutral starting amine and the ionic quaternary salt product.

• Recrystallization/Precipitation: The washed crude product can be further purified by recrystallization or precipitation.[11]

  • Dissolve the crude solid in a minimal amount of a suitable hot solvent, such as isopropanol or acetone.

  • Once fully dissolved, slowly add a non-polar "anti-solvent" like diethyl ether or hexane with stirring until the solution becomes cloudy, indicating the onset of precipitation.

  • Cool the mixture in an ice bath for 30-60 minutes to maximize product precipitation.

• Isolation and Drying:

  • Collect the precipitated white solid by vacuum filtration using a Büchner funnel.[6]

  • Wash the filter cake with a small amount of cold diethyl ether to remove any remaining soluble impurities.

  • Dry the purified product under high vacuum at room temperature for several hours to remove all residual solvents. The final product should be a white to off-white crystalline or waxy solid.

Purity and Yield

Following this protocol, typical yields range from 85-95%. The purity should be assessed using standard analytical techniques.

Parameter	Typical Result
Yield	85-95%
Appearance	White to off-white waxy solid
Purity (by ¹H NMR)	>98%
Melting Point	Varies (often a waxy solid at RT)

Characterization and Quality Control

Final product validation is essential.

• ¹H NMR (Nuclear Magnetic Resonance): This is the most definitive method for confirming the structure. Key signals to look for are a singlet corresponding to the N-CH₃ protons (typically around 3.2-3.4 ppm) and multiplets for the long octyl chains. Integration of these signals should confirm the correct proton ratio.

• FTIR (Fourier-Transform Infrared Spectroscopy): While less definitive than NMR, FTIR can confirm the presence of C-H stretches from the alkyl chains and the absence of N-H stretches that would indicate residual secondary or primary amines.

• Mass Spectrometry (MS): Electrospray ionization (ESI-MS) in positive ion mode should show a prominent peak for the methyltrioctylammonium cation [C₂₅H₅₄N]⁺ at m/z ≈ 368.7.

Conclusion

The synthesis of methyltrioctylammonium iodide via the Menschutkin reaction is a robust and scalable process. The success of this procedure lies not just in the execution of the steps, but in understanding the chemical principles that govern the reaction and purification. By carefully selecting solvents, controlling reaction conditions, and employing a rational purification strategy based on polarity differences, researchers can reliably produce high-purity methyltrioctylammonium iodide, a critical enabler for a wide range of phase-transfer catalyzed reactions in both academic and industrial settings.

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Physicochemical properties of Methyltrioctylammonium iodide

An In-depth Technical Guide to the Physicochemical Properties of Methyltrioctylammonium Iodide

Foreword: A Guide for the Modern Researcher

In the dynamic landscape of chemical science and drug development, a thorough understanding of a compound's fundamental physicochemical properties is not merely academic—it is the bedrock of innovation. Methyltrioctylammonium iodide, a quaternary ammonium salt, presents a fascinating case study in the interplay between molecular structure and macroscopic behavior. Its amphiphilic nature, combining a charged hydrophilic head with lipophilic alkyl chains, makes it a valuable tool in applications ranging from phase-transfer catalysis to the formulation of novel drug delivery systems.

This guide is structured to provide not just a list of properties but a cohesive narrative that explains the why behind the data. It is designed for the hands-on researcher, offering not only established values but also robust, field-proven experimental protocols for properties that require empirical determination. By grounding our discussion in causality and providing self-validating methodologies, we aim to empower scientists to confidently utilize and characterize Methyltrioctylammonium iodide in their work.

Part 1: Core Physicochemical Profile

Methyltrioctylammonium iodide is a quaternary ammonium salt characterized by a central nitrogen atom covalently bonded to one methyl group and three octyl groups, with an iodide anion providing charge neutrality. This structure imparts significant surface-active properties and dictates its behavior in various chemical environments.

Fundamental Properties

The core identifying and physical properties of Methyltrioctylammonium iodide are summarized below. These values are critical for everything from calculating molar concentrations to predicting its behavior in multiphasic systems.

Property	Value	Source(s)
CAS Number	35675-86-6	[][2][3]
Molecular Formula	C₂₅H₅₄IN	[][3][4]
Molecular Weight	495.61 g/mol	[][3]
IUPAC Name	methyl(trioctyl)azanium;iodide	[][3]
Appearance	Varies; often a solid or viscous liquid	N/A
Density	1.041 g/mL (at 20°C)	[][2][4]
Refractive Index	n20/D 1.493	[2][4]

Molecular Structure

The defining feature of Methyltrioctylammonium iodide is its amphiphilic structure. The quaternary ammonium cation, [N(C₈H₁₇)₃CH₃]⁺, possesses a positively charged, hydrophilic core, while the three long octyl chains and one methyl group form a nonpolar, lipophilic periphery. This dual nature governs its solubility and interfacial activity.

Caption: Structure of Methyltrioctylammonium Iodide.

Solubility Profile: An Empirical Approach

Precise quantitative solubility data for Methyltrioctylammonium iodide in a wide range of organic solvents is not extensively documented. However, its amphiphilic structure suggests it will be most soluble in solvents of intermediate polarity and less soluble in highly polar (e.g., water) or very nonpolar (e.g., hexane) solvents. For applications in drug development or chemical synthesis, determining the exact solubility in a specific solvent system is crucial.

This protocol provides a reliable method for determining the solubility of a crystalline solid like Methyltrioctylammonium iodide in an organic solvent at a specific temperature.[5] The principle relies on creating a saturated solution at equilibrium and then quantifying the dissolved solute.

Workflow Diagram

Caption: Isothermal Shake-Flask Method Workflow.

Step-by-Step Methodology:

• Preparation:

  • Dry the Methyltrioctylammonium iodide (MTOAI) in a vacuum oven to remove any residual moisture.

  • Add an excess amount of the dried MTOAI to a series of screw-capped glass vials. The key is to ensure undissolved solid remains at the end of the experiment.

  • Using a calibrated pipette, add a precise volume (e.g., 5.00 mL) of the desired organic solvent to each vial.

• Equilibration:

  • Securely cap the vials to prevent solvent evaporation.

  • Place the vials in a thermostatically controlled shaker or water bath set to the desired temperature (e.g., 25°C ± 0.1°C).

  • Agitate the vials for a sufficient period to ensure equilibrium is reached. This typically requires 24 to 72 hours. A preliminary kinetic study can determine the minimum time to equilibrium.

• Sample Analysis (Gravimetric Method):

  • After equilibration, remove the vials and allow them to stand undisturbed in the thermostatic bath for several hours to let the undissolved solid settle.

  • Carefully withdraw a known volume of the clear supernatant using a syringe fitted with a solvent-compatible filter (e.g., 0.22 µm PTFE) to prevent aspiration of solid particles.

  • Dispense the aliquot into a pre-weighed, clean, and dry vial. Record the exact mass of the empty vial.

  • Remove the solvent from the aliquot under reduced pressure (e.g., using a rotary evaporator or vacuum oven) until a constant weight of the dried residue is achieved.

  • Weigh the vial containing the dried MTOAI residue.

• Calculation:

  • Calculate the mass of the dissolved MTOAI by subtracting the mass of the empty vial from the final mass.

  • Determine the solubility by dividing the mass of the solute by the volume of the supernatant withdrawn. Express the result in appropriate units (e.g., g/L, mg/mL, or mol/L).

Thermal Stability

Quaternary ammonium iodides are generally more thermally stable than their chloride or bromide counterparts.[6] However, at elevated temperatures, they do not typically exhibit a clean melting or boiling point but instead undergo thermal decomposition. The decomposition pathways can include Hofmann elimination (for cations with beta-hydrogens) or nucleophilic substitution by the iodide ion on one of the alkyl groups.[7]

Thermogravimetric Analysis (TGA) is the standard method for evaluating thermal stability. It measures the change in mass of a sample as a function of temperature in a controlled atmosphere.[8]

Step-by-Step Methodology:

• Instrument Setup:

  • Calibrate the TGA instrument for mass and temperature according to the manufacturer's guidelines.

  • Select an inert sample pan (e.g., platinum or alumina). Tare the empty pan within the instrument.

• Sample Preparation:

  • Place a small, accurately weighed amount of the Methyltrioctylammonium iodide sample (typically 5-10 mg) into the tared pan.

• Analysis:

  • Load the sample into the TGA furnace.

  • Purge the furnace with an inert gas (e.g., nitrogen or argon) at a constant flow rate (e.g., 50-100 mL/min) to prevent oxidative degradation.

  • Program the instrument to heat the sample at a constant rate (e.g., 10°C/min) over a relevant temperature range (e.g., from 30°C to 500°C).

• Data Interpretation:

  • The resulting TGA curve plots mass percentage (y-axis) versus temperature (x-axis).

  • The onset temperature of decomposition is identified as the point where significant mass loss begins. This is a critical indicator of the material's thermal stability limit.

  • The temperatures at which 5% or 10% mass loss occurs are often reported as standardized measures of stability.

Part 2: Spectroscopic Characterization

Spectroscopic analysis is indispensable for confirming the chemical identity, structure, and purity of Methyltrioctylammonium iodide. A combination of NMR, IR, and UV-Vis spectroscopy provides a comprehensive molecular fingerprint.[9][10]

Workflow for Spectroscopic Analysis

Caption: Integrated workflow for spectroscopic characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for elucidating the precise structure of organic molecules in solution.

• ¹H NMR Spectroscopy (Expected Signals):

  • ~3.3-3.5 ppm: A multiplet corresponding to the protons on the carbons alpha to the nitrogen (-N⁺-CH₂-).

  • ~3.1-3.3 ppm: A singlet corresponding to the three protons of the N-methyl group (-N⁺-CH₃).

  • ~1.6-1.8 ppm: A multiplet for the protons on the carbons beta to the nitrogen (-CH₂-CH₂-N⁺).

  • ~1.2-1.4 ppm: A broad, complex multiplet for the internal methylene protons of the octyl chains (-(CH₂)₅-).

  • ~0.8-0.9 ppm: A triplet corresponding to the terminal methyl protons of the octyl chains (-CH₂-CH₃).

• ¹³C NMR Spectroscopy (Expected Signals):

  • Signals for the carbons of the octyl chains, with the carbon alpha to the nitrogen appearing most downfield.

  • A distinct signal for the N-methyl carbon.

• Sample Preparation: Dissolve 5-10 mg of the MTOAI sample in ~0.7 mL of a suitable deuterated solvent (e.g., Chloroform-d, CDCl₃, or DMSO-d₆) in a standard NMR tube.

• Data Acquisition: Acquire ¹H and ¹³C spectra on a calibrated NMR spectrometer (e.g., 400 MHz or higher). Include standard experiments like DEPT for carbon signal assignment if necessary.

• Data Processing: Process the raw data (FID) by applying Fourier transformation, phase correction, and baseline correction. Integrate the ¹H NMR signals to confirm the proton ratios.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by detecting the absorption of infrared radiation corresponding to molecular vibrations.

• Expected Absorption Bands:

  • 2950-2850 cm⁻¹: Strong, sharp peaks corresponding to the C-H stretching vibrations of the alkyl (CH₂, CH₃) groups.

  • 1470-1450 cm⁻¹: Peaks from C-H bending (scissoring) vibrations.

  • ~1480 cm⁻¹: A characteristic C-N bond vibration associated with the quaternary ammonium group.

• Sample Preparation:

  • For solids: Prepare a KBr pellet by grinding a small amount of sample with dry potassium bromide and pressing it into a transparent disk.

  • For viscous liquids: Place a small drop of the sample between two salt plates (e.g., NaCl or KBr) to create a thin film.

• Analysis: Place the sample in the FTIR spectrometer and acquire the spectrum, typically over a range of 4000-400 cm⁻¹. Collect a background spectrum of the empty sample holder or pure salt plates first and subtract it from the sample spectrum.

UV-Visible (UV-Vis) Spectroscopy

Simple alkylammonium salts lack significant chromophores and are not expected to show strong absorbance in the UV-Vis region (200-800 nm). However, the iodide counter-ion can exhibit absorbance in the UV region. The primary utility of this technique is often for quantification through methods like ion-pair extraction with a chromophoric dye.[11]

• Sample Preparation: Dissolve a precisely weighed amount of MTOAI in a suitable UV-transparent solvent (e.g., ethanol or acetonitrile) to prepare a stock solution. Create a series of dilutions.

• Analysis: Use a calibrated dual-beam UV-Vis spectrophotometer. Fill a quartz cuvette with the pure solvent to serve as a blank. Record the absorbance spectra of the sample solutions.

• Interpretation: Look for any absorbance maxima. If a Beer-Lambert plot of absorbance vs. concentration is linear, this method can be used for quantitative analysis.

Part 3: Synthesis and Purification

The most common and direct method for synthesizing Methyltrioctylammonium iodide is the Menschutkin reaction , which involves the Sₙ2 alkylation of a tertiary amine with an alkyl halide.[4][12]

Synthetic Pathway: The Menschutkin Reaction

In this synthesis, the nucleophilic tertiary amine, trioctylamine, reacts with the electrophile, methyl iodide, to form the quaternary ammonium salt.

Caption: Synthesis of MTOAI via the Menschutkin Reaction.

Experimental Protocol: Synthesis and Purification

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve trioctylamine in a suitable polar aprotic solvent like acetonitrile or acetone.

• Addition of Reagent: Slowly add a stoichiometric equivalent (or slight excess) of methyl iodide to the stirred solution. The reaction is exothermic and may require cooling to control the rate.[13]

• Reaction: Stir the mixture at room temperature or with gentle heating (e.g., 40-50°C) for several hours to overnight. The reaction progress can be monitored by techniques like TLC or by the precipitation of the product if it is insoluble in the reaction solvent.

• Workup and Purification:

  • Cool the reaction mixture. If a precipitate has formed, collect it by vacuum filtration.

  • If the product is soluble, remove the solvent under reduced pressure.

  • The crude product can be purified by recrystallization. Dissolve the solid in a minimal amount of a hot solvent (e.g., a mixture of ethanol and ethyl acetate) and allow it to cool slowly. Crystals of pure MTOAI will form.

  • Collect the purified crystals by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum.

Part 4: Applications and Safety Considerations

Applications in Research and Drug Development

• Phase-Transfer Catalyst: MTOAI can shuttle reactants between immiscible aqueous and organic phases, accelerating reaction rates in heterogeneous systems.

• Ionic Liquids: As a quaternary ammonium salt, it is a component in the formulation of room-temperature ionic liquids, which are "green" solvents for synthesis and catalysis.

• Surfactant: Its amphiphilic nature makes it an effective surfactant for creating microemulsions.[]

• Drug Delivery: Quaternary ammonium compounds are explored for their ability to form micelles or ion pairs with active pharmaceutical ingredients (APIs), potentially enhancing solubility, stability, or membrane permeability.[14][15]

Safety and Handling

Methyltrioctylammonium iodide must be handled with appropriate care, following standard laboratory safety procedures.

• GHS Hazards: It is classified as causing skin and eye irritation, and may cause respiratory irritation.[3][16] There are also warnings that it may damage fertility or the unborn child.[3][4]

• Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and chemical-resistant gloves (e.g., nitrile) when handling the compound.

• Handling: Use in a well-ventilated area or a chemical fume hood to avoid inhalation of any dust or aerosols. Avoid contact with skin and eyes.[16]

• Storage: Keep the container tightly closed and store in a dry, cool, and well-ventilated place.

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An In-depth Technical Guide to Methyltrioctylammonium Iodide (CAS: 35675-86-6)

Abstract

Methyltrioctylammonium iodide is a quaternary ammonium salt characterized by a central nitrogen atom bonded to three octyl chains and one methyl group, with an iodide counter-ion. Its amphipathic structure, combining a hydrophilic cationic head with lipophilic alkyl chains, makes it a compound of significant interest, primarily as a phase-transfer catalyst (PTC) in heterogeneous reaction systems. This guide provides a comprehensive overview of its physicochemical properties, synthesis, core applications, and safety protocols, offering field-proven insights into its practical use and mechanistic underpinnings.

Core Physicochemical Properties

Methyltrioctylammonium iodide, also known as Trioctylmethylammonium iodide, possesses a unique set of properties derived from its molecular structure.[1][2] The long C8 alkyl chains impart significant organophilicity, while the charged quaternary ammonium center provides interaction with anionic species.

Property	Value	Source(s)
CAS Number	35675-86-6	[1][2][3][]
Molecular Formula	C₂₅H₅₄IN	[2][][5]
Molecular Weight	495.61 g/mol	[2][][5]
Density	1.041 g/mL at 20 °C	[2][5]
Refractive Index	n20/D 1.493	[2][5]
IUPAC Name	methyl(trioctyl)azanium;iodide	[1][]
Synonyms	Trioctylmethylammonium iodide	[2]
SMILES	CCCCCCCC(CCCCCCCC)CCCCCCCC.[I-]	[1][]

Solubility Profile

While quantitative solubility data for Methyltrioctylammonium iodide is not extensively published, its structural characteristics provide a strong basis for predicting its behavior. The presence of three long octyl chains makes the molecule highly soluble in nonpolar and moderately polar organic solvents such as toluene, dichloromethane, and ethers. Conversely, its solubility in water is expected to be low. The behavior of related quaternary ammonium salts supports this, where solubility is a complex function of both the cation's alkyl chain length and the nature of the solvent.[6] For instance, tetramethylammonium iodide is only sparingly soluble in water and ethanol and insoluble in less polar solvents like chloroform and diethyl ether, highlighting the dramatic effect of the much longer alkyl chains in the title compound.[7]

Thermal Stability

Synthesis and Characterization

Synthesis via Menschutkin Reaction

The primary route for synthesizing Methyltrioctylammonium iodide is the Menschutkin reaction , which involves the alkylation of a tertiary amine with an alkyl halide.[9] In this case, tri-n-octylamine is the tertiary amine and iodomethane (methyl iodide) serves as the alkylating agent.

Experimental Protocol (General Procedure):

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve tri-n-octylamine (1.0 eq) in a suitable polar aprotic solvent, such as acetonitrile.

• Reagent Addition: Add iodomethane (methyl iodide, ≥1.1 eq) to the solution. The reaction is typically exothermic, and the addition may be controlled to maintain a desired temperature.

• Reaction Conditions: Stir the mixture at room temperature or with gentle heating (e.g., 40-60 °C) for several hours to overnight. The progress can be monitored by techniques such as TLC or ¹H NMR by observing the disappearance of the starting amine.

• Workup and Purification: Upon completion, the solvent is typically removed under reduced pressure. The resulting crude product can be purified by recrystallization from a suitable solvent system (e.g., an ethanol/ether mixture) or by washing with a non-polar solvent like hexane to remove any unreacted tri-n-octylamine. The purified product should be dried under vacuum.

Spectroscopic Characterization

Verifying the identity and purity of the synthesized product is critical. ¹H NMR and FTIR are standard methods for this purpose.

• ¹H NMR Spectroscopy: The ¹H NMR spectrum provides clear diagnostic signals. The expected chemical shifts (referenced against a solvent like CDCl₃) are:

  • A singlet around 3.3 ppm corresponding to the three protons of the N-CH₃ group.[10]

  • A multiplet around 3.2-3.4 ppm for the six protons of the three N-CH₂- groups adjacent to the nitrogen atom.

  • A broad multiplet between 1.2-1.7 ppm representing the bulk of the methylene protons (-CH₂-) in the octyl chains.

  • A triplet around 0.9 ppm corresponding to the nine protons of the terminal methyl (-CH₃) groups of the octyl chains. PubChem confirms the availability of reference ¹H and ¹³C NMR spectra for this compound.[1]

• FTIR Spectroscopy: Infrared spectroscopy is used to confirm the presence of key functional groups and the successful quaternization of the amine.[10]

  • C-H Stretching: Strong peaks in the 2850-2960 cm⁻¹ region corresponding to the symmetric and asymmetric stretching of C-H bonds in the numerous methylene and methyl groups.

  • C-H Bending: Bending vibrations for the alkyl chains are expected around 1465 cm⁻¹ .

  • The disappearance of signals characteristic of the tertiary amine and the overall spectral profile confirm the formation of the quaternary ammonium salt.

Core Applications: The Role of a Phase-Transfer Catalyst

The primary utility of Methyltrioctylammonium iodide is as a phase-transfer catalyst (PTC) . PTCs facilitate reactions between reactants located in different immiscible phases (e.g., a water-soluble nucleophile and an organic-soluble electrophile).[11]

Mechanism of Action

The catalyst, Q⁺X⁻ (where Q⁺ is the quaternary ammonium cation and X⁻ is the original anion, iodide), operates by transporting a reactant anion (Y⁻) from the aqueous phase to the organic phase.

• Anion Exchange: At the aqueous-organic interface, the catalyst's original anion (I⁻) is exchanged for the reactant anion (Y⁻) from the aqueous phase, forming an ion pair [Q⁺Y⁻].

• Phase Transfer: The newly formed [Q⁺Y⁻] ion pair, now soluble in the organic phase due to the long alkyl chains of the Q⁺ cation, migrates into the organic bulk.

• Organic Phase Reaction: The reactant anion Y⁻, now solvated in the organic phase, reacts with the organic substrate (RZ) to form the product (RY). This step regenerates the catalyst in its original form [Q⁺Z⁻].

• Catalyst Regeneration: The catalyst returns to the interface to repeat the cycle.

// Interface Nodes QY_int [label="[Q⁺Y⁻]", shape=ellipse, style=filled, fillcolor="#FBBC05"]; QZ_int [label="[Q⁺Z⁻]", shape=ellipse, style=filled, fillcolor="#FBBC05"];

// Arrows QY_org -> QZ_org [style=invis]; // for layout QZ_org -> QZ_int [label="Migration"]; QZ_int -> NaZ [label="Anion\nExchange"]; NaY -> QY_int [label="Anion\nExchange"]; QY_int -> QY_org [label="Migration"]; } } Caption: Mechanism of Phase-Transfer Catalysis.

Application in Metal Ion Extraction

Quaternary ammonium salts are effective reagents for solvent extraction of metal anions. A notable application involves the preconcentration of cadmium ions from water samples.[] In this process, cadmium ions (Cd²⁺) in an aqueous solution containing excess iodide are converted to the anionic complex, tetraiodocadmate(II) ([CdI₄]²⁻). Methyltrioctylammonium cations then form an ion pair with this complex, facilitating its extraction into a small volume of an organic solvent. This methodology allows for significant preconcentration, enabling the detection of trace amounts of the metal.[]

Considerations for Use

• Catalyst Efficiency: The high carbon number (C# = 25) of Methyltrioctylammonium iodide ensures high lipophilicity, which typically increases the concentration of the catalyst-anion pair in the organic phase. This is advantageous when the organic phase reaction is the rate-determining step.[12]

• Catalyst Poisoning: The iodide anion is highly polarizable and can form a strong ion pair with the quaternary cation. In some cases, this can hinder the exchange with the desired reactant anion, an effect known as "catalyst poisoning."[12] For this reason, researchers sometimes prefer to use the corresponding bromide or chloride salts.

Safety, Handling, and Storage

Methyltrioctylammonium iodide is a hazardous chemical and requires strict safety protocols.

Hazard Identification

The compound is classified with multiple hazards according to the Globally Harmonized System (GHS).

Hazard Class	GHS Code	Description	Source(s)
Reproductive Toxicity	H360	May damage fertility or the unborn child	[1][2]
Skin Irritation	H315	Causes skin irritation	[1][2]
Eye Irritation	H319	Causes serious eye irritation	[1][2]
Respiratory Irritation	H335	May cause respiratory irritation	[1][2]

Signal Word: Danger [1][2] GHS Pictograms: Health Hazard, Exclamation Mark

Recommended Handling and PPE

• Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume hood.

• Personal Protective Equipment (PPE):

  • Eye/Face Protection: Wear chemical safety goggles or a face shield.

  • Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber), a lab coat, and closed-toe shoes.

  • Respiratory Protection: If handling as a powder or aerosol, a NIOSH-approved particulate respirator may be required.

• Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work area.

Storage and Disposal

• Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep away from strong oxidizing agents.

• Disposal: Dispose of waste material in accordance with local, state, and federal regulations. Do not allow the product to enter drains.

Conclusion

Methyltrioctylammonium iodide is a valuable chemical tool, particularly for its role as a phase-transfer catalyst. Its highly lipophilic cation structure enables the transport of anions into organic media, facilitating a wide range of heterogeneous reactions. Researchers and developers must balance its catalytic efficacy with considerations of potential catalyst poisoning by the iodide counter-ion and adhere to stringent safety protocols due to its significant health hazards. A thorough understanding of its properties and mechanisms, as outlined in this guide, is essential for its effective and safe application in research and development.

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Introduction: The Analytical Imperative for Quaternary Ammonium Salts

An In-depth Technical Guide to the Spectral Analysis of Methyltrioctylammonium Iodide

Methyltrioctylammonium iodide (MTOA-I), a quaternary ammonium salt, belongs to a class of compounds pivotal in various chemical applications, most notably as phase-transfer catalysts.[1][2][3] Its structure, featuring a positively charged nitrogen atom bonded to a methyl group and three long octyl chains, imparts unique solubility and reactivity properties. The molecular formula for MTOA-I is C₂₅H₅₄IN.[4] The accurate characterization of this molecule is paramount for ensuring its purity, confirming its identity, and understanding its behavior in reaction media. This guide provides a comprehensive overview of the core spectroscopic techniques—Mass Spectrometry (MS), Infrared (IR) Spectroscopy, and Nuclear Magnetic Resonance (NMR) Spectroscopy—used to elucidate the structure of MTOA-I. As Senior Application Scientists, our goal is not merely to present data, but to explain the causal links between molecular structure and spectral output, offering a framework for robust, self-validating analytical protocols.

Molecular Structure and Spectroscopic Blueprint

To interpret the spectral data, one must first understand the molecule's architecture. MTOA-I consists of a central quaternary ammonium cation, [N(CH₃)(C₈H₁₇)₃]⁺, and an iodide anion, I⁻. The cation's key features are the N-methyl group, the three N-alkyl (octyl) chains, and the charged nitrogen center.

Diagram: Molecular Structure of Methyltrioctylammonium Iodide

Caption: Structure of Methyltrioctylammonium Iodide.

Mass Spectrometry: The Definitive Mass

Mass spectrometry provides the most direct evidence for the compound's molecular weight and the mass of its constituent cation. For ionic compounds like MTOA-I, Electrospray Ionization (ESI) is the technique of choice as it allows the direct transfer of ions from solution into the gas phase for analysis.

Expertise in Action: Experimental Protocol for ESI-MS

The choice of solvent and instrument parameters is critical for preventing ion suppression and ensuring a clean signal.

• Sample Preparation: Dissolve approximately 1 mg of MTOA-I in 1 mL of a high-purity solvent like methanol or acetonitrile. This concentration is typically sufficient for modern high-sensitivity mass spectrometers.

• Instrument Setup: Use a high-resolution mass spectrometer (e.g., Orbitrap or TOF) for accurate mass measurement.[5]

• Infusion: Infuse the sample solution directly into the ESI source at a low flow rate (e.g., 5-10 µL/min). Direct infusion is preferred over chromatographic introduction for a pure standard to maximize signal intensity.

• Ionization Mode: Operate the ESI source in positive ion mode. This is a logical choice because the analyte of interest is a pre-formed cation.

• Data Acquisition: Acquire the mass spectrum over a range that includes the expected mass of the cation (e.g., m/z 100-1000).

Trustworthiness: Interpreting the Mass Spectrum

The resulting spectrum should be simple and unambiguous. The primary signal will be the intact methyltrioctylammonium cation. The iodide anion will not be observed in positive ion mode.

Feature	Expected m/z	Rationale
Parent Cation	368.4254 [M]⁺	Corresponds to the molecular formula [C₂₅H₅₄N]⁺. This is the base peak.
Isotope Peaks	369.4288 [M+1]⁺	The natural abundance of ¹³C (~1.1%) results in a small peak at one mass unit higher.[5]

Note: The monoisotopic mass of the complete salt C₂₅H₅₄IN is 495.3301 Da, but ESI-MS will detect the separated cation.[4] The mass of the cation is the most critical piece of data for confirming the core structure.

Infrared (IR) Spectroscopy: The Functional Group Fingerprint

IR spectroscopy probes the vibrational modes of a molecule, providing a characteristic fingerprint of its functional groups.[6] For MTOA-I, the spectrum is expected to be dominated by the vibrations of the numerous C-H bonds in the octyl chains.

Expertise in Action: Experimental Protocol for ATR-FTIR

Attenuated Total Reflectance (ATR) is a modern, convenient technique that requires minimal sample preparation.

• Sample Preparation: Place a small amount of the MTOA-I sample (which may be a waxy solid or viscous liquid) directly onto the ATR crystal (e.g., diamond or germanium).

• Instrument Setup: Use a Fourier Transform Infrared (FTIR) spectrometer equipped with an ATR accessory.

• Background Scan: Record a background spectrum of the clean, empty ATR crystal. This is crucial for removing interfering signals from the atmosphere (e.g., CO₂ and H₂O).

• Sample Scan: Lower the ATR anvil to ensure good contact between the sample and the crystal. Acquire the sample spectrum, typically by co-adding 16 to 32 scans to improve the signal-to-noise ratio. The typical spectral range is 4000-400 cm⁻¹.

Trustworthiness: Interpreting the IR Spectrum

The IR spectrum of MTOA-I is relatively simple and is primarily used to confirm the presence of the long alkyl chains and the absence of other functional groups (like O-H or C=O), thereby confirming purity.

Wavenumber (cm⁻¹)	Vibration Type	Interpretation
2955-2965	C-H Asymmetric Stretch	Characteristic of the terminal methyl (CH₃) groups on the octyl chains.
2920-2930	C-H Asymmetric Stretch	A very strong and prominent band due to the numerous methylene (CH₂) groups in the octyl chains.[7]
2850-2860	C-H Symmetric Stretch	A strong band, also from the CH₂ groups.[7]
1460-1470	C-H Bend (Scissoring)	Bending vibration from the CH₂ and CH₃ groups.
1375-1385	C-H Bend (Symmetric)	Characteristic bending ("umbrella") mode of the methyl groups.
~1100-1130	C-N Stretch	The carbon-nitrogen bond stretch is expected in this region but may be weak and difficult to assign definitively.[7]

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Structural Blueprint

NMR spectroscopy is the most powerful technique for elucidating the precise carbon-hydrogen framework of an organic molecule. Both ¹H and ¹³C NMR are essential for a complete characterization of MTOA-I.

Expertise in Action: Experimental Protocol for NMR

The choice of solvent is the most critical parameter. The compound must be fully soluble to yield high-resolution spectra. Deuterated chloroform (CDCl₃) is an excellent choice for quaternary ammonium salts with long alkyl chains.

• Sample Preparation: Dissolve 5-10 mg of MTOA-I in approximately 0.6 mL of CDCl₃. Ensure the sample is fully dissolved. A small amount of tetramethylsilane (TMS) can be added as an internal standard (0 ppm), though modern spectrometers can reference the residual solvent peak (CHCl₃ at 7.26 ppm for ¹H; CDCl₃ at 77.16 ppm for ¹³C).[8]

• Instrument Setup: Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal dispersion.

• ¹H NMR Acquisition: Acquire a standard one-dimensional proton spectrum. Typical acquisition time is a few minutes.

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C spectrum. This technique removes C-H coupling, resulting in a spectrum where each unique carbon atom appears as a single sharp peak.[9] Acquisition may take longer (15 minutes to an hour) due to the lower natural abundance of ¹³C.

Trustworthiness: Interpreting the ¹H NMR Spectrum

The ¹H NMR spectrum provides a quantitative map of the different proton environments.

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~3.35	Triplet	6H	α-CH₂ (N-CH₂ -CH₂)	Protons adjacent to the electron-withdrawing quaternary nitrogen are significantly deshielded and shifted downfield. They are split into a triplet by the adjacent CH₂ group.
~3.25	Singlet	3H	N-CH₃	The methyl group protons are also deshielded by the nitrogen but have no adjacent protons, resulting in a singlet.
~1.70	Multiplet	6H	β-CH₂ (N-CH₂-CH₂ -)	Protons on the second carbon of the octyl chain.
~1.20-1.40	Broad Multiplet	~36H	Bulk (CH₂)₅	The protons of the five central methylene groups of the octyl chains are chemically very similar and overlap to form a large, broad signal.
~0.88	Triplet	9H	Terminal CH₃	The terminal methyl groups are in a typical alkane environment, appearing far upfield. They are split into a triplet by the adjacent CH₂ group.

Trustworthiness: Interpreting the ¹³C NMR Spectrum

The ¹³C NMR spectrum confirms the carbon backbone of the molecule.

Chemical Shift (δ, ppm)	Assignment	Rationale
~62.1	α-C (N-C H₂)	The carbon directly attached to the nitrogen is deshielded.
~50.5	N-C H₃	The N-methyl carbon is also deshielded.
~31.8	Methylene Chain	Carbons within the main part of the octyl chain. Multiple overlapping peaks are expected here.
~29.1	Methylene Chain
~26.5	Methylene Chain
~22.6	β-C from end (-C H₂-CH₃)	The second-to-last carbon in the chain.
~14.1	Terminal C (-C H₃)	The terminal methyl carbon is the most shielded (upfield).

Note: Specific chemical shifts are predictive and based on data for similar long-chain quaternary ammonium salts. Actual values may vary slightly based on solvent and concentration.

Workflow for Spectroscopic Characterization

A logical workflow ensures that each piece of analytical data builds upon the last, leading to an irrefutable structural confirmation.

Diagram: Analytical Workflow

Caption: Workflow for the comprehensive spectral characterization of MTOA-I.

Conclusion

The structural elucidation of Methyltrioctylammonium iodide is a systematic process reliant on the convergence of data from multiple spectroscopic techniques. Mass spectrometry provides the definitive molecular mass of the cation. Infrared spectroscopy confirms the presence of the alkyl functional groups and the overall purity of the sample. Finally, ¹H and ¹³C NMR spectroscopy provide the unambiguous, detailed map of the molecule's carbon-hydrogen framework. Together, these techniques offer a self-validating system that ensures the identity, structure, and purity of the material, which is essential for its reliable application in research and industry.

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The Solubility of Methyltrioctylammonium Iodide in Organic Solvents: A Comprehensive Technical Guide for Researchers

Abstract

This in-depth technical guide provides a comprehensive overview of the solubility of methyltrioctylammonium iodide in organic solvents, tailored for researchers, scientists, and professionals in drug development. While specific quantitative solubility data for this compound is not extensively available in public literature, this guide synthesizes the foundational principles governing its solubility. We delve into the molecular interactions that dictate the dissolution of this quaternary ammonium salt in various organic media. Furthermore, this document furnishes detailed, step-by-step experimental protocols for both gravimetric and spectroscopic determination of solubility, empowering researchers to generate precise and reproducible data in-house. This guide is structured to provide not just procedural instructions, but also the scientific rationale behind the methodologies, ensuring a deep and applicable understanding of the subject matter.

Introduction to Methyltrioctylammonium Iodide

Methyltrioctylammonium iodide is a quaternary ammonium salt, a class of compounds with a positively charged nitrogen atom bonded to four organic groups.[1] Its structure, featuring a methyl group and three long octyl chains attached to the central nitrogen atom, imparts a significant lipophilic character.[1] This molecular architecture makes it a valuable compound in various chemical applications, including as a phase transfer catalyst, an ionic liquid, and in the synthesis of organic and inorganic materials.[1][2] Understanding its solubility in different organic solvents is paramount for its effective utilization in these contexts, as solubility directly impacts reaction kinetics, product purity, and process efficiency.

Theoretical Principles Governing Solubility

The solubility of an ionic compound like methyltrioctylammonium iodide in an organic solvent is a complex interplay of intermolecular forces. The adage "like dissolves like" provides a foundational, albeit simplified, framework for understanding this phenomenon. A more nuanced perspective considers the specific interactions between the solute and solvent molecules.

The dissolution process can be conceptualized as a three-step process:

• Overcoming solute-solute interactions: Energy is required to break the ionic bonds within the methyltrioctylammonium iodide crystal lattice.

• Overcoming solvent-solvent interactions: Energy is needed to create a cavity in the solvent to accommodate the solute molecules.

• Formation of solute-solvent interactions: Energy is released when the solute and solvent molecules interact.

The overall enthalpy of solution is the sum of the energy changes in these three steps. For a solute to dissolve, the energy released in the third step should ideally compensate for the energy required in the first two steps.

Several key factors influence the solubility of methyltrioctylammonium iodide in organic solvents:

• Solvent Polarity: Polar solvents, with their significant dipole moments, are generally more effective at solvating ions. However, the presence of the long, nonpolar octyl chains in methyltrioctylammonium iodide means that it will also exhibit significant solubility in nonpolar solvents through van der Waals interactions.

• Hydrogen Bonding: Protic solvents capable of hydrogen bonding, such as alcohols, can interact with the iodide anion, enhancing solubility. Aprotic solvents, lacking this ability, will solvate the ions through other mechanisms like dipole-dipole interactions.

• Dielectric Constant: Solvents with a high dielectric constant are more effective at shielding the positive and negative ions from each other, thus favoring dissolution.

• Molecular Size and Shape: The large size of the methyltrioctylammonium cation and the iodide anion influences how they pack within the solvent structure.

Expected Solubility Profile of Methyltrioctylammonium Iodide

While comprehensive quantitative data is scarce, we can infer the likely solubility of methyltrioctylammonium iodide in various classes of organic solvents based on the principles outlined above and the known solubility of similar quaternary ammonium salts. The following table provides a qualitative guide to the expected solubility. It is imperative for researchers to experimentally verify these predictions using the protocols provided in the subsequent sections.

Solvent Class	Representative Solvents	Expected Solubility	Rationale
Alcohols	Methanol, Ethanol, Isopropanol	Soluble to Highly Soluble	The polar hydroxyl group can engage in hydrogen bonding with the iodide anion, while the alkyl portion of the alcohol can interact with the long octyl chains of the cation.[3][4]
Chlorinated Solvents	Dichloromethane, Chloroform	Soluble	These solvents have moderate polarity and can effectively solvate the large, lipophilic cation through dipole-induced dipole and London dispersion forces.
Aromatic Hydrocarbons	Toluene, Xylene, Benzene	Soluble	The nonpolar aromatic rings can interact favorably with the octyl chains via van der Waals forces.[5][6]
Ethers	Diethyl ether, Tetrahydrofuran (THF)	Sparingly Soluble to Soluble	Ethers are less polar than alcohols and cannot act as hydrogen bond donors. Solubility will depend on the balance between the polarity of the ether and the lipophilicity of the salt.
Ketones	Acetone, Methyl Ethyl Ketone (MEK)	Sparingly Soluble to Soluble	Ketones are polar aprotic solvents and can solvate the cation through dipole-dipole interactions. Their ability to dissolve the salt will be influenced by the length of their own alkyl chains.
Alkanes	Hexane, Heptane	Sparingly Soluble to Insoluble	These are nonpolar solvents and are less likely to effectively solvate the ionic part of the molecule, despite favorable interactions with the octyl chains.

Experimental Determination of Solubility

Accurate solubility data is best obtained through empirical measurement. The following sections provide detailed protocols for two robust methods for determining the solubility of methyltrioctylammonium iodide in organic solvents.

Isothermal Gravimetric Method

This method, also known as the shake-flask method, is a reliable and straightforward technique for determining equilibrium solubility.[7][8]

Principle: An excess of the solid solute is equilibrated with the solvent at a constant temperature. After equilibrium is reached, a known volume of the saturated solution is carefully separated from the undissolved solid, and the solvent is evaporated. The mass of the remaining solute is then determined.

Experimental Workflow:

Caption: Workflow for the Isothermal Gravimetric Solubility Determination Method.

Detailed Protocol:

• Preparation:

  • To a series of glass vials with screw caps, add an excess amount of methyltrioctylammonium iodide. The presence of undissolved solid at the end of the experiment is crucial to ensure saturation.

  • Using a calibrated pipette, add a precise volume (e.g., 5.00 mL) of the desired organic solvent to each vial.

  • Tightly seal the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a thermostatically controlled shaker or water bath set to the desired temperature (e.g., 25.0 ± 0.1 °C).

  • Agitate the vials for a period sufficient to reach equilibrium. This can range from 24 to 72 hours, depending on the solvent and the rate of dissolution. It is advisable to perform a preliminary kinetic study to determine the optimal equilibration time.

• Sample Collection and Analysis:

  • After equilibration, remove the vials from the shaker and allow the undissolved solid to settle.

  • Carefully withdraw a known volume of the clear supernatant (the saturated solution) using a pre-weighed syringe fitted with a solvent-resistant filter (e.g., PTFE) to avoid transferring any solid particles.

  • Transfer the collected supernatant to a pre-weighed, clean, and dry container (e.g., a small beaker or evaporating dish).

  • Evaporate the solvent under a gentle stream of nitrogen, in a fume hood, or using a rotary evaporator.

  • Once the solvent is removed, dry the container with the solid residue in a vacuum oven at a suitable temperature until a constant weight is achieved.

  • The mass of the dissolved methyltrioctylammonium iodide is the final constant weight of the container minus its initial tare weight.

• Calculation:

  • The solubility can be calculated using the following formula:

    • Solubility (g/L) = (Mass of dissolved solute (g)) / (Volume of supernatant collected (L))

UV-Visible Spectroscopic Method

This method is particularly useful for lower solubility ranges and when a suitable chromophore is present in the solute.[9][10][11][12][13] Methyltrioctylammonium iodide itself does not have a strong chromophore in the standard UV-Vis range, but the iodide ion can be part of a charge-transfer complex that absorbs light.

Principle: A calibration curve is first established by measuring the absorbance of a series of standard solutions of known concentrations. The absorbance of a saturated solution is then measured, and its concentration is determined from the calibration curve.

Experimental Workflow:

Caption: Workflow for the UV-Visible Spectroscopic Solubility Determination Method.

Detailed Protocol:

• Preparation of Standard Solutions and Calibration Curve:

  • Accurately weigh a small amount of methyltrioctylammonium iodide and dissolve it in a known volume of the organic solvent to prepare a stock solution of known concentration.

  • Perform a serial dilution of the stock solution to obtain a series of standard solutions with decreasing concentrations.

  • Using a UV-Visible spectrophotometer, measure the absorbance of each standard solution at the wavelength of maximum absorbance (λmax). The λmax should be determined beforehand by scanning the spectrum of one of the standard solutions.

  • Plot a graph of absorbance versus concentration. The resulting plot should be linear and pass through the origin (or close to it), in accordance with the Beer-Lambert law. Perform a linear regression to obtain the equation of the line (y = mx + c), where 'y' is absorbance, 'x' is concentration, 'm' is the slope, and 'c' is the y-intercept.

• Preparation and Measurement of the Saturated Solution:

  • Prepare a saturated solution of methyltrioctylammonium iodide in the same solvent as described in the gravimetric method (Steps 1 and 2).

  • After equilibration, carefully withdraw a sample of the clear supernatant.

  • It is likely that the saturated solution will be too concentrated to be measured directly. Therefore, a precise dilution with the same solvent will be necessary to bring the absorbance into the linear range of the calibration curve. Record the dilution factor.

  • Measure the absorbance of the diluted sample at the same λmax used for the calibration curve.

• Calculation:

  • Using the equation of the line from the calibration curve, calculate the concentration of the diluted sample:

    • Concentration_diluted = (Absorbance_sample - c) / m

  • Calculate the concentration of the original saturated solution by multiplying the concentration of the diluted sample by the dilution factor:

    • Concentration_saturated = Concentration_diluted × Dilution Factor

  • The solubility is equal to the concentration of the saturated solution and can be expressed in various units (e.g., mol/L, g/L).

Conclusion

The solubility of methyltrioctylammonium iodide in organic solvents is a critical parameter for its effective application in research and industry. This guide has provided a theoretical framework for understanding the factors that govern its solubility and has presented a qualitative overview of its expected behavior in common organic solvents. Recognizing the paramount importance of empirical data, detailed, field-proven protocols for both gravimetric and spectroscopic solubility determination have been outlined. By following these methodologies, researchers can confidently and accurately determine the solubility of methyltrioctylammonium iodide in their specific solvent systems, thereby enabling the optimization of their chemical processes and the advancement of their scientific endeavors.

References

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An In-depth Technical Guide to Methyltrioctylammonium Iodide: Synthesis, Crystallization Strategies, and Structural Considerations

For the attention of: Researchers, scientists, and drug development professionals.

Abstract

Methyltrioctylammonium iodide (MTOI) is a quaternary ammonium salt with significant potential in various chemical and pharmaceutical applications, including as a phase-transfer catalyst and an ionic liquid component. A thorough understanding of its solid-state structure is crucial for optimizing its function and developing new applications. However, a definitive crystal structure for methyltrioctylammonium iodide has not been reported in the peer-reviewed scientific literature to date. This guide provides a comprehensive overview of the challenges associated with the crystallization of flexible long-chain quaternary ammonium salts, a detailed protocol for the synthesis of MTOI, a strategic workflow for attempting its single-crystal growth, and a discussion of its molecular characteristics.

The Challenge of Crystallizing Methyltrioctylammonium Iodide: A Structural Perspective

The primary obstacle to determining the crystal structure of methyltrioctylammonium iodide lies in the inherent conformational flexibility of the methyltrioctylammonium cation. The three long octyl chains can adopt a multitude of conformations, making it energetically challenging for the molecule to arrange itself into a well-ordered, repeating crystalline lattice. This is a common issue for long-chain aliphatic compounds, which often tend to form oils or amorphous solids rather than single crystals suitable for X-ray diffraction analysis.

PubChem, a comprehensive database of chemical molecules and their activities, notes that a 3D conformer for methyltrioctylammonium iodide cannot be generated, citing reasons such as "MMFF94s unsupported atom valence, too flexible, mixture or salt"[1]. This underscores the difficulty in predicting a stable, low-energy conformation necessary for crystallization.

While the crystal structures of some quaternary ammonium iodides with shorter alkyl chains or more rigid frameworks have been determined[2][3][4][5], these do not provide a direct template for the complex packing that would be required for the bulky and flexible methyltrioctylammonium cation.

Synthesis of Methyltrioctylammonium Iodide

The synthesis of methyltrioctylammonium iodide is typically achieved via a quaternization reaction, a type of Menschutkin reaction, which involves the alkylation of a tertiary amine. In this case, trioctylamine is reacted with methyl iodide.

Reaction Principle

The lone pair of electrons on the nitrogen atom of trioctylamine acts as a nucleophile, attacking the electrophilic carbon atom of methyl iodide. This results in the formation of a new carbon-nitrogen bond and the displacement of the iodide ion, which then forms an ionic bond with the newly formed quaternary ammonium cation.

Experimental Protocol

Materials:

• Trioctylamine

• Methyl iodide

• Acetonitrile (or another suitable polar aprotic solvent)

• Diethyl ether (for washing)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Büchner funnel and flask

• Vacuum source

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve trioctylamine in a suitable volume of acetonitrile. The concentration can be adjusted, but a starting point of 0.5-1.0 M is reasonable.

• Addition of Alkylating Agent: While stirring the solution, add a stoichiometric equivalent or a slight excess (e.g., 1.05 equivalents) of methyl iodide. This reaction can be exothermic, so the addition may need to be done cautiously, potentially in an ice bath to control the temperature.

• Reaction Conditions: After the addition is complete, attach a reflux condenser and heat the reaction mixture to a moderate temperature (e.g., 50-60 °C) with continuous stirring. The progress of the reaction can be monitored by techniques such as thin-layer chromatography (TLC) or by observing the precipitation of the product if it is insoluble in the reaction solvent. The reaction time can vary from a few hours to overnight.

• Product Isolation: Once the reaction is complete, cool the mixture to room temperature. If the product has precipitated, it can be collected by vacuum filtration. If the product is soluble, the solvent can be removed under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by washing with a non-polar solvent like diethyl ether to remove any unreacted starting materials. Recrystallization from a suitable solvent system can be attempted for further purification, which can also be a first step in attempting to grow single crystals.

Strategic Workflow for Single-Crystal Growth

Given the challenges in crystallizing methyltrioctylammonium iodide, a systematic approach exploring a wide range of conditions is necessary.

General Principles of Crystallization

The goal of crystallization is to slowly bring a solution of the compound to a state of supersaturation, allowing for the orderly deposition of molecules onto a growing crystal lattice rather than rapid precipitation into an amorphous solid. Key variables to control include the choice of solvent, temperature, and the rate of solvent evaporation or cooling.

Experimental Workflow for Crystallization Attempts

1. Solvent Screening:

• Begin by testing the solubility of the purified methyltrioctylammonium iodide in a range of solvents of varying polarity (e.g., methanol, ethanol, isopropanol, acetone, acetonitrile, ethyl acetate, dichloromethane, toluene, hexane).

• The ideal solvent is one in which the compound is sparingly soluble at room temperature but more soluble at elevated temperatures.

2. Crystallization Techniques:

• Slow Evaporation:

  • Prepare a saturated or near-saturated solution of the compound in a suitable solvent in a clean vial.

  • Loosely cap the vial or cover it with parafilm pierced with a few small holes.

  • Allow the solvent to evaporate slowly and undisturbed at a constant temperature.

• Slow Cooling:

  • Prepare a saturated solution of the compound in a suitable solvent at an elevated temperature.

  • Filter the hot solution to remove any insoluble impurities.

  • Allow the solution to cool slowly to room temperature. A Dewar flask filled with warm water can be used to slow the cooling rate.

  • Further slow cooling in a refrigerator or cold room can be attempted.

• Vapor Diffusion:

  • Liquid-Liquid Diffusion: In a test tube or small vial, carefully layer a solution of the compound with a less dense, miscible solvent in which the compound is insoluble (the "anti-solvent"). As the solvents slowly mix at the interface, the solubility of the compound decreases, potentially leading to crystallization.

  • Vapor Diffusion: Place a small vial containing a concentrated solution of the compound inside a larger, sealed jar that contains a volatile anti-solvent. The anti-solvent vapor will slowly diffuse into the solution, reducing the compound's solubility.

3. Seeding:

• If small crystals are obtained, they can be used as "seeds" to encourage the growth of larger, higher-quality crystals. A seed crystal can be introduced into a carefully prepared supersaturated solution.

Visualizations

Chemical Structure of Methyltrioctylammonium Iodide

Caption: 2D representation of the Methyltrioctylammonium cation and Iodide anion.

Experimental Workflow for Synthesis

Caption: A flowchart outlining the key steps in the synthesis of methyltrioctylammonium iodide.

Experimental Workflow for Crystallization

Caption: A systematic approach to attempting the single-crystal growth of methyltrioctylammonium iodide.

Conclusion

While the definitive crystal structure of methyltrioctylammonium iodide remains elusive, this guide provides the necessary foundational knowledge for researchers to pursue its synthesis and crystallization. The provided protocols offer a robust starting point for producing high-purity material and systematically exploring the conditions required for single-crystal growth. The successful crystallographic analysis of this compound would be a valuable contribution to the understanding of long-chain quaternary ammonium salts and would undoubtedly aid in the rational design of new materials and applications.

References

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• PubChem. (n.d.). Methyltrioctylammonium iodide. National Center for Biotechnology Information. Retrieved from [Link]

• Crystal structures of three new N-halomethylated quaternary ammonium salts. (2014).
• Crystal structures of three new N-halomethylated quaternary ammonium salts. (2014). Acta Crystallographica Section E: Structure Reports Online, 70(9), o1008-o1012.
• Characterisation and Study of Compounds by Single Crystal X-ray Diffraction. (2020). Crystals, 10(10), 914.

• Single-crystal X-ray Diffraction. (2018). SERC Carleton. Retrieved from [Link]

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• Synthesis and Characterization of New Organoammonium, Thiazolium, and Pyridinium Triiodide Salts: Crystal Structures, Polymorphism, and Thermal Stability. (2021). Crystals, 11(12), 1483.

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• CCDC 2093838: Experimental Crystal Structure Determination. (2022). Clemson University. Retrieved from [Link]

• Synthesis and crystal structure of a new hybrid methylammonium iodocuprate. (2020). Dalton Transactions, 49(1), 11-15.
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• Properties and growth of large single crystals of one-dimensional organic lead iodine perovskite. (2018). CrystEngComm, 20(33), 4767-4773.
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• Growth and characterization of an organic single crystal: 2-[2-(4-Diethylamino-phenyl)-vinyl]-1-methyl-pyridinium iodide. (2015). Journal of Crystal Growth, 426, 102-108.
• Synthesis, growth, structural, thermal, optical properties of new metal-organic crystals: Methyltriphenylphosphonium iodide thiourea and methyltriphenylphosphonium iodide chloroform hemisolvate. (2018). Journal of Molecular Structure, 1157, 56-66.

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An In-depth Technical Guide to the Toxicity and Safety of Methyltrioctylammonium Iodide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyltrioctylammonium iodide (MTOI), a quaternary ammonium compound (QAC), is utilized in various scientific and industrial applications, including as a phase transfer catalyst and in the formulation of ionic liquids. Its molecular structure, featuring a positively charged nitrogen atom bonded to a methyl group and three octyl chains, with an iodide counter-ion, imparts unique chemical properties. However, as with any chemical substance, a thorough understanding of its toxicological and safety profile is paramount for its responsible handling and use in research and development. This guide provides a comprehensive overview of the current knowledge on the toxicity and safety of Methyltrioctylammonium iodide, highlighting both the established hazard classifications and the existing data gaps.

Known Toxicological Profile

Summary of GHS Hazard Classifications

Hazard Class	Hazard Statement
Skin Corrosion/Irritation	H315: Causes skin irritation
Serious Eye Damage/Eye Irritation	H319: Causes serious eye irritation
Specific Target Organ Toxicity (Single Exposure)	H335: May cause respiratory irritation
Reproductive Toxicity	H360: May damage fertility or the unborn child

Source: Aggregated GHS information from ECHA C&L Inventory[1]

Detailed Discussion of Known Hazards

• Skin Irritation: Methyltrioctylammonium iodide is classified as a skin irritant.[1][2][3] This is a common characteristic of many quaternary ammonium compounds, which can interact with and disrupt the lipid bilayers of skin cells, leading to irritation.[1] Prolonged or repeated skin contact should be avoided, and appropriate protective gloves should be worn when handling this substance.[4]

• Eye Irritation: The compound is also known to cause serious eye irritation.[1][2][3] Contact with the eyes can lead to redness, pain, and potentially more severe damage. The cationic nature of QACs can lead to their binding to the negatively charged corneal surface, causing irritation.[1] Therefore, the use of chemical safety goggles is mandatory when there is a risk of eye contact.[4]

• Respiratory Irritation: Inhalation of dust or aerosols of Methyltrioctylammonium iodide may lead to respiratory irritation.[1][2][3] This necessitates the use of this chemical in a well-ventilated area or with appropriate respiratory protection, especially when handling it in a powder form or when generating aerosols.[4][5]

• Reproductive Toxicity: A significant concern associated with Methyltrioctylammonium iodide is its classification as a substance that may damage fertility or the unborn child.[1][2][6] This hazard classification underscores the need for stringent handling procedures, particularly for individuals of reproductive age. It is crucial to prevent any exposure during pregnancy or for those planning to conceive. Some studies on other QACs have indicated potential reproductive effects in animal models.[7]

Data Gaps in the Toxicological Profile

A thorough review of publicly available literature reveals significant data gaps in the toxicological profile of Methyltrioctylammonium iodide. For many critical endpoints, specific experimental data for this compound are not available. These data gaps include:

• Acute Toxicity: While some safety data sheets classify it as harmful if swallowed (Acute Toxicity, Oral, Category 4), detailed studies determining specific LD50 (oral, dermal) or LC50 (inhalation) values are not publicly documented.[4][5][8]

• Mutagenicity: There is no available data on the potential of Methyltrioctylammonium iodide to cause genetic mutations.[4][8]

• Carcinogenicity: The carcinogenic potential of this compound has not been evaluated.[4][8]

• Repeated Dose Toxicity: Long-term or repeated exposure effects on specific organs or systems have not been thoroughly investigated.

• Skin Sensitization: While it is a known irritant, its potential to act as a skin sensitizer, causing allergic contact dermatitis upon repeated exposure, is not documented.[8]

Standardized Experimental Protocols for Hazard Assessment

To address the existing data gaps, standardized and validated experimental protocols, such as those established by the Organisation for Economic Co-operation and Development (OECD), should be employed. Below are examples of methodologies for key toxicological endpoints.

Experimental Protocol for Acute Oral Toxicity (OECD Guideline 423)

This protocol is designed to estimate the LD50 of a substance.

• Animal Selection: Healthy, young adult rodents (typically rats), from a single strain are used.

• Housing and Fasting: Animals are housed in suitable cages and fasted prior to dosing.

• Dosing: The test substance is administered in a single dose by gavage. A stepwise procedure is used with a limited number of animals at each step.

• Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight changes for at least 14 days.

• Pathology: A gross necropsy is performed on all animals at the end of the observation period.

• Data Analysis: The results are used to classify the substance into one of the GHS categories for acute oral toxicity.

Caption: Workflow for OECD 423 Acute Oral Toxicity Study.

Experimental Protocol for In Vitro Skin Irritation (OECD Guideline 439)

This protocol uses reconstructed human epidermis models to assess skin irritation potential.

• Model Preparation: Reconstructed human epidermis tissues are pre-incubated.

• Test Substance Application: The test substance is applied topically to the tissue surface.

• Incubation: The tissues are incubated for a defined period.

• Rinsing: The test substance is removed by rinsing.

• Post-Incubation: Tissues are incubated in fresh medium.

• Viability Assessment: Tissue viability is determined using a quantitative assay (e.g., MTT assay).

• Data Analysis: A substance is identified as an irritant if the mean tissue viability is reduced below a defined threshold (e.g., ≤ 50%).

Caption: In Vitro Skin Irritation Test (OECD 439) Workflow.

Environmental Fate and Ecotoxicity

Specific data on the environmental fate and ecotoxicity of Methyltrioctylammonium iodide are scarce. However, the general behavior of QACs in the environment can provide some insights.

• Biodegradability: The biodegradability of QACs can be variable. While some may be readily biodegradable, others can persist in the environment.[9] The long alkyl chains of Methyltrioctylammonium iodide might influence its degradation rate.

• Aquatic Toxicity: QACs are generally known to be toxic to aquatic organisms.[10] Their cationic nature allows them to interact with the negatively charged cell membranes of aquatic life, potentially leading to adverse effects.

• Soil Mobility: QACs tend to have high sorption coefficients to soil and sediment due to their positive charge, which leads to strong binding with negatively charged soil particles.[11] This generally results in low mobility in soil, reducing the potential for groundwater contamination.[11][12] However, the iodide anion is generally mobile in soils.[13][14] The overall mobility of the compound would depend on the dissociation and individual fate of the cation and anion.

Safety and Handling Procedures

Given the known hazards and data gaps, a cautious approach to handling Methyltrioctylammonium iodide is essential.

• Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation exposure.[4][5]

• Personal Protective Equipment (PPE):

  • Eye/Face Protection: Wear chemical safety goggles or a face shield.[3][4]

  • Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat.[4]

  • Respiratory Protection: If handling as a powder or generating aerosols, use a NIOSH-approved respirator with a particulate filter.[4]

• Handling and Storage:

  • Avoid contact with skin, eyes, and clothing.[4]

  • Avoid formation of dust and aerosols.[4]

  • Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][5]

• First Aid Measures:

  • Skin Contact: Immediately wash off with plenty of soap and water. Seek medical attention if irritation persists.[4][8]

  • Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek immediate medical attention.[4][8]

  • Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical attention.[4][8]

  • Ingestion: Rinse mouth with water. Do not induce vomiting. Seek medical attention.[4][8]

• Disposal: Dispose of in accordance with local, state, and federal regulations. Do not allow to enter drains or waterways.[5][8]

Conclusion

Methyltrioctylammonium iodide is a chemical with clear hazard classifications, including skin, eye, and respiratory irritation, and potential reproductive toxicity. While these known hazards demand stringent safety protocols, the significant data gaps in its toxicological and environmental profile highlight the need for further research. For professionals in research and drug development, it is crucial to handle this compound with the assumption of these hazards and to be aware of the lack of comprehensive data. The generation of robust, substance-specific data using standardized methodologies is essential for a complete risk assessment and to ensure the safe and sustainable use of Methyltrioctylammonium iodide in its various applications.

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• MDPI. (n.d.). Influence of Organic Matter and Growing Conditions on Dissipation Behavior and Mobility of Two Pesticides in Soils. Retrieved January 16, 2026, from [Link]

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• ResearchGate. (2008). Primary biodegradation of ionic liquid cations, identification of degradation products of 1-methyl-3-octylimidazolium chloride and electrochemical wastewater treatment of poorly biodegradable compounds. Retrieved January 16, 2026, from [Link]

• PubMed. (2021). Biodegradability and toxicity of dodecyl trimethyl ammonium chloride in sea water. Retrieved January 16, 2026, from [Link]

• PubMed. (2015). Mobility and biodegradability of an imidazolium based ionic liquid in soil and soil amended with waste sewage sludge. Retrieved January 16, 2026, from [Link]

• PubMed. (2014). Methiozolin sorption and mobility in sand-based root zones. Retrieved January 16, 2026, from [Link]

• ResearchGate. (n.d.). Assessment of ecological hazards and environmental fate of disinfectant quaternary ammonium compounds. Retrieved January 16, 2026, from [Link]

• ECHA. (2023, September 6). Substance Information. Retrieved January 16, 2026, from [Link]

• Regulations.gov. (n.d.). Environmental Fate and Ecological Risk Assessment for the Registration of Iodomethane (Methyl Iodide). Retrieved January 16, 2026, from [Link]

• ResearchGate. (n.d.). Transport of iodide in structured clay-loam soil under maize during irrigation experiment analyzed using HYDRUS model. Retrieved January 16, 2026, from [Link]

• ResearchGate. (2017). Transport of iodide in structured clay-loam soil under maize during irrigation experiment analyzed using HYDRUS model. Retrieved January 16, 2026, from [Link]

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A Senior Application Scientist's Guide to Sourcing and Qualification of High-Purity Methyltrioctylammonium Iodide for Advanced Research & Development

Abstract: For researchers, scientists, and drug development professionals, the procurement of high-purity reagents is a foundational prerequisite for generating reproducible, high-fidelity data. Methyltrioctylammonium iodide (MTOA-I), a potent phase-transfer catalyst and ion-pairing agent, is no exception. Its efficacy in multi-phase organic synthesis and chromatographic separations is directly correlated to its purity profile. This technical guide provides an in-depth framework for navigating the commercial supplier landscape, qualifying vendors, and implementing robust in-house verification protocols for MTOA-I. We will explore the common synthetic routes and their associated impurity profiles, deconstruct the critical elements of a Certificate of Analysis (CoA), and provide actionable, step-by-step methodologies for purity validation via High-Performance Liquid Chromatography (HPLC).

Introduction to Methyltrioctylammonium Iodide (MTOA-I)

Methyltrioctylammonium iodide (CAS RN: 35675-86-6), also known as Trioctylmethylammonium iodide, is a quaternary ammonium salt ("quat"). Its structure consists of a central, positively charged nitrogen atom bonded to three octyl chains and one methyl group, with an iodide anion. This amphipathic architecture—featuring long, lipophilic alkyl chains and a charged cationic head—is the source of its utility.

In pharmaceutical and chemical R&D, the purity of MTOA-I is not a trivial specification; it is a critical parameter that dictates reaction efficiency, product purity, and the accuracy of analytical separations. Impurities can poison catalysts, generate unwanted byproducts, or introduce confounding artifacts in chromatographic analyses.

The Genesis of Impurities: Synthesis & Purification Insights

High-purity MTOA-I is typically synthesized via the Menschutkin reaction , a classic Sɴ2 nucleophilic substitution.[1][2] The reaction involves the alkylation of a tertiary amine, trioctylamine, with an alkyl halide, methyl iodide.[3]

Trioctylamine (C₂₄H₅₁N) + Methyl Iodide (CH₃I) → Methyltrioctylammonium Iodide (C₂₅H₅₄IN)

While straightforward in principle, the reality of the synthesis dictates the likely impurity profile. A meticulous researcher must anticipate the following:

• Unreacted Starting Materials: Residual trioctylamine and unreacted methyl iodide are common impurities. Trioctylamine can interfere with reactions by acting as a competing base or nucleophile.

• Side-Reaction Products: Under certain conditions, especially elevated temperatures, Hofmann elimination can occur, leading to the degradation of the quaternary salt.[4]

• Solvent Residues: The reaction is often conducted in polar solvents, which may be retained in the final product if purification is incomplete.[5]

• Other Halide Salts: If the purification process involves ion exchange steps, contamination with other halide salts (e.g., chlorides or bromides) is possible.

Purification is typically achieved through recrystallization or precipitation from a solvent/anti-solvent system.[2] The efficiency of these steps determines the final purity of the commercial product.

The Commercial Landscape: Sourcing High-Purity MTOA-I

Identifying a reliable supplier requires a systematic approach beyond a simple catalog search. While many vendors list MTOA-I, the level of quality control and transparency varies significantly.

Representative Commercial Suppliers

The following table provides a snapshot of commercially available Methyltrioctylammonium iodide. This is intended as an illustrative guide for initiating a search and not an exhaustive or endorsed list. Researchers must conduct their own due diligence.

Supplier	Product Name	CAS Number	Stated Purity	Available Grades/Notes
Alfa Chemistry	Trioctylmethylammonium iodide	35675-86-6	≥98%	Ionic Liquid, Phase-transfer media applications cited.[6]
BOC Sciences	Methyltrioctylammonium iodide	35675-86-6	95%	Listed under research chemicals and pharmaceutical ingredients.[]
ChemicalBook	Trioctylmethylammonium iodide	35675-86-6	Technical, ≥85%	Aggregates data from multiple global suppliers.[8][9]

Causality Insight: Notice the variance in stated purity (from ≥85% to ≥98%). A "technical grade" may be suitable for some applications, but for sensitive pharmaceutical synthesis or quantitative analytical work, a purity of ≥98% or higher is often necessary. The key is to match the grade to the experimental tolerance.

A Self-Validating Workflow for Supplier Qualification

Trust cannot be assumed; it must be verified. The following workflow provides a robust system for qualifying a supplier and ensuring the material meets the stringent requirements of your research.

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Protocols & Analytical Methods

Application Notes & Protocols: Methyltrioctylammonium Iodide as a Phase Transfer Catalyst in Alkylation Reactions

Prepared by: Gemini, Senior Application Scientist

Abstract

This technical guide provides an in-depth exploration of methyltrioctylammonium iodide (MTOI) as a highly effective phase transfer catalyst (PTC) for a variety of alkylation reactions. Designed for researchers, chemists, and professionals in drug development, this document elucidates the fundamental principles of phase transfer catalysis, details the specific mechanistic role of MTOI, and offers validated, step-by-step protocols for O-, N-, and C-alkylation reactions. By synthesizing theoretical knowledge with practical, field-proven insights, this guide serves as a comprehensive resource for optimizing reaction conditions, improving yields, and implementing greener chemistry principles in organic synthesis.

The Principle of Phase Transfer Catalysis (PTC)

In synthetic organic chemistry, a frequent challenge arises when reactants are partitioned between two immiscible phases, such as an aqueous phase containing an inorganic nucleophile (e.g., sodium cyanide) and an organic phase containing an organic substrate (e.g., an alkyl halide).[1] Under normal conditions, the reaction is infinitesimally slow because the reactants cannot interact. Phase Transfer Catalysis (PTC) provides an elegant solution to this problem by introducing a catalyst, the phase transfer agent, which facilitates the migration of a reactant from one phase into the other, thereby enabling the reaction to proceed.[2]

Quaternary ammonium salts, such as methyltrioctylammonium iodide, are among the most common and cost-effective phase transfer catalysts.[2] These amphiphilic molecules possess a positively charged nitrogen core, which can pair with an anion (the nucleophile), and a set of lipophilic alkyl chains that render the resulting ion pair soluble in organic solvents.[3] This transport of the nucleophile into the organic phase, where it exists as a poorly solvated and highly reactive "naked" anion, dramatically accelerates the reaction rate. The benefits of PTC are significant, often allowing for the use of milder reaction conditions, inexpensive and environmentally benign inorganic bases (like NaOH or K₂CO₃), a reduction in the need for hazardous, anhydrous aprotic solvents, and improved product yields by minimizing side reactions.[4]

Methyltrioctylammonium Iodide (MTOI): A Catalyst Profile

Structure and Properties: Methyltrioctylammonium iodide, often sold under trade names like Aliquat® 175, is a quaternary ammonium salt with the structure [CH₃(C₈H₁₇)₃N]⁺I⁻. Its efficacy as a phase transfer catalyst is derived from its unique architecture:

• Three Long Octyl Chains: These long hydrocarbon chains confer high lipophilicity (organophilicity) to the cation, ensuring its excellent solubility in a wide range of nonpolar organic solvents.[1]

• One Methyl Group: The asymmetry provided by the single methyl group, compared to a symmetrical tetraoctylammonium cation, can influence its partitioning behavior and reactivity at the interface.

• Quaternary Ammonium Cation: The positively charged nitrogen center is capable of forming an ion pair with an anionic reactant.

• Iodide Anion: The iodide counter-ion is a key feature. Iodide is an excellent nucleophile and a good leaving group. In reactions involving less reactive alkyl chlorides or bromides, the iodide from the catalyst can participate in an in situ Finkelstein-type reaction, converting the alkyl halide to a more reactive alkyl iodide, thereby accelerating the overall substitution rate.

The total number of carbon atoms in the MTOI cation is 25, placing it well within the C16-C32 range that often provides optimal reactivity by balancing aqueous and organic phase solubility.[5]

The Catalytic Cycle in Alkylation Reactions

The primary mechanism for MTOI in a typical liquid-liquid PTC system is the Starks' extraction mechanism. The catalyst functions as a shuttle, transporting the nucleophilic anion from the aqueous phase to the organic phase where the alkylation occurs.

The cycle can be broken down into the following key steps for a generic O-alkylation (Williamson Ether Synthesis):

• Anion Exchange: In the aqueous phase (or at the interface), the MTOI cation ([Q]⁺) exchanges its iodide anion for the alkoxide anion (RO⁻), which is generated by the reaction of an alcohol (ROH) with a base like NaOH.

  [Q]⁺I⁻(org) + RO⁻Na⁺(aq) ⇌ [Q]⁺RO⁻(org) + Na⁺I⁻(aq)

• Phase Transfer: The newly formed ion pair, [Q]⁺RO⁻, is lipophilic due to the octyl chains and partitions into the bulk organic phase.

• SN2 Reaction: Within the organic phase, the alkoxide anion is poorly solvated ("naked") and thus highly nucleophilic. It readily attacks the alkylating agent (R'X) in a classic SN2 reaction to form the ether product (ROR'). The catalyst's original counter-ion is displaced, forming a new ion pair, [Q]⁺X⁻.

  [Q]⁺RO⁻(org) + R'X(org) → ROR'(org) + [Q]⁺X⁻(org)

• Catalyst Regeneration: The catalyst ion pair, [Q]⁺X⁻, migrates back to the aqueous phase or interface to exchange the X⁻ anion for another RO⁻ anion, thus completing the catalytic cycle.

This continuous process allows a substoichiometric amount of MTOI to facilitate the conversion of a large amount of substrate.

Caption: Catalytic cycle of MTOI in a Williamson ether synthesis.

Application Protocols for Alkylation Reactions

The following sections provide detailed, validated protocols for key alkylation reactions using methyltrioctylammonium iodide as the phase transfer catalyst.

O-Alkylation: Williamson Ether Synthesis of Phenolic Compounds

The Williamson ether synthesis is a cornerstone reaction for preparing ethers, and PTC offers a robust method for alkylating phenols under mild basic conditions.[6][7]

Protocol 1: Synthesis of 4-Propoxybenzonitrile

• Materials:

  • 4-Cyanophenol (Substrate)

  • 1-Bromopropane (Alkylating Agent)

  • Methyltrioctylammonium iodide (MTOI)

  • Sodium hydroxide (NaOH), 50% w/w aqueous solution

  • Toluene

  • Deionized water

  • Brine (saturated NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄)

• Procedure:

  • To a 100 mL round-bottom flask equipped with a magnetic stir bar, reflux condenser, and nitrogen inlet, add 4-cyanophenol (5.95 g, 50 mmol), toluene (25 mL), and methyltrioctylammonium iodide (1.15 g, 2.5 mmol, 5 mol%).

  • Begin vigorous stirring (approx. 800-1000 RPM) to ensure efficient mixing between the phases.

  • Slowly add the 50% NaOH solution (10 mL, approx. 188 mmol) to the flask.

  • Add 1-bromopropane (6.76 g, 55 mmol, 1.1 eq) dropwise to the reaction mixture over 5 minutes.

  • Heat the mixture to 70 °C and maintain for 4-6 hours. Monitor the reaction progress by TLC or GC analysis.

  • Upon completion, cool the reaction to room temperature. Add deionized water (20 mL) and transfer the mixture to a separatory funnel.

  • Separate the layers. Extract the aqueous layer with toluene (2 x 15 mL).

  • Combine the organic layers and wash with deionized water (20 mL) followed by brine (20 mL).

  • Dry the organic phase over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • Purify the crude product by flash column chromatography (e.g., silica gel, hexanes/ethyl acetate gradient) or distillation to yield pure 4-propoxybenzonitrile.

Table 1: Representative O-Alkylation Reactions using MTOI

Substrate	Alkylating Agent	Base (aq.)	Solvent	Temp (°C)	Time (h)	Yield (%)
Phenol	Benzyl Chloride	50% NaOH	Toluene	60	3	>95
4-Methoxyphenol	Ethyl Bromide	30% KOH	Dichloromethane	40 (reflux)	5	92
2-Naphthol	Methyl Iodide	50% NaOH	None	50	2	>98
4-tert-Butylphenol	Propyl Iodide	40% KOH	Toluene	75	4	94

N-Alkylation of Amines and Heterocycles

N-alkylation is fundamental in the synthesis of pharmaceuticals and agrochemicals. PTC provides a selective and efficient method, often avoiding the over-alkylation common in other methods.[8][9][10]

Protocol 2: Synthesis of 1-Benzylindole

• Materials:

  • Indole (Substrate)

  • Benzyl chloride (Alkylating Agent)

  • Methyltrioctylammonium iodide (MTOI)

  • Potassium hydroxide (KOH), 50% w/w aqueous solution

  • Toluene

  • Deionized water

  • Anhydrous sodium sulfate (Na₂SO₄)

• Procedure:

  • In a 250 mL three-neck flask fitted with a mechanical stirrer, thermometer, and reflux condenser, dissolve indole (11.7 g, 100 mmol) in toluene (100 mL).

  • Add methyltrioctylammonium iodide (2.3 g, 5 mmol, 5 mol%).

  • With vigorous stirring, add the 50% KOH solution (40 mL) to the flask.

  • Heat the mixture to 50 °C. Add benzyl chloride (13.9 g, 110 mmol, 1.1 eq) dropwise over 30 minutes, ensuring the temperature does not exceed 60 °C.

  • After the addition is complete, maintain the reaction at 55 °C for 2 hours, monitoring by TLC.

  • Cool the mixture to room temperature and add water (50 mL).

  • Separate the organic layer. Extract the aqueous layer with toluene (2 x 30 mL).

  • Combine the organic extracts, wash with water until the washings are neutral, and then dry over anhydrous Na₂SO₄.

  • Filter and remove the solvent in vacuo. The crude product can be recrystallized from ethanol/water to yield pure 1-benzylindole.

Table 2: Representative N-Alkylation Reactions using MTOI

Substrate	Alkylating Agent	Base (aq.)	Solvent	Temp (°C)	Time (h)	Yield (%)
Carbazole	Ethyl Iodide	50% NaOH	Toluene	60	4	96
Pyrrole	1-Bromobutane	40% KOH	None	70	5	88
Aniline	Methyl Iodide (2.2 eq)	50% NaOH	Dichloromethane	25	6	85 (N,N-dimethyl)
Phthalimide	Propyl Bromide	25% K₂CO₃	DMF	80	3	94

C-Alkylation of Active Methylene Compounds

The formation of carbon-carbon bonds via the alkylation of enolates from active methylene compounds is a powerful synthetic tool.[11][12] PTC enables this transformation using simple bases and avoids the need for strong, hazardous bases like sodium hydride or LDA.

Protocol 3: Synthesis of Diethyl 2-Ethyl-2-phenylmalonate

• Materials:

  • Diethyl phenylmalonate (Substrate)

  • Ethyl iodide (Alkylating Agent)

  • Methyltrioctylammonium iodide (MTOI)

  • Potassium carbonate (K₂CO₃), anhydrous powder

  • Acetonitrile

• Procedure:

  • This protocol demonstrates a solid-liquid PTC system.

  • To a 100 mL flask with a stir bar and reflux condenser, add diethyl phenylmalonate (4.72 g, 20 mmol), finely powdered anhydrous K₂CO₃ (4.14 g, 30 mmol), and methyltrioctylammonium iodide (0.46 g, 1 mmol, 5 mol%).

  • Add acetonitrile (40 mL) as the solvent.

  • Add ethyl iodide (3.43 g, 22 mmol, 1.1 eq) and heat the suspension to reflux (approx. 82 °C) with vigorous stirring.

  • Maintain reflux for 8-10 hours. Monitor the disappearance of the starting material by GC or TLC.

  • Cool the reaction mixture and filter to remove the inorganic salts. Wash the filter cake with acetonitrile (2 x 10 mL).

  • Combine the filtrates and evaporate the solvent under reduced pressure.

  • Dissolve the residue in diethyl ether (50 mL), wash with water (2 x 20 mL) and brine (20 mL).

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate to obtain the crude product.

  • Purify by vacuum distillation to yield diethyl 2-ethyl-2-phenylmalonate.

Table 3: Representative C-Alkylation Reactions using MTOI

Substrate	Alkylating Agent	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Phenylacetonitrile	Benzyl Bromide	50% NaOH (aq)	Toluene	25	2	97
Diethyl malonate	1-Bromobutane	K₂CO₃ (solid)	Acetonitrile	82 (reflux)	12	89 (mono)
Acetylacetone	Methyl Iodide	40% KOH (aq)	Dichloromethane	25	4	91
1,3-Indandione	Allyl Chloride	50% NaOH (aq)	Toluene	40	3	95

Experimental Workflow and Optimization

Successful implementation of PTC with MTOI requires careful consideration of several experimental parameters. The interplay between these factors determines the reaction's efficiency, selectivity, and overall success.

Caption: General experimental workflow for a PTC alkylation reaction.

Key Optimization Parameters:

• Catalyst Loading: Typically, 1-5 mol% of MTOI is sufficient. Higher loadings may increase the rate but can complicate purification and increase costs. For very slow reactions, loading can be increased to 10 mol%.

• Agitation: This is a critical parameter. The reaction occurs at the liquid-liquid or solid-liquid interface, and vigorous stirring (800 RPM or higher) is essential to maximize the interfacial surface area, which directly enhances the rate of anion transfer.[13]

• Solvent Choice: While PTC can reduce the need for polar aprotic solvents, the organic solvent still plays a role. Nonpolar solvents like toluene or heptane are common.[1] Chlorinated solvents like dichloromethane can also be effective but pose greater environmental concerns. In some cases, if the substrate and alkylating agent are liquids, the reaction can be run neat (solvent-free), representing a significant green chemistry advantage.[1]

• Base Concentration: Highly concentrated aqueous bases (e.g., 50% w/w NaOH or KOH) are often used. This high concentration creates a "salting-out" effect, which dehydrates the transferred anion, making it more nucleophilic, and drives the catalyst into the organic phase.[1]

• Catalyst Poisoning: Be aware of potential catalyst poisoning. Leaving groups that are large, soft, and lipophilic (like tosylate or even iodide itself in some contexts) can form very stable ion pairs with the [Q]⁺ cation.[5] If this [Q]⁺X⁻ ion pair is much more stable in the organic phase than the desired [Q]⁺(Nucleophile)⁻ pair, the catalyst can become sequestered and the catalytic cycle will shut down. If poisoning is suspected, using an alkylating agent with a different leaving group (e.g., mesylate instead of tosylate) may be beneficial.[5]

Conclusion

Methyltrioctylammonium iodide is a versatile, robust, and highly efficient phase transfer catalyst for a broad spectrum of alkylation reactions. Its well-balanced lipophilic character ensures effective transport of nucleophiles into the organic phase, enabling reactions to proceed under mild, scalable, and often environmentally friendly conditions. By understanding the underlying mechanism and carefully optimizing key experimental parameters such as agitation, solvent, and base concentration, researchers can leverage MTOI to streamline synthetic routes, improve yields, and achieve synthetic goals with greater efficiency.

References

• OperaChem. (2023, July 2). Phase transfer catalysis (PTC). Retrieved from OperaChem website. [Link]

• eGyanKosh. PRINCIPLE AND APPLICATIONS OF PHASE TRANSFER CATALYSIS. Retrieved from eGyanKosh website. [Link]

• DTIC. ALKYLATION OF AMINES: A NEW METHOD FOR THE SYNTHESIS OF QUATERNARY AMMONIUM COMPOUNDS FROM PRIMARY AND SECONDARY AMINES. Retrieved from Defense Technical Information Center website. [Link]

• Royal Society of Chemistry. (n.d.). A mild and highly efficient phase transfer catalyst for C-C bond formation. RSC Advances. [Link]

• Biomedres. (2022, August 12). A Minireview of Phase-Transfer Catalysis and Recent Trends. Biomedical Journal of Scientific & Technical Research. [Link]

• Weldon, P. (n.d.). Experiment 3 Enolate Alkylation, Ester Saponification, and Amide Bond Formation via DCC-Coupling. Retrieved from a university course material source. [Link]

• Journal For Basic Sciences. (2022). PHASE TRANSFER CATALYSIS: A GREEN APPROACH IN ORGANIC SYNTHESIS. Journal For Basic Sciences, 22(11). [Link]

• Little Flower College Guruvayoor. phase transfer catalysis. Retrieved from Little Flower College Guruvayoor website. [Link]

• Halpern, M. (n.d.). N-Alkylations Using Catalytic Tetrabutylammonium Iodide. PTC Organics, Inc. [Link]

• Goudreau, N., et al. (2022). Phase-Transfer-Catalyzed Alkylation of Hydantoins. ACS Omega, 7(7), 6332–6343. [Link]

• Goudreau, N., et al. (2022). Phase-Transfer-Catalyzed Alkylation of Hydantoins. ACS Organic & Inorganic Au, 2(1), 29-39. [Link]

• Keglevich, G. (2015). Solid-Liquid Phase C-Alkylation of Active Methylene Containing Compounds under Microwave Conditions. Catalysts, 5(2), 634-648. [Link]

• CORE. (n.d.). phase transfer catalysis: catalyst screening, reaction development, and mechanism analysis. Retrieved from CORE repository. [Link]

• OpenStax. (n.d.). 18.2 Preparing Ethers. Organic Chemistry: A Tenth Edition. [Link]

• Utah Tech University. Williamson Ether Synthesis. Retrieved from Utah Tech University website. [Link]

• PTC Organics, Inc. (1998, June 4). PTC '97 Summaries. Retrieved from Phase Transfer Catalysis Home Page. [Link]

• Keglevich, G. (2015). Solid-Liquid Phase C-Alkylation of Active Methylene Containing Compounds under Microwave Conditions. MDPI. [Link]

• Ono, N., et al. (1976). Alkylation and Acylation of Active Methylene Compounds Using 1,8-Diazabicyclo[5.4.0]undec-7-ene. Bulletin of the Chemical Society of Japan, 49(4), 1091-1095. [Link]

• Johnstone, R. A. W., et al. (1969). A rapid method of N-alkylation of amines. Journal of the Chemical Society C: Organic, 18, 2223-2224. [Link]

• ACS GCI Pharmaceutical Roundtable. (2026, January 5). Phase Transfer Catalysis. Retrieved from a reagent guide. [Link]

• Master Organic Chemistry. (2014, October 24). The Williamson Ether Synthesis. [Link]

• Formentin, P., et al. (2002). Direct mono-N-alkylation of amines in ionic liquids: chemoselectivity and reactivity. Tetrahedron Letters, 43(44), 7949-7951. [Link]

• Macmillan Group. (2008, April 10). Phase-Transfer Catalysis (PTC). Retrieved from a presentation slide deck. [Link]

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Application Note: Methyltrioctylammonium Iodide as a High-Efficacy Phase-Transfer Catalyst in Nucleophilic Substitution Reactions

Abstract

Nucleophilic substitution reactions are foundational in modern organic synthesis, yet they are often hampered by the mutual insolubility of ionic nucleophiles and organic substrates. Phase-Transfer Catalysis (PTC) emerges as a powerful solution to this challenge, enabling reactions between species in immiscible phases. This guide provides an in-depth analysis of Methyltrioctylammonium Iodide (MTOI), a quaternary ammonium salt, as a highly effective phase-transfer catalyst. We will explore the mechanistic underpinnings of its catalytic activity, detail its physicochemical properties, and provide field-proven, step-by-step protocols for its application in key nucleophilic substitution reactions, including cyanation, etherification, and halogen exchange. This document is intended for researchers, chemists, and drug development professionals seeking to leverage PTC for more efficient, scalable, and environmentally conscious synthesis.

The Foundational Principle: Overcoming Phase Immiscibility with PTC

In many critical synthetic transformations, the nucleophile is an inorganic salt soluble only in an aqueous phase, while the electrophilic organic substrate is soluble only in a nonpolar organic solvent.[1][2] Without intervention, the reaction is confined to the limited interfacial area between the two phases, resulting in impractically slow reaction rates.

Phase-Transfer Catalysis introduces a catalyst, the PTC agent, which facilitates the migration of the nucleophile from the aqueous phase into the organic phase.[1][3] The catalyst, typically a quaternary ammonium salt like Methyltrioctylammonium Iodide, possesses both hydrophilic (the charged cationic head) and lipophilic (the long alkyl chains) characteristics. It forms a lipophilic ion pair with the nucleophilic anion, which can then readily dissolve in the organic medium.[2][4] Once in the organic phase, the "naked" or poorly solvated nucleophile exhibits significantly enhanced reactivity towards the substrate. After the reaction, the catalyst returns to the aqueous phase to repeat the cycle, making it a true catalytic process.

The advantages of this methodology are substantial, including the use of inexpensive inorganic salts, elimination of the need for anhydrous or expensive polar aprotic solvents, milder reaction conditions, and often, improved yields and selectivities, aligning with the principles of green chemistry.[2][3][4]

Caption: A generalized workflow for MTOI-catalyzed reactions.

Reaction Type	Substrate	Nucleophile	Catalyst Loading	Temp. (°C)	Typical Yield
Cyanation	1°/2° Alkyl Halide	NaCN / KCN	2-5 mol%	80-100	>90%
Ether Synthesis	1° Alkyl Halide	Phenol / Alcohol + NaOH	3-5 mol%	60-80	>85%
Halogen Exchange	Alkyl Chloride/Bromide	NaI / KI	1-5 mol%	90-105	>95%

Safety and Handling Precautions

Methyltrioctylammonium iodide requires careful handling due to its potential health effects.

• Hazards: Causes serious skin and eye irritation. [5][6][7]May cause respiratory irritation and is suspected of damaging fertility or the unborn child. [5][8]* Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., nitrile), safety goggles, and a lab coat. [6][9]All handling should be performed in a well-ventilated chemical fume hood. [9]* First Aid: In case of skin contact, wash thoroughly with soap and water. [9]For eye contact, rinse cautiously with water for several minutes. [6]If inhaled, move to fresh air. [6][9]Seek immediate medical attention in all cases of significant exposure.

• Disposal: Dispose of waste materials in accordance with local, state, and federal regulations. Offer surplus and non-recyclable solutions to a licensed disposal company. [9]

Conclusion

Methyltrioctylammonium iodide stands out as a versatile and highly efficient phase-transfer catalyst for a range of nucleophilic substitution reactions. Its superior lipophilicity enables rapid transport of nucleophiles into the organic phase, leading to enhanced reaction rates, high yields, and cleaner conversions under mild conditions. The protocols provided herein demonstrate its broad utility in the synthesis of nitriles, ethers, and alkyl iodides, offering researchers a reliable tool to streamline synthetic routes and embrace greener chemical practices.

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Application Notes and Protocols for Polymer Synthesis Using Methyltrioctylammonium Iodide

Foreword: Unveiling the Potential of Methyltrioctylammonium Iodide in Advanced Polymer Synthesis

Welcome to a comprehensive guide dedicated to the practical application of Methyltrioctylammonium Iodide (MTOAI) in the synthesis of well-defined polymers. As researchers, scientists, and drug development professionals, our quest for materials with precisely controlled architectures and functionalities is perpetual. This document serves as a detailed technical resource, moving beyond theoretical discussions to provide actionable protocols and the scientific rationale behind them. MTOAI, a quaternary ammonium iodide (QAI), has emerged as a potent organocatalyst, offering a metal-free avenue for controlled radical polymerization. Its unique combination of a cationic quaternary ammonium core and an iodide anion positions it as a versatile tool in the polymer chemist's arsenal. This guide will delve into its primary application in Reversible Complexation Mediated Polymerization (RCMP), a sophisticated technique for crafting polymers with predictable molecular weights and narrow molecular weight distributions. We will explore the mechanistic underpinnings of its catalytic activity and provide step-by-step protocols to empower you to harness its full potential in your laboratory.

The Scientific Foundation: Understanding Methyltrioctylammonium Iodide and its Role in Polymerization

Methyltrioctylammonium iodide, with the chemical formula C₂₅H₅₄IN, is a quaternary ammonium salt consisting of a central nitrogen atom bonded to one methyl group and three octyl groups, with an iodide counter-ion. Its structure imparts a significant lipophilic character, rendering it soluble in a wide range of organic solvents commonly used in polymer synthesis.

The key to MTOAI's utility in polymer synthesis lies in the iodide anion (I⁻). In the realm of controlled radical polymerization, the iodide anion is a key player in a process known as Reversible Complexation Mediated Polymerization (RCMP).[1] RCMP is a form of organocatalyzed living radical polymerization that offers an attractive alternative to metal-catalyzed techniques like Atom Transfer Radical Polymerization (ATRP).[1] The core principle of RCMP is the reversible activation of a dormant polymer chain (Polymer-I) by a catalyst, in this case, the iodide anion from MTOAI, to generate a propagating radical (Polymer•).[1]

Mechanism of Action in Reversible Complexation Mediated Polymerization (RCMP)

The catalytic cycle of RCMP mediated by a quaternary ammonium iodide such as MTOAI can be understood through the following key steps:

• Initiation: The polymerization is initiated by a conventional radical initiator (e.g., AIBN) or, more commonly for controlled polymerization, an alkyl iodide initiator (R-I). The alkyl iodide serves as the initial dormant species.

• Activation: The iodide anion (I⁻) from MTOAI forms a halogen bond with the iodine atom of the dormant polymer chain (Polymer-I). This complexation weakens the C-I bond.[1]

• Radical Generation: The weakened C-I bond undergoes homolytic cleavage, generating a propagating polymer radical (Polymer•) and a transient radical anion (I₂•⁻).

• Propagation: The newly formed polymer radical adds to monomer units, extending the polymer chain.

• Deactivation: The propagating radical is reversibly deactivated by reacting with the radical anion (I₂•⁻) or another deactivating species derived from it, reforming a dormant polymer chain with an iodide end-group.

This rapid and reversible activation-deactivation equilibrium maintains a low concentration of active radicals at any given time, minimizing termination reactions and allowing for the controlled growth of polymer chains. The result is the formation of polymers with predictable molecular weights, low dispersity (Đ), and high end-group fidelity.

Experimental Protocols: A Practical Guide to Polymer Synthesis with Methyltrioctylammonium Iodide

The following protocols are designed to be a starting point for researchers. As with any chemical synthesis, optimization of reaction conditions may be necessary depending on the specific monomer and desired polymer characteristics.

Controlled Radical Polymerization of Methacrylates via RCMP

This protocol details the synthesis of poly(methyl methacrylate) (PMMA) as a representative example. The principles can be adapted for other methacrylate monomers.

Materials:

• Methyl methacrylate (MMA), inhibitor removed

• Methyltrioctylammonium iodide (MTOAI)

• 2-Iodo-2-methylpropionitrile (initiator)

• Anhydrous toluene (solvent)

• Nitrogen or Argon gas for inert atmosphere

• Schlenk flask and standard Schlenk line equipment

• Magnetic stirrer and heating oil bath

Protocol:

• Reaction Setup: In a 25 mL Schlenk flask equipped with a magnetic stir bar, add methyltrioctylammonium iodide (e.g., 0.05 mmol, 1 eq).

• Inert Atmosphere: Seal the flask with a rubber septum, and evacuate and backfill with nitrogen or argon three times to ensure an inert atmosphere.

• Reagent Addition: Under a positive flow of inert gas, add anhydrous toluene (e.g., 5 mL), freshly purified methyl methacrylate (e.g., 5.0 g, 50 mmol, 1000 eq), and 2-iodo-2-methylpropionitrile (e.g., 0.05 mmol, 1 eq).

• Degassing: Subject the reaction mixture to three freeze-pump-thaw cycles to remove any dissolved oxygen.

• Polymerization: Place the sealed Schlenk flask in a preheated oil bath at 70 °C and stir the reaction mixture.

• Monitoring the Reaction: Periodically take aliquots from the reaction mixture using a degassed syringe to monitor monomer conversion by ¹H NMR spectroscopy and the evolution of molecular weight and dispersity by Gel Permeation Chromatography (GPC).

• Termination and Purification: Once the desired conversion is reached (e.g., after 6-24 hours), terminate the polymerization by cooling the flask to room temperature and exposing the mixture to air. Dilute the reaction mixture with a suitable solvent like tetrahydrofuran (THF) and precipitate the polymer in a large excess of a non-solvent such as cold methanol.

• Isolation: Collect the precipitated polymer by filtration, wash with fresh non-solvent, and dry under vacuum at 40-50 °C to a constant weight.

Causality Behind Experimental Choices:

• Inert Atmosphere and Degassing: Oxygen is a radical scavenger and can terminate the polymerization, leading to a loss of control. The use of a Schlenk line and freeze-pump-thaw cycles is crucial to remove oxygen.

• Alkyl Iodide Initiator: 2-Iodo-2-methylpropionitrile is chosen as an initiator because its structure is similar to the propagating chain end of methacrylates, ensuring efficient initiation.

• Catalyst to Initiator Ratio: The ratio of MTOAI to the initiator influences the rate of activation and deactivation, thereby affecting the overall polymerization rate and control. A 1:1 ratio is a good starting point.

• Temperature: The polymerization temperature affects the rate of both propagation and the activation/deactivation equilibrium. 70 °C is a typical temperature for the RCMP of methacrylates.

• Purification: Precipitation is a standard method to separate the polymer from unreacted monomer, catalyst, and solvent.

Synthesis of Block Copolymers

The living nature of RCMP allows for the synthesis of block copolymers by sequential monomer addition.

Protocol:

• Synthesize the First Block: Follow the protocol 2.1 to synthesize the first polymer block (e.g., PMMA). Ensure the polymerization is stopped at a high conversion but before all monomer is consumed to maintain the living character of the chain ends. Do not expose the reaction to air.

• Second Monomer Addition: Under an inert atmosphere, add a degassed solution of the second monomer (e.g., butyl methacrylate) to the reaction mixture containing the living first block.

• Continue Polymerization: Continue to stir the reaction at the same or an adjusted temperature until the desired conversion of the second monomer is achieved.

• Termination and Purification: Terminate and purify the resulting block copolymer using the same procedure as described in protocol 2.1.

Data Presentation and Characterization

The successful synthesis of well-defined polymers using MTOAI should be confirmed by appropriate characterization techniques.

Parameter	Technique	Expected Outcome
Monomer Conversion	¹H NMR Spectroscopy	Disappearance of vinyl proton signals of the monomer.
Molecular Weight (Mn)	Gel Permeation Chromatography (GPC)	Linear increase with monomer conversion.
Dispersity (Đ)	Gel Permeation Chromatography (GPC)	Low values, typically between 1.1 and 1.3.
Polymer Structure	¹H and ¹³C NMR Spectroscopy	Confirmation of the polymer's chemical structure.
Chain-end Fidelity	MALDI-TOF Mass Spectrometry	Confirmation of the presence of the iodide end-group.

Visualization of the Catalytic Process

To better illustrate the workflow and the underlying mechanism, the following diagrams are provided.

Caption: Catalytic cycle of RCMP mediated by an iodide anion.

Concluding Remarks and Future Outlook

Methyltrioctylammonium iodide stands out as a valuable and accessible organocatalyst for conducting controlled radical polymerization. Its application in Reversible Complexation Mediated Polymerization provides a robust, metal-free method for synthesizing a wide array of well-defined polymers. The protocols outlined in this guide are intended to serve as a solid foundation for your research endeavors. The versatility of this system opens up possibilities for creating novel block copolymers, functional materials, and complex macromolecular architectures. As the field of polymer science continues to evolve, the development and application of such efficient and environmentally benign catalytic systems will undoubtedly play a pivotal role in advancing materials innovation for a multitude of applications, from drug delivery to advanced materials.

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• Chen, Z.-H., Wang, X.-Y., & Tang, Y. (2022). Reversible complexation mediated polymerization: an emerging type of organocatalytically controlled radical polymerization. Polymer Chemistry, 13(17), 2402-2419. [Link]

• Goto, A., Zerk, T. J., & Perrier, S. (2018). Reversible complexation mediated polymerization (RCMP). Polymer Chemistry, 9(21), 2858-2866. [Link]

• Wang, C.-G., Chong, A. M. L., Pan, H. M., Sarkar, J., Tay, X. T., & Goto, A. (2020). Recent development in halogen-bonding-catalyzed living radical polymerization. Polymer Chemistry, 11(35), 5559-5571. [Link]

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Methyltrioctylammonium iodide for radioiodination of biomolecules.

Here are the detailed Application Notes and Protocols for the radioiodination of biomolecules using Methyltrioctylammonium Iodide.

Application Note & Protocol Guide

Topic: Leveraging Methyltrioctylammonium Iodide as a Phase-Transfer Catalyst for Enhanced Radioiodination of Biomolecules

Audience: Researchers, scientists, and drug development professionals in radiopharmaceutical chemistry.

Foundational Principles: Overcoming the Radioiodination Challenge

The covalent attachment of a radioiodine isotope (e.g., ¹²³I, ¹²⁴I, ¹²⁵I, ¹³¹I) to a biomolecule is a cornerstone of nuclear medicine, enabling applications from in-vitro radioimmunoassays to in-vivo diagnostic imaging (SPECT/PET) and targeted radiotherapy.[1][2][3] The most common strategy for direct labeling involves the electrophilic aromatic substitution of a hydrogen atom on a tyrosine or, less frequently, a histidine residue.[1][4]

This process, however, is not without its challenges. The starting material, radioactive sodium iodide (Na[*I]), is an aqueous-soluble salt. Conversely, many precursor biomolecules and the preferred mild oxidizing agents are more soluble or stable in organic solvents.[2] This phase incompatibility can lead to sluggish reaction kinetics, the need for harsh reaction conditions, and consequently, lower radiochemical yields (RCY) and potential degradation of sensitive biomolecules.[5][6]

Phase-transfer catalysis (PTC) emerges as an elegant solution to this biphasic dilemma. A phase-transfer catalyst is a substance that facilitates the migration of a reactant from one phase into another where the reaction can proceed efficiently.[7] For radioiodination, quaternary ammonium salts like methyltrioctylammonium iodide are exceptionally effective.

The Mechanism of Methyltrioctylammonium (MTOA) Catalysis

Methyltrioctylammonium iodide acts as a shuttle for the radioiodide anion ([I]⁻). The large, lipophilic octyl chains of the MTOA cation ([MTOA]⁺) envelop the iodide anion, forming a hydrophobic ion pair, [MTOA]⁺[I]⁻. This complex is soluble in organic solvents, effectively transporting the radioiodide from the aqueous phase into the organic phase where the biomolecule precursor resides.[7][8] Once in the organic phase, a mild oxidizing agent activates the radioiodide to an electrophilic species (*I⁺), which then readily reacts with an activated aromatic ring (e.g., tyrosine) on the target biomolecule.[2][9]

This mechanism provides several distinct advantages:

• Milder Reaction Conditions: By improving reactant proximity, the need for high temperatures or aggressive oxidizing agents is reduced, preserving the biomolecule's integrity.[6][10]

• Increased Radiochemical Yield (RCY): Enhanced reaction rates directly translate to higher incorporation of the radioisotope into the final product.[8]

• Improved Versatility: It allows for the use of a wider range of organic solvents, offering better solubility for diverse biomolecule precursors.[11]

Caption: General experimental workflow for PTC radioiodination.

Protocol 1: Radioiodination of a Model Peptide (e.g., Angiotensin II)

This protocol describes the labeling of a peptide containing a tyrosine residue. All handling of radioactive materials must be performed in a certified radiochemistry hood with appropriate shielding and safety measures.

Materials:

• Peptide Precursor (e.g., Angiotensin II): 1 mg/mL stock in 0.1% TFA in water.

• Sodium Iodide [¹²⁵I]: Commercial solution in 0.01-0.1 M NaOH.

• Methyltrioctylammonium Iodide (MTOA-I): 10 mg/mL in Acetonitrile (ACN).

• Oxidizing Agent: N-Chlorosuccinimide (NCS), 1 mg/mL in ACN (prepare fresh).

• Quenching Solution: Sodium metabisulfite, 5 mg/mL in water.

• Reaction Buffer: 0.1 M Sodium Phosphate Buffer, pH 7.4.

• Solvent: Anhydrous Acetonitrile (ACN).

• Reaction Vial: 1.5 mL polypropylene microcentrifuge tube.

Procedure:

• Precursor Preparation: In the reaction vial, add 10 µL of the peptide stock solution (10 µg).

• Radioiodide Addition: Carefully add 5-10 µL of the Na[¹²⁵I] solution (approx. 1 mCi / 37 MBq).

• Phase-Transfer Catalyst Addition: Add 5 µL of the MTOA-I solution. Vortex the mixture gently for 30 seconds to facilitate ion-pair formation.

• Solvent Evaporation: Dry the mixture completely under a gentle stream of nitrogen gas. This step is crucial to create an anhydrous environment for the reaction.

• Reaction Initiation: Re-dissolve the dried residue in 100 µL of anhydrous ACN. Add 10 µL of the freshly prepared NCS solution.

  • Causality Note: NCS is a mild oxidizing agent that converts the iodide (I⁻) to an electrophilic species (I⁺) in the organic phase, which is necessary for the substitution reaction on the tyrosine ring. [2]6. Incubation: Allow the reaction to proceed at room temperature for 15-20 minutes. Monitor the reaction progress using radio-TLC if possible.

• Reaction Quenching: Add 20 µL of the sodium metabisulfite solution to the reaction mixture. Vortex gently.

  • Causality Note: The quenching agent is a reductant that neutralizes any unreacted oxidizing agent (NCS) and reduces unreacted electrophilic iodine back to iodide, preventing further reaction and potential damage to the peptide. [12]

Protocol 2: Purification by Reversed-Phase HPLC (RP-HPLC)

Purification is essential to separate the desired radioiodinated biomolecule from unreacted free radioiodide, unlabeled precursor, and reaction byproducts. [1][13] System & Materials:

• HPLC system with a UV detector and an in-line radioactivity detector.

• C18 Reversed-Phase Column (e.g., 5 µm, 4.6 x 250 mm).

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.

• Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in Acetonitrile (ACN).

Procedure:

• Sample Preparation: Dilute the quenched reaction mixture with 200 µL of Mobile Phase A.

• Injection: Inject the entire volume onto the HPLC column.

• Elution Gradient: Run a linear gradient to separate the components. A typical gradient might be:

  • 0-5 min: 5% B

  • 5-35 min: 5% to 65% B

  • 35-40 min: 65% to 95% B

  • 40-45 min: Hold at 95% B

  • 45-50 min: 95% to 5% B

  • Methodology Note: The highly polar free radioiodide will elute early in the void volume. The unlabeled peptide will elute at a specific retention time, and the more lipophilic radioiodinated peptide will elute slightly later. [13]4. Fraction Collection: Collect fractions (e.g., 0.5 mL) corresponding to the radioactive peak that aligns with the desired product (identified by comparing with a non-radioactive iodinated standard if available).

• Solvent Removal: Evaporate the ACN from the collected fraction using a stream of nitrogen or a centrifugal vacuum concentrator.

Protocol 3: Quality Control Assessment

Quality control is a non-negotiable step to validate the identity, purity, and suitability of the radiolabeled biomolecule for its intended application. [14] A. Determination of Radiochemical Purity (RCP):

• Method: Inject a small aliquot of the final purified product back onto the analytical RP-HPLC system using the same gradient as in the purification step.

• Analysis: Integrate the area of the desired radiolabeled product peak from the radioactivity detector and divide it by the total area of all radioactive peaks detected.

• Acceptance Criteria: RCP should typically be >95% for most applications. [1] B. Determination of Radiochemical Yield (RCY):

• Method: Use radio-TLC on the crude (pre-purification) reaction mixture. Spot a small amount onto a TLC plate (e.g., silica gel). Develop the plate with an appropriate solvent system (e.g., 80:20 ACN:water).

• Analysis: After development, scan the TLC plate using a radio-TLC scanner or cut the plate into sections and count in a gamma counter. The radioiodinated product will have a higher Rf value than the free radioiodide, which will remain at the origin.

• Calculation: RCY (%) = (Activity of Product Spot / Total Activity on Plate) x 100

References

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• Potamianos, S., Varvarigou, A., Costopoulos, B., Mitsokapas, N., & Archimandritis, S. (1999). Establishing a quality control protocol for the radiochemical evaluation of radioiodinated biomolecules with application in nuclear medicine. Journal of Radioanalytical and Nuclear Chemistry, 242(2), 487-493. [Link]

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• Yanvarev, D., Kechko, O. I., Solyev, P., & Mitkevich, V. (2025). Steps of the peptide radioiodination and purification. ResearchGate. [Link]

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• Malicka, J., et al. (2025). Late-stage labeling of diverse peptides and proteins with iodine-125. Journal of Peptide Science. [Link]

• Kumar, K., et al. (2021). A Novel Reagent for Radioiodine Labeling of New Chemical Entities (NCEs) and Biomolecules. Molecules, 26(14), 4344. [Link]

• Oliveira, M. C., & Correia, J. D. (2019). Biomedical applications of radioiodinated peptides. European Journal of Medicinal Chemistry, 179, 56-77. [Link]

• Malicka, J., et al. (2025). Late-stage labeling of diverse peptides and proteins with iodine-125. PMC. [Link]

• Leon, A., et al. (2001). Improved radioiodination of biomolecules using exhaustive Chloramine-T oxidation. Nuclear Medicine and Biology, 28(8), 957-962. [Link]

• Guérard, F., et al. (2020). Recent Advances in Synthetic Methods for Radioiodination. The Journal of Organic Chemistry, 85(11), 6908-6917. [Link]

• Mushtaq, S., et al. (2018). Efficient and Site-Specific 125I-Radioiodination of Bioactive Molecules Using Oxidative Condensation Reaction. Bioconjugate Chemistry, 29(8), 2637-2644. [Link]

• Behe, M., Gotthardt, M., & Behr, T. M. (2012). Radioiodination of Proteins and Peptides. ResearchGate. [Link]

• Sharma, S. K., & Chuttani, K. (2021). Radiochemistry, Production Processes, Labeling Methods, and ImmunoPET Imaging Pharmaceuticals of Iodine-124. Molecules, 26(16), 4991. [Link]

• Bernard, C., et al. (2018). Design of Radioiodinated Pharmaceuticals: Structural Features Affecting Metabolic Stability towards in Vivo Deiodination. Chemistry – A European Journal, 24(32), 8036-8045. [Link]

• Cheal, S. M., & O'Donoghue, J. A. (2018). Antibody Labeling with Radioiodine and Radiometals. Methods in Molecular Biology, 1784, 1-20. [Link]

• Davis, C. T., et al. (2020). Highly effective liquid and solid phase extraction methods to concentrate radioiodine isotopes for radioiodination chemistry. Journal of Labelled Compounds and Radiopharmaceuticals, 63(7), 281-286. [Link]

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• Kim, D. W., et al. (2022). 18F-Fluorination Using Tri-Tert-Butanol Ammonium Iodide as Phase-Transfer Catalyst: An Alternative Minimalist Approach. Molecules, 27(19), 6660. [Link]

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• S., C. A., et al. (2005). Radiolabeling and biodistribution of monoclonal antibody (MAb) anti-CD20 with iodine-131. Brazilian Archives of Biology and Technology, 48(spec. iss.), 143-149. [Link]

• Divgi, C. R., et al. (1999). Phase I/II radioimmunotherapy trial with iodine-131-labeled monoclonal antibody G250 in metastatic renal cell carcinoma. Clinical Cancer Research, 5(10 Suppl), 3248s-3257s. [Link]

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Application Notes & Protocols: Leveraging Methyltrioctylammonium Iodide for High-Efficiency Solid-Liquid Phase Transfer Catalysis

This guide provides an in-depth exploration of Methyltrioctylammonium iodide as a potent phase transfer catalyst for solid-liquid reactions. Designed for researchers, chemists, and drug development professionals, these notes move beyond simple instructions to explain the underlying principles that govern catalyst selection and process optimization. We will delve into the mechanistic rationale, provide a detailed experimental protocol, and outline best practices for achieving robust and reproducible results.

The Principle of Solid-Liquid Phase Transfer Catalysis (S-L PTC)

In synthetic organic chemistry, a frequent challenge arises when a nucleophile, typically an inorganic salt, is solid and insoluble in the organic solvent that dissolves the electrophilic substrate.[1] This immiscibility confines the reaction to the crystal surface of the solid, leading to impractically slow reaction rates.

Phase Transfer Catalysis (PTC) offers an elegant solution to this problem. A phase transfer catalyst, such as a quaternary ammonium salt, acts as a "molecular ferry," transporting the nucleophilic anion from the solid phase into the bulk organic phase where it can readily react with the substrate.[2] This technique obviates the need for harsh conditions or expensive, polar aprotic solvents, aligning with the principles of green chemistry.[2][3]

Methyltrioctylammonium iodide, a prominent member of the quaternary ammonium salt family, is particularly effective in S-L PTC. Its structure, featuring a positively charged nitrogen atom surrounded by one methyl group and three long, lipophilic octyl chains, makes it highly soluble in nonpolar organic solvents.[4] This lipophilicity is crucial for its function as a phase transfer agent.

The Catalytic Cycle: Mechanism of Action

The efficacy of Methyltrioctylammonium iodide in S-L PTC is rooted in a well-defined catalytic cycle. The catalyst is not consumed but regenerated, allowing for its use in substoichiometric amounts.

• Anion Exchange: The catalyst, Methyltrioctylammonium iodide (Q⁺I⁻), dissolved in the organic phase, migrates to the interface of the solid reactant (e.g., Sodium Cyanide, Na⁺Nu⁻). Here, the quaternary ammonium cation (Q⁺) exchanges its iodide anion for the nucleophilic anion (Nu⁻) from the solid lattice.

• Phase Transfer: The newly formed ion pair, [Methyltrioctylammonium]⁺[Nu]⁻ (Q⁺Nu⁻), possesses high lipophilicity due to the long octyl chains. This allows it to detach from the solid surface and dissolve into the bulk organic phase.[5]

• Reaction in the Organic Phase: Within the organic solvent, the nucleophile (Nu⁻) is minimally solvated, rendering it a highly reactive "naked" anion.[6] It rapidly attacks the organic substrate (R-X) to form the desired product (R-Nu).

• Catalyst Regeneration: The by-product of this reaction is the leaving group anion (X⁻), which pairs with the quaternary cation to form Q⁺X⁻. This ion pair then migrates back to the solid-reactant interface, where the Q⁺ cation can exchange X⁻ for another Nu⁻ anion, thus completing the catalytic cycle.

Visualization of the S-L PTC Catalytic Cycle

Caption: Catalytic cycle of Methyltrioctylammonium iodide in S-L PTC.

Experimental Protocol: Synthesis of 1-Cyanononane

This protocol provides a representative example of an Sₙ2 reaction—the cyanation of an alkyl halide—facilitated by Methyltrioctylammonium iodide in a solid-liquid system.

Materials and Reagents

Compound	Formula	Molar Mass ( g/mol )	CAS No.
1-Bromononane	C₉H₁₉Br	207.15	693-58-3
Sodium Cyanide (NaCN)	NaCN	49.01	143-33-9
Methyltrioctylammonium iodide	C₂₅H₅₄IN	495.60	35675-86-6
Toluene	C₇H₈	92.14	108-88-3
Anhydrous Magnesium Sulfate	MgSO₄	120.37	7487-88-9

Note: Sodium cyanide is extremely toxic. Handle with extreme care in a well-ventilated fume hood and have a cyanide antidote kit available.

Equipment

• 100 mL Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle with temperature control

• Separatory funnel

• Rotary evaporator

• Standard glassware for workup

Step-by-Step Procedure

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add sodium cyanide (2.94 g, 60 mmol, 1.2 equivalents).

• Addition of Reagents: Add Methyltrioctylammonium iodide (1.24 g, 2.5 mmol, 5 mol%). Add 40 mL of toluene, followed by 1-bromononane (10.36 g, 50 mmol, 1.0 equivalent).

• Reaction: Attach a reflux condenser and begin vigorous stirring. Heat the mixture to 90°C using a heating mantle.

• Monitoring: Monitor the reaction progress by taking small aliquots and analyzing them via Thin-Layer Chromatography (TLC) or Gas Chromatography (GC). The reaction is typically complete within 4-6 hours.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Filter the solid salts (NaBr and excess NaCN) and wash the filter cake with a small amount of toluene (2 x 10 mL).

• Purification: Combine the organic filtrates and wash them sequentially with deionized water (2 x 20 mL) and brine (1 x 20 mL) in a separatory funnel. Dry the organic layer over anhydrous magnesium sulfate.

• Isolation: Filter off the drying agent and concentrate the organic phase under reduced pressure using a rotary evaporator. The crude product can be further purified by vacuum distillation to yield pure 1-cyanononane.

Summary of Reaction Parameters

Parameter	Value
Substrate	1-Bromononane
Nucleophile	Sodium Cyanide (Solid)
Catalyst	Methyltrioctylammonium iodide
Catalyst Loading	5 mol%
Solvent	Toluene
Temperature	90°C
Reaction Time	4 - 6 hours
Typical Yield	>95%

Optimization and Best Practices

Achieving optimal performance in S-L PTC requires consideration of several key factors:

• Catalyst Structure: The lipophilicity of the quaternary ammonium cation is paramount. The three octyl chains of Methyltrioctylammonium iodide provide excellent solubility in common organic solvents like toluene and heptane. For different systems, catalysts with varying alkyl chain lengths may be optimal.[3]

• Solvent Choice: The ideal solvent should be aprotic and have low polarity to avoid strong solvation of the nucleophile, which would decrease its reactivity.[1] Toluene, xylenes, and heptane are excellent choices.

• Agitation Rate: The reaction occurs at the solid-liquid interface. Therefore, vigorous stirring is essential to maximize the surface area of the solid reactant exposed to the catalyst in the organic phase, thereby increasing the reaction rate.[7]

• Catalyst Poisoning: Be aware of potential catalyst poisoning. Highly lipophilic anions, such as iodide or tosylate, if present as leaving groups, can form very stable ion pairs with the quaternary cation.[3] This can inhibit the catalyst's ability to transport the desired nucleophile. In such cases, switching to a bromide or chloride version of the catalyst may be beneficial.

• Presence of Water: In strictly anhydrous S-L PTC, the reaction can be slow as only the surface ions of the crystal lattice are available. A trace amount of water (sometimes called "wet solid" conditions) can create a micro-aqueous layer on the salt's surface, accelerating anion exchange with the catalyst.[7]

Safety and Handling

Methyltrioctylammonium iodide requires careful handling in a laboratory setting.

• Hazards: This compound is known to cause skin and serious eye irritation. It may also cause respiratory irritation and is suspected of damaging fertility or the unborn child.[4]

• Handling: Avoid creating dust. Wash hands thoroughly after handling.[8]

• Storage: Store in a tightly closed container in a dry, cool, and well-ventilated area.[8][10]

• First Aid:

  • Skin Contact: Immediately wash with plenty of soap and water. If irritation persists, seek medical attention.[10]

  • Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[10]

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• The Power of Phase Transfer Catalysis: Enhancing Organic Synthesis with Quaternary Ammonium Salts - NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Retrieved January 16, 2026, from [Link]

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Application Notes & Protocols: The Role of Methyltrioctylammonium Iodide in the Synthesis of Organic Nanoparticles

These application notes serve as a comprehensive technical guide for researchers, scientists, and drug development professionals on the strategic use of methyltrioctylammonium iodide in the synthesis of organic nanoparticles. This document provides an in-depth exploration of its mechanistic roles, detailed experimental protocols, and critical insights into process optimization.

Introduction: Unveiling the Potential of Methyltrioctylammonium Iodide

Methyltrioctylammonium iodide (MTOA-I) is a quaternary ammonium salt with the chemical formula C₂₅H₅₄IN.[1] Its structure, comprising a positively charged nitrogen atom bonded to three long octyl chains and one methyl group, imparts significant surface-active properties.[2] This amphiphilic nature allows it to function effectively as a phase-transfer catalyst (PTC) and a stabilizer in various chemical syntheses.[2][3] In the burgeoning field of nanotechnology, MTOA-I presents a compelling option for mediating the synthesis of organic nanoparticles, particularly for applications in drug delivery and advanced materials.[4][5]

The synthesis of organic nanoparticles often involves the controlled precipitation or assembly of organic molecules from a solvent system.[6][7] Many of these processes occur at the interface of two immiscible liquid phases or involve the stabilization of nascent particles to prevent aggregation.[8] MTOA-I, with its ability to transport ionic species across phase boundaries and adsorb onto particle surfaces, offers a versatile tool to control particle formation, size, and stability.

Mechanistic Insights: The Dual Role of Methyltrioctylammonium Iodide

The efficacy of methyltrioctylammonium iodide in organic nanoparticle synthesis stems from its dual functionality as both a phase-transfer catalyst and a colloidal stabilizer.

Phase-Transfer Catalysis in Nanoparticle Formation

In many synthetic routes for organic nanoparticles, the precursors may be partitioned between an aqueous phase and an organic phase.[3][8] For a reaction to occur, the reacting species must be brought together. MTOA-I facilitates this by forming an ion pair with an anionic reactant in the aqueous phase. The lipophilic octyl chains of the MTOA-I cation then shuttle the entire ion pair across the phase boundary into the organic phase, where it can react with the organic precursors.[3][9] This mechanism is crucial for reactions like polymerization at the interface of an emulsion, leading to the formation of polymeric nanoparticles.[10][11]

Caption: Mechanism of MTOA-I as a phase-transfer catalyst.

Colloidal Stabilization

As organic nanoparticles form, they are prone to aggregation to minimize their high surface energy. The methyltrioctylammonium cation can adsorb onto the surface of the nascent nanoparticles. The long, hydrophobic octyl chains extend into the organic solvent, providing steric hindrance that prevents the particles from approaching each other too closely. This stabilization is critical for controlling the final particle size and maintaining a stable colloidal dispersion.

Applications in Polymeric Nanoparticle Synthesis for Drug Delivery

Polymeric nanoparticles are widely explored as drug delivery vehicles due to their biocompatibility and ability to provide controlled release. MTOA-I can be instrumental in the synthesis of these nanoparticles, particularly through methods like nanoprecipitation or emulsion-based techniques.[10][12] The choice of synthesis parameters can significantly impact the final characteristics of the nanoparticles.

Table 1: Influence of Key Experimental Parameters on Nanoparticle Properties

Parameter	Effect on Nanoparticle Size	Effect on Polydispersity Index (PDI)	Rationale
Concentration of MTOA-I	Increasing concentration generally leads to smaller nanoparticles.	Can decrease PDI at optimal concentrations.	Higher MTOA-I concentration provides more effective stabilization of nascent particles, preventing aggregation and leading to smaller, more uniform particles.
Polymer Concentration	Higher polymer concentration typically results in larger nanoparticles.	May increase PDI.	More polymer molecules are available to form each particle, leading to larger sizes. High concentrations can also lead to uncontrolled aggregation.
Solvent/Antis-olvent Ratio	A higher ratio of anti-solvent to solvent often produces smaller nanoparticles.	Can influence PDI.	Rapid precipitation in a larger volume of anti-solvent leads to the formation of a larger number of smaller nuclei.
Stirring Rate	Increased stirring rate generally yields smaller and more uniform nanoparticles.	Tends to decrease PDI.	Higher shear forces promote more efficient mixing and prevent localized areas of high supersaturation, leading to more uniform nucleation and growth.

Experimental Protocols

The following are generalized protocols for the synthesis of polymeric nanoparticles using MTOA-I. These should be optimized for specific polymer-drug systems.

Protocol 1: Nanoprecipitation Method

This method is suitable for polymers soluble in a water-miscible organic solvent.

Caption: Workflow for polymeric nanoparticle synthesis via nanoprecipitation.

Step-by-Step Methodology:

• Organic Phase Preparation: Dissolve the desired polymer (e.g., poly(lactic-co-glycolic acid), PLGA) and the hydrophobic drug in a water-miscible organic solvent such as acetone or acetonitrile.

• Aqueous Phase Preparation: In a separate vessel, dissolve methyltrioctylammonium iodide in deionized water. The concentration can be varied (e.g., 0.1-1.0 mg/mL) to optimize nanoparticle size and stability.

• Nanoprecipitation: Under vigorous magnetic stirring, inject the organic phase dropwise into the aqueous phase. The rapid solvent diffusion will cause the polymer to precipitate, forming nanoparticles.

• Solvent Removal: Continue stirring the suspension at room temperature for several hours to allow for the complete evaporation of the organic solvent.

• Purification: Purify the nanoparticle suspension to remove excess MTOA-I, unencapsulated drug, and residual solvent. This can be achieved by methods such as dialysis against deionized water or repeated centrifugation and redispersion in water.

• Characterization: Characterize the nanoparticles for size, polydispersity index (PDI), and zeta potential using Dynamic Light Scattering (DLS). The morphology can be observed using Transmission Electron Microscopy (TEM) or Scanning Electron Microscopy (SEM). Drug loading and encapsulation efficiency should be quantified using appropriate analytical techniques (e.g., HPLC, UV-Vis spectroscopy).

Protocol 2: Emulsion-Solvent Evaporation Method

This method is suitable for forming nanoparticles from polymers dissolved in a water-immiscible organic solvent.

Step-by-Step Methodology:

• Organic Phase Preparation: Dissolve the polymer and drug in a volatile, water-immiscible organic solvent (e.g., dichloromethane, chloroform).

• Aqueous Phase Preparation: Prepare an aqueous solution containing MTOA-I as the emulsifying agent.

• Emulsification: Add the organic phase to the aqueous phase and emulsify using high-speed homogenization or sonication to form an oil-in-water (o/w) emulsion.

• Solvent Evaporation: Stir the emulsion at room temperature or under reduced pressure to evaporate the organic solvent. As the solvent is removed, the polymer precipitates, forming solid nanoparticles.

• Purification and Characterization: Follow steps 5 and 6 from the nanoprecipitation protocol to purify and characterize the resulting nanoparticles.

Troubleshooting Common Issues

Table 2: Troubleshooting Guide for Nanoparticle Synthesis

Issue	Potential Cause(s)	Suggested Solution(s)
Large Particle Size / High PDI	- Inefficient mixing or stirring.- MTOA-I concentration is too low.- Polymer concentration is too high.	- Increase stirring speed or sonication power.- Increase the concentration of MTOA-I.- Decrease the polymer concentration.
Particle Aggregation / Instability	- Insufficient stabilization.- Incomplete removal of organic solvent.	- Optimize MTOA-I concentration.- Ensure complete evaporation of the organic solvent.
Low Drug Encapsulation Efficiency	- Drug is too soluble in the aqueous phase.- Rapid drug diffusion out of the forming particles.	- Adjust the pH of the aqueous phase to decrease drug solubility.- Use a more viscous aqueous phase or a faster precipitation method.

Safety and Handling of Methyltrioctylammonium Iodide

Methyltrioctylammonium iodide should be handled with appropriate safety precautions.

• Hazards: Causes skin irritation, serious eye irritation, and may cause respiratory irritation. It is also suspected of damaging fertility or the unborn child.[1]

• Personal Protective Equipment (PPE): Wear protective gloves, eye protection, and a face shield. Use in a well-ventilated area or under a fume hood.

• Handling: Avoid breathing dust, fumes, gas, mist, vapors, or spray. Wash hands thoroughly after handling.

• Storage: Store in a well-ventilated place. Keep the container tightly closed.

Conclusion

Methyltrioctylammonium iodide is a versatile and effective agent for the synthesis of organic nanoparticles. Its dual role as a phase-transfer catalyst and stabilizer allows for greater control over nanoparticle formation, leading to particles with desirable characteristics for applications in drug delivery and materials science. The protocols and insights provided in this guide offer a solid foundation for researchers to explore and optimize the use of MTOA-I in their specific nanoparticle systems.

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Application Notes & Protocols: Liquid-Liquid Extraction of Metal Ions Using Methyltrioctylammonium Iodide

Abstract: This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the application of Methyltrioctylammonium iodide (MTOAI) for the liquid-liquid extraction of metal ions. It delves into the fundamental principles of anion exchange, offers detailed experimental protocols, and explains the critical factors that govern extraction efficiency and selectivity.

Introduction: A Versatile Tool for Selective Metal Separation

Methyltrioctylammonium iodide (MTOAI) is a quaternary ammonium salt, a class of compounds often referred to as ionic liquids (ILs) due to their low melting points and negligible vapor pressure.[1][2] These properties make them attractive, environmentally friendlier alternatives to volatile organic solvents traditionally used in hydrometallurgy and separation science.[3][4] MTOAI, and its more commonly studied analogue Methyltrioctylammonium chloride (Aliquat 336), functions as a powerful liquid anion exchanger.[5][6] It is particularly effective for extracting metal ions that can form stable anionic complexes in an aqueous phase.

This guide focuses specifically on the iodide form (MTOAI), exploring how the unique properties of the iodide anion can be leveraged to achieve high selectivity in complex metal mixtures, a concept known as "split-anion extraction".[1][7] We will cover the underlying mechanism, key operational parameters, and provide robust, field-tested protocols for practical application.

Table 1: Physicochemical Properties of Methyltrioctylammonium Iodide (MTOAI)

Property	Value	Source(s)
Chemical Name	methyl(trioctyl)azanium;iodide	[]
CAS Number	35675-86-6	[9][10]
Molecular Formula	C₂₅H₅₄IN	[9]
Molecular Weight	495.61 g/mol	[]
Density	~1.041 g/mL at 20 °C	[11]

| Appearance | Varies; often a viscous liquid or low-melting solid | - |

The Principle of Extraction: An Anion Exchange Mechanism

The primary mechanism by which MTOAI extracts metal ions is anion exchange .[6][12] This is not a direct extraction of the cationic metal itself. Instead, the process relies on the metal ion first forming a negatively charged complex in the aqueous phase. The positively charged quaternary ammonium cation ([MTOA]⁺) in the organic phase then swaps its original anion (I⁻) for the more complex, metal-bearing anion.

The process can be generalized in two critical steps:

• Aqueous Phase Complexation: The metal ion (Mⁿ⁺) in the aqueous solution must first react with available ligands (L⁻, e.g., Cl⁻, I⁻, SCN⁻) to form a stable anionic complex. The charge and stability of this complex are crucial.

  • Mⁿ⁺ + (n+m)L⁻ ⇌ [MLₙ₊ₘ]ᵐ⁻ (Aqueous Phase)

• Interfacial Anion Exchange: At the liquid-liquid interface, the MTOAI in the organic phase exchanges its iodide ion for the metal-anionic complex. This draws the entire metal complex into the organic phase.

  • m[MTOA]⁺I⁻ (org) + [MLₙ₊ₘ]ᵐ⁻ (aq) ⇌ ([MTOA]⁺)ₘ[MLₙ₊ₘ]ᵐ⁻ (org) + mI⁻ (aq)

This mechanism is authoritative because the quaternary ammonium cation is permanently charged, regardless of the solution's pH, making it a "strong" anion exchanger.[13]

Diagram 1: Anion exchange mechanism for metal extraction.

The "Split-Anion" Advantage: Why Use Iodide?

While the chloride form of methyltrioctylammonium (Aliquat 336) is widely used, the iodide form (MTOAI) offers unique advantages in a "split-anion" extraction system.[1] In this approach, the extracting anion (I⁻) is primarily located in the organic phase, while a different anion (e.g., Cl⁻) may be dominant in the aqueous phase.

Causality Behind the Advantage:

• Enhanced Complex Formation: Iodide is a "soft" Lewis base and forms very stable complexes with "soft" Lewis acid metals, such as gold (Au), palladium (Pd), and platinum (Pt).[7][14] The MTOAI can act as a source of iodide ions at the interface, promoting the formation of highly extractable iodo-complexes that might not readily form in the bulk aqueous phase.

• Improved Selectivity: By using MTOAI, researchers can achieve higher separation factors between different metals. For instance, studies have shown that the iodide form of Aliquat 336 achieves superior separation of precious metals from rhodium (Rh) compared to the chloride or bromide forms.[1]

• Selective Stripping: The resulting metal-iodo complexes in the organic phase can be selectively stripped (back-extracted) using different reagents, allowing for the purification of individual metals from a co-extracted mixture. For example, ammonia solutions, sodium thiosulfate, and thiourea have been used for the selective stripping of Pd(II), Au(III), and Pt(IV), respectively, from a loaded iodide-form ionic liquid.[1][12]

Key Parameters Influencing Extraction Efficiency

Optimizing a liquid-liquid extraction protocol requires a deep understanding of the variables involved. Simply following a recipe is insufficient; a senior scientist must comprehend why each parameter is controlled.

Table 2: Influence of Key Experimental Parameters

Parameter	Rationale & Causality	Typical Range / Setting
Aqueous Phase pH	The pH is critical for controlling metal speciation and preventing hydrolysis.[15][16] For anion exchange with a quaternary salt, the primary role of acid is to provide the necessary anionic ligands (e.g., from HCl) and prevent the metal from precipitating as a hydroxide.[17][18] The extractant itself is pH-independent.[13]	Highly dependent on the target metal's stability diagram (Eh-pH). Often in acidic conditions (pH < 5) to ensure metal solubility and complexation.[19]
Ligand Concentration	A sufficient concentration of complexing ligands (e.g., chloride, iodide) is necessary to shift the equilibrium towards the formation of the desired anionic metal complex ([MLₙ₊ₘ]ᵐ⁻).[1]	Often 1 M to 6 M of a salt like NaCl or KI is added to the aqueous phase to act as a "salting-out" agent and ligand source.[1]
MTOAI Concentration	The concentration of the extractant in the organic phase directly impacts the system's loading capacity. Higher concentrations lead to higher extraction percentages, up to a stoichiometric limit.	0.05 M to 1.0 M in a suitable diluent is a common starting range. Viscosity can become an issue at very high concentrations.[4]
Organic Diluent	The diluent solubilizes the MTOAI and the extracted metal complex. Its polarity can influence extraction kinetics and phase separation. Common choices include aromatic (toluene, xylene) or aliphatic (kerosene, heptane) hydrocarbons.	Toluene is frequently used in lab-scale studies. Kerosene is common in industrial applications. The choice depends on safety, cost, and system compatibility.
Phase Ratio (O/A)	The volume ratio of the organic phase to the aqueous phase affects the concentration factor and overall efficiency.	1:1 is common for initial screening. Ratios can be adjusted to achieve near-total extraction in multi-stage processes.
Contact Time & Mixing	Sufficient time and vigorous mixing are required to maximize the interfacial surface area and allow the system to reach equilibrium.	5 to 60 minutes of vigorous shaking is typical. Equilibrium time should be determined experimentally.[1]

| Temperature | Extraction can be exothermic or endothermic. Temperature can affect reaction kinetics, equilibrium position, and phase viscosity. | Most extractions are performed at ambient temperature (20-25 °C). |

Application Note 1: General Protocol for Metal Ion Screening

This protocol provides a self-validating framework for determining the extractability of a target metal ion (Mⁿ⁺) from an aqueous solution using MTOAI.

Objective

To quantify the extraction efficiency of MTOAI for a specific metal ion under controlled conditions and to determine the optimal pH range.

Materials

• Methyltrioctylammonium iodide (MTOAI)

• Organic Diluent (e.g., Toluene, analytical grade)

• Stock solution of the target metal ion (e.g., 1000 ppm Mⁿ⁺ in dilute acid)

• Hydrochloric acid (HCl) and Sodium hydroxide (NaOH) for pH adjustment

• Sodium chloride (NaCl) or Potassium iodide (KI) as a ligand source

• Separatory funnels or centrifuge tubes

• Mechanical shaker

• pH meter

• Analytical instrument for metal quantification (e.g., AAS, ICP-OES)

Workflow Diagram

Diagram 2: Experimental workflow for metal ion screening.

Step-by-Step Protocol

• Preparation of the Organic Phase: Prepare a 0.1 M solution of MTOAI in toluene. For example, dissolve 4.96 g of MTOAI (MW=495.61 g/mol ) in toluene and dilute to 100 mL in a volumetric flask.

  • Scientist's Note: The purity of the MTOAI can affect results. It is good practice to pre-wash the organic phase with a blank aqueous solution to remove any water-soluble impurities.

• Preparation of the Aqueous Phase: Prepare a 100 mL aqueous solution containing the target metal at a known concentration (e.g., 100 ppm) and a high concentration of the complexing ligand (e.g., 3 M NaCl).

• pH Study:

  • Aliquot 10 mL of the aqueous phase into 6 separate vessels.

  • Adjust the pH of each vessel to a different target value (e.g., 1.0, 2.0, 3.0, 4.0, 5.0, 6.0) using dilute HCl and NaOH. Record the final pH value for each.

  • Self-Validation Step: Before extraction, take a small sample from each aqueous phase and measure the initial metal concentration, [M]aq,initial. This confirms your starting conditions.

• Extraction:

  • Transfer each 10 mL pH-adjusted aqueous solution to a 30 mL separatory funnel or screw-cap tube.

  • Add 10 mL of the 0.1 M MTOAI organic phase to each funnel (maintaining an O/A ratio of 1:1).

  • Shake vigorously on a mechanical shaker for 30 minutes to ensure equilibrium is reached.

• Phase Separation:

  • Allow the phases to separate for 15-20 minutes. If an emulsion forms, centrifuge at low speed (e.g., 2000 rpm) for 10 minutes.

  • Carefully separate the two phases. The lower phase will be the aqueous phase.

• Analysis:

  • Measure the final metal concentration in the aqueous phase, [M]aq,final, using a calibrated AAS or ICP-OES.

  • The concentration in the organic phase can be determined by mass balance: [M]org,final = [M]aq,initial - [M]aq,final (assuming O/A=1).

Data Analysis

Calculate the key performance metrics for each pH point:

• Distribution Ratio (D): D = [M]org,final / [M]aq,final

• Percentage Extraction (%E): %E = (([M]aq,initial - [M]aq,final) / [M]aq,initial) * 100

Table 3: Example Data for Extraction of Hypothetical Metal "X"

Initial pH	[M]aq,initial (ppm)	[M]aq,final (ppm)	[M]org,final (ppm)	Distribution Ratio (D)	% Extraction
1.0	100.2	85.1	15.1	0.18	15.1%
2.0	99.8	40.5	59.3	1.46	59.4%
3.0	100.1	5.2	94.9	18.25	94.8%
4.0	100.5	4.8	95.7	19.94	95.2%
5.0	99.9	12.3	87.6	7.12	87.7%

| 6.0 | 100.3 | 35.7 | 64.6 | 1.81 | 64.4% |

Application Note 2: Selective Recovery of Gold (Au)

This protocol outlines a method for the selective extraction of gold from an acidic chloride medium, followed by its stripping back into a clean aqueous phase. Gold is an ideal candidate for MTOAI extraction due to its ability to form stable anionic complexes like [AuCl₄]⁻ and [AuI₄]⁻.[20][21][22]

Objective

To selectively extract Au(III) from a simulated leachate solution and subsequently recover it in a concentrated form.

Protocol

• Aqueous Feed Preparation:

  • Prepare a solution containing ~100 ppm Au(III) in 2 M HCl. This simulates a typical leachate from electronic waste or ore.

  • Scientist's Note: The high chloride concentration is essential to stabilize the [AuCl₄]⁻ complex. If other metals are present, their stability under these conditions should be considered to predict co-extraction.

• Organic Phase Preparation:

  • Prepare a 0.2 M solution of MTOAI in an appropriate diluent like p-cymene or toluene.[7]

• Extraction:

  • Combine the aqueous feed and organic phase in a 1:1 volume ratio.

  • Shake vigorously for 15 minutes. Gold extraction is typically very fast.[22]

  • Allow phases to separate. The organic phase should develop a distinct color as the gold complex is extracted.

  • Analyze the aqueous raffinate to confirm >99% gold extraction.

• Scrubbing (Optional):

  • If co-extraction of other metals (e.g., Fe(III)) is suspected, the loaded organic phase can be "scrubbed" by contacting it with a fresh solution of dilute HCl (e.g., 0.5 M). This can sometimes remove weakly extracted impurities without stripping the gold.

• Stripping:

  • To recover the gold, the loaded organic phase must be stripped. A solution of 0.5 M thiourea ((NH₂)₂CS) in 0.1 M HCl is an effective stripping agent.[12][23] Thiourea forms a very strong, stable cationic complex with gold, reversing the extraction mechanism.

  • Contact the loaded organic phase with the stripping solution (O/A ratio of 2:1 to concentrate the gold).

  • Shake for 30 minutes. The gold will transfer back to the aqueous phase.

• Regeneration and Validation:

  • The stripped organic phase (MTOAI) can now be recycled for further extraction cycles.

  • Self-Validation Step: To confirm the robustness of the process, run 3-5 consecutive extraction-stripping cycles using the same batch of organic phase. Analyze the extraction and stripping efficiency for each cycle. A decrease of less than 5% indicates a stable process.[24]

Troubleshooting

Table 4: Common Issues and Solutions in MTOAI Extraction

Issue	Probable Cause(s)	Recommended Solution(s)
Third Phase / Emulsion Formation	- High MTOAI concentration. - Mismatched polarity of diluent. - Presence of surfactants or fine particulates.	- Lower the MTOAI concentration. - Add a modifier like isodecanol (~5% v/v) to the organic phase. - Centrifuge the mixture to break the emulsion. - Filter the aqueous feed before extraction.
Low Extraction Efficiency	- Incorrect pH for metal complex formation. - Insufficient ligand concentration. - Insufficient MTOAI concentration for the amount of metal.	- Re-evaluate the optimal pH range for your specific metal. - Increase the concentration of the salting-out agent (e.g., NaCl). - Increase the MTOAI concentration or use a higher O/A ratio.
Poor Stripping Performance	- Stripping agent is not strong enough to break the extracted complex. - Incorrect pH of the stripping solution.	- Select a stripping agent that forms a more stable complex with the metal than the MTOAI ion pair (e.g., thiourea for gold, high concentration acids).[25] - Adjust the pH of the stripping solution to favor the desired aqueous species.

| Poor Selectivity | - Conditions (pH, ligand) favor the formation of anionic complexes for multiple metals. | - Fine-tune the pH and ligand concentration. - Employ a "split-anion" system where MTOAI provides higher selectivity.[1] - Introduce a scrubbing step to remove impurities from the loaded organic phase. |

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• ResearchGate. (n.d.). Stripping behavior of precious metals from the loaded ionic liquids. ResearchGate. [Link]

• National Center for Biotechnology Information. (n.d.). Methyltrioctylammonium iodide. PubChem. [Link]

• Chagnes, A., et al. (2022). Aliquat 336 in Solvent Extraction Chemistry of Metallic ReO4− Anions. MDPI. [Link]

• Nguyen, V. T., Riaño, S., & Binnemans, K. (2020). Separation of precious metals by split-anion extraction using water-saturated ionic liquids. Royal Society of Chemistry. [Link]

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The Role of Methyltrioctylammonium Iodide in Ion-Selective Electrodes: A Detailed Technical Guide for Researchers

This guide provides an in-depth exploration of Methyltrioctylammonium iodide (MTOA-I) and its pivotal role as an ion-exchanger in the fabrication and function of ion-selective electrodes (ISEs), with a particular focus on the determination of iodide and other anions. Designed for researchers, scientists, and professionals in drug development, this document elucidates the fundamental principles, offers detailed experimental protocols, and discusses the critical parameters that govern the performance of these potentiometric sensors.

Foundational Principles: The Mechanism of Ion-Exchange in PVC Membrane Electrodes

Ion-selective electrodes are analytical tools that measure the activity of a specific ion in a solution. The core of a polymer membrane ISE is an ion-selective membrane, typically composed of a polymer matrix like polyvinyl chloride (PVC), a plasticizer, and an electroactive species known as an ionophore or ion-exchanger.[1][2]

Methyltrioctylammonium iodide (MTOA-I), a quaternary ammonium salt, functions as a classical anion exchanger in these systems. Its large, lipophilic organic cation (Methyltrioctylammonium, MTOA⁺) is effectively immobilized within the hydrophobic PVC membrane, while the associated anion (I⁻) is mobile and can be exchanged with other anions present in the sample solution.[3] This exchange process at the membrane-sample interface is the fundamental principle behind the electrode's selective response.

The potential difference that develops across the membrane is governed by the Nernst equation, which relates the measured potential to the logarithm of the ionic activity of the target analyte. For an iodide-selective electrode, a theoretical Nernstian response is approximately -59 mV per decade change in iodide activity at 25°C.[3][4]

The Unique Advantages of Methyltrioctylammonium Iodide as an Ion-Exchanger

The selection of the ion-exchanger is critical to the performance of an anion-selective ISE. MTOA-I and similar long-chain quaternary ammonium salts offer several advantages:

• Lipophilicity: The long alkyl chains of the MTOA⁺ cation ensure its high lipophilicity, preventing it from leaching out of the PVC membrane into the aqueous sample. This contributes to the long-term stability and extended lifetime of the electrode.[5]

• Controlled Selectivity: The selectivity of an ISE based on an ion-exchanger generally follows the Hofmeister series, which ranks anions based on their lipophilicity.[6] This predictable behavior allows for a systematic understanding of potential interferences. For iodide, common interfering ions include bromide, cyanide, and sulfide.[7][8]

• Versatility: While the native form is MTOA-I, the iodide can be exchanged with other anions, allowing for the preparation of ISEs selective for a range of other anions, such as nitrate or molybdate.[5][9]

Experimental Protocols: Fabrication and Characterization of an MTOA-I Based Iodide-Selective Electrode

This section provides a detailed, step-by-step protocol for the preparation and characterization of a PVC membrane iodide-selective electrode utilizing Methyltrioctylammonium iodide as the ion-exchanger.

Materials and Reagents

Component	Typical Weight %	Purpose
High molecular weight PVC	~33%	Polymer matrix providing structural integrity to the membrane.[10]
Plasticizer (e.g., o-NPOE, DOP)	~65%	Solvent mediator that dissolves the ion-exchanger and facilitates ion mobility within the membrane.[11]
Methyltrioctylammonium iodide (MTOA-I)	~2%	Ion-exchanger responsible for the selective recognition and transport of iodide ions.

• PVC (High Molecular Weight): Source from a reputable supplier like Sigma-Aldrich.

• Plasticizers: 2-Nitrophenyloctyl ether (o-NPOE) or Dioctyl phthalate (DOP) are commonly used. The choice of plasticizer can influence the electrode's selectivity and response time.[11]

• Methyltrioctylammonium iodide (MTOA-I): Ensure high purity.

• Solvent: Tetrahydrofuran (THF), analytical grade.

• Electrode Body: Commercially available ISE body or a suitable inert tube.

• Internal Filling Solution: 0.01 M KCl + 0.01 M KI.

• Internal Reference Electrode: Ag/AgCl wire.

• Standard Solutions: Prepare a series of potassium iodide (KI) standard solutions ranging from 1.0 M to 1.0 x 10⁻⁷ M by serial dilution.[11]

• Ionic Strength Adjustment Buffer (ISAB): 1 M KNO₃. Add to all standards and samples to maintain a constant ionic strength.[12]

Preparation of the Iodide-Selective Membrane

The following workflow outlines the process of creating the ion-selective membrane.

Figure 1: Workflow for the preparation of the MTOA-I based PVC membrane and electrode assembly.

Step-by-Step Protocol:

• Membrane Cocktail Preparation: In a clean, dry glass vial, dissolve approximately 33 mg of PVC in 1-2 mL of THF. Add approximately 65 mg of the chosen plasticizer (e.g., o-NPOE) and 2 mg of MTOA-I to the solution.[10][13]

• Homogenization: Seal the vial and stir the mixture with a magnetic stirrer until all components are fully dissolved and a homogenous, viscous solution is obtained.

• Membrane Casting: Pour the membrane cocktail into a glass ring (approximately 2 cm in diameter) placed on a clean, flat glass plate. Cover the setup with a watch glass to allow for slow evaporation of the THF.

• Drying: Let the membrane dry at room temperature for at least 24 hours to form a flexible, transparent film.

• Electrode Assembly:

  • Carefully cut a small disc (typically 5-7 mm in diameter) from the master membrane using a cork borer.

  • Securely mount the membrane disc at the tip of the electrode body.

  • Fill the electrode body with the internal filling solution (0.01 M KCl + 0.01 M KI), ensuring no air bubbles are trapped.

  • Insert the Ag/AgCl wire into the internal filling solution to serve as the internal reference electrode.

• Conditioning: Condition the newly assembled electrode by soaking it in a 0.01 M KI solution for at least 12 hours before use. This step is crucial for achieving a stable potential.[14]

Electrode Characterization and Calibration

Electrochemical Setup:

Figure 2: Schematic of the electrochemical setup for potentiometric measurements.

Calibration Procedure:

• Connect the iodide-selective electrode and the external reference electrode to a high-impedance ion meter or a pH meter in the millivolt (mV) mode.

• Add a fixed volume of ISAB to each KI standard solution (e.g., 1 mL of 1 M KNO₃ to 50 mL of standard).

• Starting with the most dilute standard (1.0 x 10⁻⁷ M), immerse the electrodes in the solution and stir gently.

• Record the stable potential reading (± 0.1 mV).

• Rinse the electrodes with deionized water and gently blot dry between measurements.

• Repeat steps 3-5 for each standard solution, moving from the most dilute to the most concentrated.

• Plot the recorded potential (mV) on the y-axis against the logarithm of the iodide concentration (log[I⁻]) on the x-axis.

• Determine the slope of the linear portion of the calibration curve. A slope between -54 mV and -60 mV per decade indicates a Nernstian or near-Nernstian response.[15]

Performance Characteristics of the MTOA-I Based Iodide ISE

Parameter	Expected Performance
Linear Concentration Range	Typically 1.0 x 10⁻¹ M to 1.0 x 10⁻⁵ M.[15]
Detection Limit	In the range of 1.0 x 10⁻⁵ M to 1.0 x 10⁻⁶ M, determined from the intersection of the extrapolated linear segments of the calibration curve.[15]
Response Time	Generally less than 30 seconds for a stable potential reading.[4]
pH Range	A wide operational pH range, typically from 2 to 12.[8]
Selectivity	The selectivity of the electrode for iodide over other interfering anions (J) is determined by the selectivity coefficient, KpotI,J. Lower values indicate better selectivity. The expected trend follows the Hofmeister series: I⁻ > NO₃⁻ > Br⁻ > Cl⁻ > SO₄²⁻.[6]
Lifetime	Several weeks to months with proper storage (stored dry with the protective cap on).[16]

Applications in Pharmaceutical and Drug Development

The simplicity, low cost, and wide linear range of MTOA-I based iodide-selective electrodes make them valuable tools in pharmaceutical analysis.

• Quantification of Iodide-Containing Drugs: These electrodes can be used for the direct determination of iodide in pharmaceutical formulations, such as iodoquinol and thyroxine, after appropriate sample preparation.[15]

• Potentiometric Titrations: The electrode can serve as a highly sensitive endpoint indicator in the potentiometric titration of iodide with a standard solution of silver nitrate.

• Quality Control: In drug manufacturing, these ISEs can be employed for rapid and cost-effective quality control checks of raw materials and finished products containing iodide.

Troubleshooting and Best Practices

• Drifting Potential: This may be caused by insufficient conditioning of the electrode, the presence of interfering ions, or fouling of the membrane surface. Re-condition the electrode or gently polish the membrane surface.

• Sub-Nernstian Slope: An aging membrane, leaching of the ion-exchanger, or incorrect preparation of standard solutions can lead to a reduced slope. Consider preparing a new membrane.

• Interferences: Be aware of potential interfering ions as dictated by the Hofmeister series. If significant interference is expected, sample pretreatment may be necessary.[8]

• Storage: Always store the electrode dry with the protective cap on to maximize its lifetime.

Conclusion

Methyltrioctylammonium iodide serves as a robust and reliable ion-exchanger for the fabrication of anion-selective electrodes, particularly for iodide. The principles of ion exchange within a PVC membrane provide a foundation for developing sensors with predictable selectivity and a Nernstian response. The detailed protocols and performance characteristics outlined in this guide offer a comprehensive framework for researchers and scientists to successfully construct, characterize, and apply these valuable analytical tools in pharmaceutical analysis and beyond.

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• Preparation of a novel iodide-selective electrode based on iodide-miconazole ion-pair and its application to pharmaceutical analysis. PubMed. [Link]

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Application Notes and Protocols: Methyltrioctylammonium Iodide in Electrochemistry

Abstract

Methyltrioctylammonium iodide (MTOAI) is a quaternary ammonium salt that exists as a room-temperature ionic liquid (RTIL). Its unique combination of properties—including thermal stability, a distinct electrochemical window, and tunable solubility—makes it a compelling medium for a variety of electrochemical applications. This guide provides an in-depth exploration of MTOAI, moving from its fundamental physicochemical properties to detailed protocols for its synthesis, purification, and use as an electrolyte. We will examine the causality behind its selection for specific applications, such as energy storage and electrodeposition, and provide self-validating experimental methodologies designed for researchers, scientists, and drug development professionals.

Introduction: The Rationale for MTOAI in Electrochemistry

Room-temperature ionic liquids have emerged as a significant class of electrolytes, offering advantages over traditional volatile organic solvents, such as negligible vapor pressure, high thermal stability, and wide electrochemical windows.[1][2] MTOAI, with the chemical formula C₂₅H₅₄IN, belongs to the tetraalkylammonium family of ILs.[3] Its structure consists of a central nitrogen atom bonded to three octyl chains and one methyl group, with an iodide anion.

The choice of MTOAI as an electrochemical medium is dictated by a trade-off between the properties of its constituent ions:

• The Methyltrioctylammonium ([MTOA]⁺) Cation: The bulky, symmetric nature of this cation contributes to a low melting point. Tetraalkylammonium cations are known for their excellent stability against reduction, which defines the negative limit (cathodic limit) of the electrochemical window.[1] This stability is crucial for applications involving highly reductive processes or reactive metals like lithium.

• The Iodide (I⁻) Anion: The iodide anion is a key determinant of MTOAI's electrochemical behavior. Unlike more stable anions such as bis(trifluoromethylsulfonyl)imide (TFSI⁻) or tetrafluoroborate (BF₄⁻), iodide is relatively easy to oxidize. This oxidation process (I⁻ → I₃⁻ → I₂) defines a comparatively narrow positive limit (anodic limit) of the electrochemical window.[4] However, this redox activity can be harnessed in specific applications, most notably in redox flow batteries and dye-sensitized solar cells where the I⁻/I₃⁻ couple acts as a redox mediator.

This guide will delve into how these intrinsic properties translate into practical electrochemical applications.

Physicochemical and Electrochemical Properties

A thorough understanding of MTOAI's properties is essential for designing and interpreting electrochemical experiments. The following table summarizes key data compiled from various sources.

Property	Value	Source(s)	Causality and Experimental Implications
IUPAC Name	methyl(trioctyl)azanium iodide	[3]	Standard chemical identifier.
CAS Number	35675-86-6	[5]	Unique registry number for substance identification.
Molecular Formula	C₂₅H₅₄IN	[3]	Determines molar mass and elemental composition.
Molar Mass	495.61 g/mol	[5]	Critical for preparing solutions of known concentration.
Density	1.041 g/mL (at 20 °C)	[6]	Important for volume-to-mass conversions and modeling.
Ionic Conductivity	Moderate; lower than many imidazolium ILs.[7]	[7][8]	The large size of the [MTOA]⁺ cation leads to higher viscosity, which impedes ion mobility and lowers conductivity. This can increase ohmic drop (iR drop) in electrochemical cells, a factor to be compensated for in voltammetric analyses.
Electrochemical Window	Narrow anodic window due to I⁻ oxidation.	[9]	The anodic limit is dictated by the I⁻/I₃⁻ redox couple. The cathodic limit is defined by the reduction of the stable [MTOA]⁺ cation. This makes MTOAI suitable for reductive electrochemistry but limited for highly oxidative processes.
Solubility	Soluble in many organic solvents; insoluble in water.	[10]	Allows for use in non-aqueous systems and facilitates purification via liquid-liquid extraction.

Core Electrochemical Applications

The properties of MTOAI make it a candidate for several specialized electrochemical fields.

Energy Storage: Zinc-Iodine and Redox-Flow Batteries

The inherent redox activity of the iodide/polyiodide system is advantageous in certain battery chemistries. In aqueous zinc-iodine batteries, quaternary ammonium cations, including relatives of MTOA⁺, have been used as additives to complex with polyiodide ions (e.g., I₃⁻).[11] This complexation helps to suppress the "shuttling effect," where dissolved polyiodides migrate to the zinc anode and cause self-discharge, thereby improving the battery's cycle life.[11][12]

• Causality: The large, lipophilic [MTOA]⁺ cation can form an ion pair with the I₃⁻ anion. This bulky complex has lower mobility and is less likely to diffuse across the separator compared to the uncomplexed anion, effectively trapping the active material on the cathode side.

Electrodeposition and Electrosynthesis

Ionic liquids are widely explored as media for the electrodeposition of metals and alloys that are difficult to plate from aqueous solutions.[13] While MTOAI itself is not a common choice for highly reactive metals due to potential reactions with the iodide, its analogues are used. The primary role of the IL is to provide a non-aqueous, conductive environment with a wide potential window. The principles governing its use are applicable to MTOAI.

• Causality: MTOAI provides a medium with a high concentration of charge carriers. Its wide cathodic window, courtesy of the stable [MTOA]⁺ cation, allows for the deposition of metals with very negative reduction potentials without decomposition of the electrolyte itself.[1]

Electrochemical Sensors

The unique solvation environment within an ionic liquid can influence the redox behavior of analytes, sometimes leading to enhanced sensor sensitivity or selectivity. Quaternary ammonium salts can form ion pairs with target analytes, pre-concentrating them at the electrode surface.[14]

• Causality: The long octyl chains on the [MTOA]⁺ cation can create a hydrophobic environment at the electrode-electrolyte interface. This can be used to attract and concentrate nonpolar analytes for detection. Furthermore, the cation can form ion pairs with anionic species, facilitating their electrochemical detection.[15]

Protocols and Methodologies

Synthesis and Purification of MTOAI

High purity is paramount for electrochemical applications, as trace impurities (e.g., water, halides from synthesis) can significantly narrow the usable electrochemical window. The most common synthesis route is the Menschutkin reaction.[16]

Protocol 1: Synthesis of MTOAI via Menschutkin Reaction

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve tri-n-octylamine (1 equivalent) in a suitable polar aprotic solvent such as acetonitrile or acetone.

• Alkylation: While stirring, slowly add iodomethane (methyl iodide, ~1.1 equivalents) to the solution. The reaction is exothermic and should be controlled, potentially using an ice bath during addition.[16]

• Reaction: Stir the mixture at room temperature or with gentle heating (40-50 °C) for 12-24 hours. The product, MTOAI, will precipitate or form a dense second liquid phase.

• Isolation: Remove the solvent under reduced pressure using a rotary evaporator. The crude product will remain.

Protocol 2: Purification of MTOAI

This protocol is designed as a self-validating system, where successful purification is confirmed by electrochemical analysis.

Caption: Workflow for the purification and electrochemical validation of MTOAI.

Preparation of an Electrochemical Cell with MTOAI

Ionic liquids are often highly viscous and hygroscopic. Proper cell preparation is critical for obtaining reproducible data.

Protocol 3: Electrochemical Cell Assembly

• Drying and Degassing: Prior to use, rigorously dry the purified MTOAI under high vacuum at an elevated temperature (e.g., 70 °C) for at least 24 hours to remove trace water. Transfer the IL into an inert atmosphere glovebox (Ar or N₂). The electrolyte should be degassed by bubbling with an inert gas (Ar) for at least 20 minutes to remove dissolved oxygen.

• Electrode Preparation:

  • Working Electrode (WE): A glassy carbon or platinum disk electrode is typically used. Polish the electrode surface with alumina slurry of decreasing particle size (e.g., 1.0, 0.3, 0.05 µm), sonicate in deionized water and then ethanol, and dry thoroughly.

  • Counter Electrode (CE): A platinum wire or mesh with a surface area much larger than the WE is standard. Flame-anneal before use to ensure a clean surface.

  • Reference Electrode (RE): A non-aqueous Ag/Ag⁺ reference electrode (e.g., Ag wire in a solution of AgNO₃ in acetonitrile) is common. A silver wire can also be used as a quasi-reference electrode, but its potential must be calibrated against a known redox couple, such as Ferrocene/Ferrocenium (Fc/Fc⁺), which should be added at the end of the experiment.

• Cell Assembly: Assemble the three electrodes in a gas-tight electrochemical cell inside the glovebox. Add the degassed MTOAI electrolyte, ensuring the electrodes are properly immersed. Seal the cell before removing it from the glovebox.

Characterization Protocol: Cyclic Voltammetry (CV)

CV is the fundamental technique for determining the electrochemical window and studying redox processes within the IL.

Caption: Experimental workflow for cyclic voltammetry analysis in MTOAI.

Protocol 4: Determining the Electrochemical Window

• Setup: Use the cell prepared in Protocol 4.2 containing only pure MTOAI.

• Measurement:

  • Record the open-circuit potential (OCP).

  • Perform a cyclic voltammogram starting from the OCP and scanning towards negative potentials until a sharp increase in cathodic current is observed. This is the cathodic limit , corresponding to the reduction of the [MTOA]⁺ cation.

  • In a separate scan, start from the OCP and scan towards positive potentials. The first significant anodic peak corresponds to the oxidation of I⁻ to I₃⁻.[4] A second peak at more positive potentials may correspond to the oxidation of I₃⁻ to I₂. The potential at which the current begins to rise sharply defines the anodic limit .

• Validation: The electrochemical window is defined as the potential difference between the anodic and cathodic limits. This window represents the potential range where the electrolyte is "silent" and electrochemical processes of a dissolved analyte can be studied without interference from the electrolyte itself.

Safety and Handling

Methyltrioctylammonium iodide requires careful handling due to its potential hazards.

• Health Hazards: Causes skin and serious eye irritation.[3][17] May cause respiratory irritation and is suspected of damaging fertility or the unborn child.[3]

• Personal Protective Equipment (PPE): Always handle in a well-ventilated area or fume hood. Wear appropriate PPE, including safety glasses with side-shields, nitrile gloves, and a lab coat.[17][18]

• Disposal: Dispose of contents and container to an approved waste disposal plant in accordance with local regulations.

Conclusion

Methyltrioctylammonium iodide is a specialized ionic liquid whose utility in electrochemistry is defined by the interplay between its stable cation and its redox-active anion. The robust cathodic stability of the [MTOA]⁺ cation opens a window to reductive processes, while the reactive iodide anion, though limiting the anodic window, can be strategically employed in energy storage systems. By following the detailed synthesis, purification, and characterization protocols outlined in this guide, researchers can confidently prepare high-purity MTOAI and harness its unique properties to advance their work in electrochemistry, from developing novel battery systems to designing sensitive electrochemical sensors.

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• Wang, Z., et al. (2022). Triethyl methyl ammonium ionic liquid as an effective electrolyte additive for high-performance zinc–iodine batteries. Chemical Communications (RSC Publishing). [Link]

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• Liew, C.W., et al. (2017). Viscosity and Ionic Conductivity of Imidazolium based Ionic Liquids bearing Triiodide Anion. E3S Web of Conferences. [Link]

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The Strategic Application of Methyltrioctylammonium Iodide in the Synthesis of Pharmaceutical Intermediates: A Guide for Researchers

This document provides an in-depth technical guide for researchers, scientists, and drug development professionals on the application of Methyltrioctylammonium iodide as a high-efficacy phase-transfer catalyst in the synthesis of pharmaceutical intermediates. We will explore the underlying principles of its catalytic action and provide detailed, field-proven protocols for key transformations.

Introduction: The Power of Phase-Transfer Catalysis in Pharmaceutical Synthesis

In the intricate world of pharmaceutical manufacturing, the synthesis of active pharmaceutical ingredients (APIs) often involves reactions between reagents that are immiscible in conventional solvent systems. Phase-Transfer Catalysis (PTC) emerges as a powerful and elegant solution to this challenge.[1] PTC facilitates the transport of a reactant from one phase (typically aqueous) into another (typically organic), where the reaction can proceed efficiently.[2] This methodology offers numerous advantages, including the use of milder reaction conditions, elimination of expensive and hazardous anhydrous solvents, and often leads to higher yields and purities.[1]

Methyltrioctylammonium iodide, a quaternary ammonium salt, is a particularly effective phase-transfer catalyst. Its structure, featuring a cationic nitrogen atom surrounded by one methyl and three long octyl chains, provides a unique combination of properties that make it highly suitable for a range of synthetic transformations crucial in pharmaceutical development.

The Catalyst: Understanding Methyltrioctylammonium Iodide

The efficacy of a phase-transfer catalyst is dictated by its molecular structure, which influences its solubility, stability, and ability to interact with both the aqueous and organic phases. Methyltrioctylammonium iodide (CAS: 35675-86-6) possesses several key attributes that underpin its utility.[3][4]

The Role of the Alkyl Chains: Lipophilicity and Interfacial Access

The three long octyl chains confer significant lipophilicity to the quaternary ammonium cation.[5] This high affinity for the organic phase is crucial for efficiently pulling the reactant anion out of the aqueous phase and into the organic medium where the substrate resides.[6] The length of the alkyl chains is a critical factor; longer chains generally lead to greater lipophilicity and enhanced catalytic activity.[5]

The Iodide Counter-Ion: A Dual-Functionality Advantage

The iodide anion in Methyltrioctylammonium iodide plays a multifaceted role. Firstly, it is a "soft" anion, which forms a relatively loose ion pair with the "soft" quaternary ammonium cation. This facilitates the exchange with other anions at the aqueous-organic interface. Secondly, and often more importantly, the iodide ion can act as a potent nucleophile itself. In reactions involving alkyl chlorides or bromides, the iodide can participate in an in-situ Finkelstein reaction, converting the less reactive alkyl halide into a more reactive alkyl iodide, thereby accelerating the overall reaction rate.[7]

Core Applications in Pharmaceutical Intermediate Synthesis

Methyltrioctylammonium iodide is particularly well-suited for nucleophilic substitution reactions, which are ubiquitous in the synthesis of pharmaceutical intermediates. Below, we detail its application in two fundamental transformations: O-alkylation of phenols and N-alkylation of heterocycles.

O-Alkylation of Phenols: Synthesis of Aryl Ethers

Aryl ethers are common structural motifs in a wide range of pharmaceuticals, including beta-blockers, analgesics, and anti-inflammatory agents. The Williamson ether synthesis, when performed under phase-transfer conditions, is a highly efficient method for their preparation.

Mechanism of Action:

The reaction proceeds by the deprotonation of a phenol in the aqueous phase by a base (e.g., NaOH). The Methyltrioctylammonium cation then forms an ion pair with the resulting phenoxide anion. This lipophilic ion pair migrates into the organic phase, where the "naked" and highly reactive phenoxide anion displaces a halide from an alkylating agent to form the desired ether.

Caption: O-Alkylation workflow using Methyltrioctylammonium iodide.

Exemplary Protocol: Synthesis of 4-Nitrophenyl Ethyl Ether

This protocol details the synthesis of 4-nitrophenyl ethyl ether, a common intermediate, adapted for the use of Methyltrioctylammonium iodide.[8][9]

Materials:

Reagent/Material	Molar Mass ( g/mol )	Quantity	Moles
4-Nitrophenol	139.11	13.9 g	0.1
Ethyl Bromide	108.97	13.1 g (9.0 mL)	0.12
Sodium Hydroxide	40.00	6.0 g	0.15
Methyltrioctylammonium iodide	495.61	2.48 g	0.005
Toluene	-	100 mL	-
Water	-	50 mL	-

Procedure:

• Reaction Setup: In a 250 mL three-necked round-bottom flask equipped with a mechanical stirrer, reflux condenser, and a thermometer, dissolve 4-nitrophenol in 100 mL of toluene.

• Aqueous Phase Preparation: In a separate beaker, dissolve sodium hydroxide in 50 mL of water and add the Methyltrioctylammonium iodide. Stir until the catalyst is well-dispersed.

• Reaction Initiation: Add the aqueous catalyst solution to the flask containing the 4-nitrophenol solution. Begin vigorous stirring (at least 500 rpm) to ensure good mixing of the two phases.

• Addition of Alkylating Agent: Slowly add the ethyl bromide to the reaction mixture over 15 minutes.

• Reaction: Heat the mixture to 60-70°C and maintain this temperature with continuous stirring. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC). The reaction is typically complete within 2-4 hours.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Separate the organic layer using a separatory funnel.

• Purification: Wash the organic layer with 50 mL of 5% aqueous sodium hydroxide solution, followed by 50 mL of water, and finally with 50 mL of brine. Dry the organic layer over anhydrous sodium sulfate, filter, and remove the toluene under reduced pressure to yield the crude product.

• Final Product: The crude 4-nitrophenyl ethyl ether can be further purified by recrystallization from ethanol.

N-Alkylation of Heterocycles: Building Blocks for Diverse APIs

N-alkylated heterocyclic compounds are fundamental building blocks in a vast number of pharmaceuticals, including antihistamines, antifungals, and proton pump inhibitors.[10] Phase-transfer catalysis provides a highly effective method for the selective alkylation of nitrogen-containing heterocycles like imidazoles.[11]

Causality in Protocol Design:

The choice of a solid base like potassium carbonate in a solid-liquid PTC system can be advantageous as it minimizes the presence of water, which can sometimes lead to side reactions. Methyltrioctylammonium iodide facilitates the transfer of the deprotonated heterocycle anion from the solid base surface into the organic solvent.

Caption: General workflow for N-alkylation of heterocycles.

Exemplary Protocol: Synthesis of 1-Benzyl-4-iodoimidazole

This protocol outlines the N-alkylation of 4-iodo-1H-imidazole, a versatile intermediate for further functionalization via cross-coupling reactions.[5]

Materials:

Reagent/Material	Molar Mass ( g/mol )	Quantity	Moles
4-iodo-1H-imidazole	193.98	9.7 g	0.05
Benzyl Bromide	171.04	9.4 g (6.7 mL)	0.055
Anhydrous Potassium Carbonate	138.21	13.8 g	0.1
Methyltrioctylammonium iodide	495.61	1.24 g	0.0025
Acetonitrile	-	150 mL	-

Procedure:

• Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 4-iodo-1H-imidazole, anhydrous potassium carbonate, and Methyltrioctylammonium iodide.

• Solvent Addition: Add 150 mL of anhydrous acetonitrile to the flask.

• Addition of Alkylating Agent: While stirring the suspension, add benzyl bromide dropwise at room temperature.

• Reaction: Heat the reaction mixture to reflux (approximately 82°C) and maintain for 4-6 hours. Monitor the reaction's progress by TLC.

• Work-up: After the reaction is complete, cool the mixture to room temperature. Filter off the solid potassium carbonate and potassium bromide, and wash the solid with a small amount of acetonitrile.

• Purification: Combine the filtrates and concentrate under reduced pressure using a rotary evaporator. The resulting crude product can be purified by column chromatography on silica gel (using a hexane/ethyl acetate gradient) to yield pure 1-benzyl-4-iodoimidazole.

Safety and Handling

Methyltrioctylammonium iodide is classified as a hazardous substance. It can cause skin and serious eye irritation, and may cause respiratory irritation.[3] It is also suspected of damaging fertility or the unborn child.[3]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, chemical-resistant gloves, and a lab coat.[5][7]

• Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of dust or vapors.[5][7] Avoid contact with skin and eyes.[7]

• Storage: Store in a tightly closed container in a dry, well-ventilated place.[5][7]

• Disposal: Dispose of waste materials in accordance with local, state, and federal regulations.[5][7]

Conclusion

Methyltrioctylammonium iodide is a highly effective and versatile phase-transfer catalyst with significant potential in the synthesis of pharmaceutical intermediates. Its high lipophilicity and the dual functionality of the iodide counter-ion contribute to its excellent catalytic performance in key reactions such as O- and N-alkylations. The protocols provided herein serve as a robust starting point for researchers looking to leverage the benefits of phase-transfer catalysis in their synthetic endeavors. By understanding the principles behind catalyst selection and reaction design, drug development professionals can optimize their synthetic routes, leading to more efficient, cost-effective, and sustainable manufacturing processes.

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Technical Notes & Optimization

Technical Support Center: Optimizing Reactions with Methyltrioctylammonium Iodide

Welcome to the technical support hub for researchers, scientists, and drug development professionals utilizing Methyltrioctylammonium iodide as a phase-transfer catalyst (PTC). This guide is designed to provide in-depth, field-proven insights to help you troubleshoot common issues and optimize your reaction yields. Our approach moves beyond simple step-by-step instructions to explain the underlying chemical principles, empowering you to make informed decisions in your experimental design.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common questions regarding the use of Methyltrioctylammonium iodide and related phase-transfer catalysts.

Q1: What is the fundamental role of Methyltrioctylammonium iodide in a biphasic reaction?

Methyltrioctylammonium iodide is a quaternary ammonium salt that acts as a phase-transfer catalyst. In a typical reaction involving two immiscible phases (e.g., an aqueous phase containing an inorganic nucleophile and an organic phase with an organic substrate), the reaction is often hindered because the reactants cannot interact.[1][2] The catalyst, possessing both hydrophilic (the cationic nitrogen center) and lipophilic (the long octyl chains) properties, overcomes this barrier. It forms an ion pair with the anion from the aqueous phase, shuttling it across the phase boundary into the organic phase where it can react with the substrate.[2][3]

Q2: How does the structure of Methyltrioctylammonium iodide influence its catalytic activity?

The efficacy of a phase-transfer catalyst is a delicate balance of its solubility and reactivity characteristics. The three long octyl chains and one methyl group in Methyltrioctylammonium iodide give it significant lipophilicity (or organophilicity). This high lipophilicity ensures that the catalyst and its paired anion have a high concentration in the organic phase, which is often desirable when the intrinsic reaction in the organic phase is the rate-determining step.[4] The total number of carbon atoms (in this case, 25) is a key parameter; typically, a range of 12-25 total carbons provides a good balance for effective catalysis.[5]

Q3: Can Methyltrioctylammonium iodide be used in solid-liquid phase-transfer catalysis (SL-PTC)?

Yes, it is suitable for SL-PTC systems, where a solid inorganic salt (e.g., potassium carbonate) reacts with a substrate dissolved in an organic solvent. In SL-PTC, a critical, often overlooked, component is a small, controlled amount of water.[6][7] This water is not a bulk solvent but rather forms a thin layer on the surface of the solid salt, facilitating the initial ion exchange with the catalyst.[8][9] Without this minimal hydration, the transfer of the anion from the solid crystal lattice to the catalyst can be extremely slow. The optimal amount of water is system-dependent and must be determined empirically.[7]

Q4: Are there stability concerns with Methyltrioctylammonium iodide?

Quaternary ammonium salts, while generally robust, can degrade under certain conditions. Thermal degradation can occur at elevated temperatures, potentially via a retro-Menshutkin reaction, yielding trioctylamine and methyl iodide.[10] Stability is also affected by the presence of a strong base. For instance, high concentrations of hydroxide can lead to Hofmann elimination, especially if any of the alkyl chains have beta-hydrogens, though this is less of a concern for straight-chain octyl groups compared to other structures.[11] It is crucial to evaluate the catalyst's stability under your specific reaction conditions (temperature, pH, base concentration).

Section 2: Troubleshooting Guide for Low Yield

Low product yield is the most common issue encountered in phase-transfer catalysis. This guide provides a systematic approach to diagnosing and resolving the problem.

Issue 1: Reaction is sluggish or stalls completely.

Possible Cause A: Catalyst Poisoning by Iodide

• Scientific Explanation: This is a critical and often counterintuitive issue when using iodide-containing catalysts or reagents. Quaternary ammonium cations, being "soft" cations, have a high affinity for large, polarizable "soft" anions like iodide (I⁻) and tosylate (TsO⁻).[4][12] The Methyltrioctylammonium cation can form an extremely stable, lipophilic ion pair with the iodide anion. This Q⁺I⁻ pair preferentially remains in the organic phase, but the iodide is a poor nucleophile for many reactions compared to the desired reactant anion (e.g., CN⁻, OH⁻, F⁻). The catalyst becomes "trapped" or "poisoned" by the iodide, unable to efficiently transport the desired reactant anion from the aqueous phase, thus shutting down the catalytic cycle.[4][12][13] This is especially problematic if iodide is also the leaving group in the reaction, as its concentration in the organic phase will increase as the reaction proceeds.

• Troubleshooting Protocol:

  • Anion Exchange: Switch the catalyst's counter-ion. Use Methyltrioctylammonium chloride (also known as Aliquat 336) or bromide instead of the iodide salt. Chloride and bromide are "harder" anions and have a lower affinity for the quaternary cation, making the catalyst more available to transport the desired reactant anion.

  • Leaving Group Modification: If possible, modify the substrate to have a better leaving group that is not a catalyst poison. For example, use a mesylate (methanesulfonate) leaving group instead of a tosylate or iodide. In one documented case, switching from a tosylate to a mesylate leaving group increased the yield from 5% to 95%.[4]

Possible Cause B: Improper Hydration of the Nucleophile

• Scientific Explanation: The role of water is complex and reaction-dependent.[8][9] While essential for ion exchange, excess water can be detrimental. When the catalyst transports an anion into the organic phase, it can co-extract water molecules, forming a hydration shell around the anion.[3][6] This hydration shell stabilizes the anion, reducing its "nakedness" and thereby lowering its nucleophilicity and reactivity.[8][9] The effect is most pronounced for small, hard anions like fluoride (F⁻) and hydroxide (OH⁻).

• Troubleshooting Protocol:

  • Optimize Water Content: For liquid-liquid PTC, use a highly concentrated aqueous solution of the nucleophilic salt (e.g., 50% w/w NaOH or KOH).[6][11] This "salting-out" effect reduces the amount of free water, minimizes anion hydration, and can drive more of the catalyst into the organic phase.[6]

  • For SL-PTC: If using a solid salt (e.g., K₂CO₃), water content is critical.[7] Start with an anhydrous organic solvent and then systematically add small, measured amounts of water (e.g., 1-10% by weight relative to the solid salt) to find the optimal level that maximizes the reaction rate.[7]

  • Azeotropic Dehydration: For reactions sensitive to water, consider using a solvent like toluene that allows for the azeotropic removal of water using a Dean-Stark apparatus.

Issue 2: Significant byproduct formation.

Possible Cause A: Catalyst Degradation

• Scientific Explanation: At elevated temperatures or in the presence of a strong base, Methyltrioctylammonium iodide can degrade. If the degradation product, such as methyl iodide, is reactive under the reaction conditions, it can lead to unwanted side reactions, such as the methylation of a nucleophile or the desired product.[14][15]

• Troubleshooting Protocol:

  • Lower Reaction Temperature: Evaluate if the reaction can proceed efficiently at a lower temperature to minimize thermal degradation.

  • Use a More Stable Catalyst: If high temperatures are required, consider a more thermally stable catalyst, such as a tetrabutylphosphonium salt, which can sometimes offer greater stability.

  • Control Base Addition: If a strong base is used, consider slow, controlled addition to maintain a low instantaneous concentration, reducing the rate of base-mediated degradation.[16]

Possible Cause B: Reaction is Mass-Transfer Limited

• Scientific Explanation: The overall observed reaction rate is a combination of the rate of anion transfer across the phase boundary and the intrinsic rate of the chemical reaction in the organic phase.[17] If the chemical reaction is very fast, the process can become limited by how quickly the catalyst can shuttle anions. This is known as being "transfer-limited." In such cases, low local concentrations of the active nucleophile in the organic phase can favor slower side reactions.

• Troubleshooting Protocol:

  • Increase Agitation: The rate of mass transfer is directly related to the interfacial surface area between the two phases.[18] Increasing the stirring speed (e.g., from 300 rpm to >700 rpm) can dramatically increase this surface area and, therefore, the transfer rate.[17][19] Ensure the stirring is vigorous enough to create a fine emulsion.

  • Increase Catalyst Concentration: A higher concentration of the phase-transfer catalyst can increase the flux of anions into the organic phase. Perform a loading screen (e.g., 0.5 mol%, 1 mol%, 5 mol%, 10 mol%) to find the optimal concentration.

Section 3: Data and Protocols

Table 1: Troubleshooting Summary for Low Yields

Symptom	Probable Cause	Primary Solution	Secondary Actions
Reaction stalls, especially with iodide leaving groups.	Catalyst Poisoning	Switch to Methyltrioctylammonium chloride or bromide .	Change substrate leaving group to mesylate or non-iodide halide.
Low reactivity of hard anions (F⁻, OH⁻, OAc⁻).	Excess Anion Hydration	Use highly concentrated aqueous phase (e.g., 50% w/w salt).	For SL-PTC, carefully optimize the addition of a minimal amount of water.
Reaction rate is highly dependent on stir speed.	Mass-Transfer Limitation	Increase agitation to create a fine emulsion (>700 rpm).	Increase catalyst loading; consider a more hydrophilic catalyst if reaction is T-limited.
Byproducts observed at high temperatures.	Catalyst Degradation	Lower the reaction temperature.	Use a more thermally stable catalyst (e.g., phosphonium salts); control rate of base addition.

Experimental Protocol: Optimizing Water Content in a Solid-Liquid PTC Reaction

This protocol provides a general framework for determining the optimal water level in an SL-PTC N-alkylation reaction.

Materials:

• Substrate (e.g., a secondary amine)

• Alkylating agent (e.g., benzyl bromide)

• Potassium Carbonate (K₂CO₃), finely powdered and dried

• Methyltrioctylammonium iodide

• Anhydrous Toluene

• Deionized Water

• Reaction vessels (e.g., 25 mL scintillation vials with stir bars)

• Heating/stirring plate

Procedure:

• Setup: In parallel, set up five identical reaction vessels. To each, add the amine (1.0 mmol), K₂CO₃ (2.0 mmol, dried), Methyltrioctylammonium iodide (0.05 mmol, 5 mol%), and anhydrous toluene (5 mL).

• Water Addition: To the five vials, add the following amounts of deionized water:

  • Vial 1: 0 µL (anhydrous control)

  • Vial 2: 5 µL (~2% w/w relative to K₂CO₃)

  • Vial 3: 10 µL (~4% w/w relative to K₂CO₃)

  • Vial 4: 25 µL (~10% w/w relative to K₂CO₃)

  • Vial 5: 50 µL (~20% w/w relative to K₂CO₃)

• Reaction Initiation: Place all vials on the heating/stirring plate set to the desired temperature (e.g., 60 °C) and stir vigorously (e.g., 800 rpm).

• Monitoring: At set time intervals (e.g., 1, 2, 4, 8 hours), withdraw a small aliquot from each reaction, quench with water, extract with a suitable solvent (e.g., ethyl acetate), and analyze by TLC, GC, or LC-MS to determine the conversion to product.

• Analysis: Plot the reaction conversion versus time for each water concentration. The condition showing the fastest rate and highest final conversion corresponds to the optimal water level for this specific system.

Section 4: Visualizing the Process

Diagrams created using DOT language to illustrate key concepts.

Caption: General mechanism of phase-transfer catalysis.

Caption: Troubleshooting logic for low yield reactions.

References

• Sasson, Y., Arrad, O., Dermeik, S., Zahalka, H. A., Weiss, M., & Wiener, H. (n.d.). The Role of Water in Phase Transfer Catalysis. Taylor & Francis Online. Available at: [Link]

• Landini, D., Maia, A., & Montanari, F. (2001). Key Role of Water for Nucleophilic Substitutions in Phase-Transfer-Catalyzed Processes: A Mini-Review. American Chemical Society. Available at: [Link]

• Sasson, Y. S., Arrad, O., Dermeik, S., Zahalka, H. A., Weiss, M. W., & Wiener, H. W. (n.d.). The Role of Water in Phase Transfer Catalysis. Scilit. Available at: [Link]

• PTC Organics, Inc. (n.d.). The Importance of Water in Solid-Liquid PTC Systems. PTC Organics. Available at: [Link]

• Mąkosza, M. (2015). Interfacial Processes—The Key Steps of Phase Transfer Catalyzed Reactions. MDPI. Available at: [Link]

• (n.d.). PHASE TRANSFER CATALYSIS: A GREEN APPROACH IN ORGANIC SYNTHESIS. Journal For Basic Sciences. Available at: [Link]

• (n.d.). Strategies for Using Quaternary Ammonium Salts as Alternative Reagents in Alkylations. ResearchGate. Available at: [Link]

• LookChem. (n.d.). Cas 5137-55-3,Methyl trioctyl ammonium chloride. LookChem. Available at: [Link]

• (2024). Strategies for Using Quaternary Ammonium Salts as Alternative Reagents in Alkylations. Europe PMC. Available at: [Link]

• (n.d.). Selected examples from the optimization of the reaction conditions. [a]. ResearchGate. Available at: [Link]

• ACS GCI Pharmaceutical Roundtable. (2026). Phase Transfer Catalysis. ACS GCI Pharmaceutical Roundtable Reagent Guides. Available at: [Link]

• Doraiswamy, L. K., & Sharma, M. M. (1984). Phase transfer catalysis: Chemistry and engineering. AIChE Journal. Available at: [Link]

• NPTEL. (n.d.). Lecture 41 : Phase Transfer Catalysis. NPTEL Archive. Available at: [Link]

• (n.d.). synthesis of quaternary ammonium salts using batch and continuous technologies. sistema Fenix. Available at: [Link]

• Weintraub, R. C. (2012). phase transfer catalysis: catalyst screening, reaction development, and mechanism analysis by. CORE. Available at: [Link]

• Macmillan Group. (2008). Phase-Transfer Catalysis (PTC). Macmillan Group. Available at: [Link]

• OperaChem. (2023). Phase transfer catalysis (PTC). OperaChem. Available at: [Link]

• Dalal Institute. (n.d.). Phase Transfer Catalysis. Dalal Institute. Available at: [Link]

• Jan. (2017). How do phase transfer catalysts bring anions to organic phase?. Chemistry Stack Exchange. Available at: [Link]

• Lummiss, J. A. M., et al. (2021). Trialkylammonium Salt Degradation: Implications for Methylation and Cross-coupling. Dalhousie University. Available at: [Link]

• (2022). A Minireview of Phase-Transfer Catalysis and Recent Trends. Biomedres. Available at: [Link]

• DiRocco, D. A., et al. (2022). Phase-Transfer-Catalyzed Alkylation of Hydantoins. PMC - NIH. Available at: [Link]

• Halpern, M. (n.d.). Iodide – Potential PTC Poison. PTC Organics, Inc.. Available at: [Link]

• Lummiss, J. A. M., et al. (2021). Trialkylammonium salt degradation: implications for methylation and cross-coupling. RSC Publishing. Available at: [Link]

• (n.d.). phase transfer catalysis. ResearchGate. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). Methyltrioctylammonium iodide. PubChem. Available at: [Link]

• (n.d.). Effect of using methyltrioctylammonium chloride as a phase-transfer... ResearchGate. Available at: [Link]

• Tekale, S. U., et al. (2021). Revisiting applications of molecular iodine in organic synthesis. RSC Publishing. Available at: [Link]

• Zhdankin, V. V. (2014). Recent Progress in Synthetic Applications of Hypervalent Iodine(III) Reagents. PMC. Available at: [Link]

• Majumdar, K. C. (2025). Use of Methyliodide in o-Methylation of organic compounds. Juniper Publishers. Available at: [Link]

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Technical Support Center: Methyltrioctylammonium Iodide for Emulsion Prevention

Welcome to the technical support center for the effective use of Methyltrioctylammonium iodide in preventing and resolving emulsion formation in research, discovery, and process development environments. This guide is designed for scientists and drug development professionals who encounter challenging phase separations during experimental workups. Here, you will find in-depth troubleshooting guides, frequently asked questions, and detailed protocols to empower you to overcome emulsion-related obstacles in your work.

Part 1: Understanding Emulsion Formation and the Role of Methyltrioctylammonium Iodide

Emulsions are stable mixtures of immiscible liquids, such as an organic solvent and an aqueous solution, where one liquid is dispersed as microscopic droplets within the other.[1] In a laboratory setting, particularly during the workup of complex organic reactions, vigorous mixing can lead to the formation of stable emulsions that are difficult to separate.[2] These emulsions are often stabilized by fine particulates, or compounds with surfactant-like properties that are generated as byproducts during the reaction.[1]

Methyltrioctylammonium iodide is a quaternary ammonium salt that functions as a phase-transfer catalyst (PTC) and a cationic surfactant.[3] Its amphiphilic nature, possessing a hydrophilic cationic head and long, hydrophobic alkyl chains, allows it to migrate to the oil-water interface.[4] At the interface, it disrupts the forces that stabilize the emulsion, leading to the coalescence of the dispersed droplets and a clean phase separation.[5]

Part 2: Frequently Asked Questions (FAQs)

Q1: What is Methyltrioctylammonium iodide and how does it prevent emulsions?

Methyltrioctylammonium iodide is a quaternary ammonium salt with the formula [CH₃(C₈H₁₇)₃N]⁺I⁻. It acts as both a phase-transfer catalyst and a cationic surfactant. Its mechanism for preventing emulsions involves:

• Reducing Interfacial Tension: The amphiphilic structure of the molecule allows it to accumulate at the interface between the aqueous and organic phases, reducing the energy required to maintain the separation of the two liquids.

• Disrupting Stabilizing Films: It displaces the naturally occurring or synthetically generated emulsifying agents from the interface, weakening the film around the dispersed droplets.[5]

• Charge Neutralization: As a cationic surfactant, it can neutralize negative charges on the surface of dispersed droplets, reducing electrostatic repulsion and promoting coalescence.[5]

Q2: When should I consider using Methyltrioctylammonium iodide?

Consider using Methyltrioctylammonium iodide when you anticipate or encounter persistent emulsions during the liquid-liquid extraction (workup) phase of your experiment. It is particularly useful in reactions that produce fine solid byproducts or amphiphilic molecules.

Q3: What is the difference between using Methyltrioctylammonium iodide and Methyltrioctylammonium chloride (Aliquat 336)?

The primary difference lies in the counter-ion: iodide (I⁻) versus chloride (Cl⁻). This seemingly small change can have a significant impact on the catalyst's performance:

• Lipophilicity: Iodide is a "softer," more lipophilic anion than chloride. This increased lipophilicity can enhance the solubility of the ion pair in the organic phase, potentially leading to more efficient phase transfer.

• Reactivity: In some phase-transfer catalyzed reactions, the iodide ion can participate in the reaction itself, for example, through an in-situ Finkelstein reaction, which can accelerate certain nucleophilic substitutions.

For emulsion prevention, the increased lipophilicity of the iodide salt may offer an advantage in some solvent systems by more effectively disrupting the interfacial film. However, the choice between the iodide and chloride salt may ultimately depend on the specific reaction conditions and the nature of the emulsion.

Q4: At what concentration should I use Methyltrioctylammonium iodide?

A good starting point for laboratory-scale applications is typically in the range of 1-5 mol% relative to the limiting reagent in your reaction. The optimal concentration can vary depending on the severity of the emulsion and the specific chemical system. It is often best to start with a lower concentration and increase it if necessary.

Q5: Is Methyltrioctylammonium iodide compatible with all organic solvents?

Methyltrioctylammonium iodide is generally soluble in a wide range of common organic solvents used for extraction, such as dichloromethane, chloroform, toluene, and ethyl acetate. Its solubility in highly nonpolar solvents like hexanes may be more limited.

Part 3: Troubleshooting Guide

This section provides a systematic approach to resolving emulsion problems using Methyltrioctylammonium iodide.

Scenario: A Persistent Emulsion Has Formed During Aqueous Workup

You have completed your reaction and are performing a liquid-liquid extraction. After adding the aqueous phase and shaking, a thick, stable emulsion has formed that does not resolve upon standing.

Troubleshooting Workflow

Caption: A decision-making workflow for troubleshooting persistent emulsions.

Detailed Troubleshooting Steps

• Patience and Gentle Agitation: Often, a seemingly stable emulsion will break upon standing for 15-30 minutes. Gentle swirling or rocking of the separatory funnel can also help to coalesce the dispersed droplets without introducing more energy into the system.

• "Salting Out": Add a small amount of saturated sodium chloride solution (brine) to the separatory funnel. This increases the ionic strength of the aqueous phase, which can help to break the emulsion by decreasing the solubility of organic components in the aqueous layer.[2]

• Addition of Methyltrioctylammonium Iodide: If the emulsion persists, the addition of a phase-transfer catalyst is the next logical step.

  • Protocol for PTC Addition:

    • Prepare a stock solution of Methyltrioctylammonium iodide in the organic solvent being used for the extraction (e.g., 10-50 mg/mL).

    • Add a small aliquot of the stock solution to the separatory funnel. The amount should correspond to approximately 1 mol% relative to your starting material.

    • Gently swirl or rock the separatory funnel. A rapid breaking of the emulsion is often observed.

• Optimize PTC Concentration: If the emulsion does not fully resolve, add another aliquot of the Methyltrioctylammonium iodide stock solution, increasing the total concentration to 2-3 mol%. Continue to agitate gently.

• Filtration: As a final resort, you can attempt to break the emulsion by passing the entire mixture through a pad of a filter aid like Celite® or a plug of glass wool. This can physically disrupt the droplets and promote coalescence.

Part 4: Experimental Protocols

Prophylactic Use of Methyltrioctylammonium Iodide to Prevent Emulsion Formation

For reactions that are known to produce difficult emulsions, Methyltrioctylammonium iodide can be added at the beginning of the workup procedure.

Step-by-Step Protocol:

• Reaction Completion: Once your reaction is complete, cool the reaction mixture to room temperature.

• Solvent Addition: If necessary, dilute the reaction mixture with the chosen organic extraction solvent.

• PTC Addition: Add Methyltrioctylammonium iodide to the organic phase. A typical starting concentration is 1-2 mol% relative to the limiting reagent. Ensure it is fully dissolved.

• Aqueous Wash: Proceed with the addition of the aqueous wash solution to the separatory funnel.

• Extraction: Instead of vigorous shaking, gently invert or rock the separatory funnel 10-15 times to ensure adequate mixing without forming a stable emulsion.

• Phase Separation: Allow the layers to separate. The presence of the Methyltrioctylammonium iodide should facilitate a clean and rapid separation.

• Subsequent Extractions: Continue with any further aqueous washes as required.

Data Summary: Comparison of Common Emulsion Breaking Techniques

Technique	Mechanism of Action	Advantages	Disadvantages
Standing/Gentle Agitation	Allows for natural coalescence of droplets.	Simple, no additives required.	Time-consuming, may not work for stable emulsions.
"Salting Out" (Brine Wash)	Increases ionic strength of the aqueous phase, reducing organic solubility.	Inexpensive, readily available.	May not be effective for all types of emulsions.
Addition of Methyltrioctylammonium Iodide	Reduces interfacial tension and disrupts stabilizing films.	Highly effective for many types of emulsions, works at low concentrations.	Introduces an additive that may need to be removed in subsequent purification steps.
Filtration (Celite®/Glass Wool)	Physical disruption of dispersed droplets.	Can be effective for stubborn emulsions.	Can lead to product loss on the filter aid, can be slow for large volumes.
Centrifugation	Accelerates phase separation based on density differences.	Very effective, especially for small volumes.	Requires specialized equipment (centrifuge).

Part 5: Mechanistic Insights

The dual functionality of Methyltrioctylammonium iodide as a phase-transfer catalyst and a surfactant is key to its effectiveness in preventing emulsions.

Mechanism of Action at the Oil-Water Interface

Caption: Schematic of Methyltrioctylammonium iodide at the oil-water interface.

The long octyl chains of the Methyltrioctylammonium cation are lipophilic and readily solvated by the organic phase. Conversely, the positively charged quaternary ammonium group is hydrophilic and prefers the aqueous phase. This amphiphilic nature forces the molecule to align at the interface, with the "head" in the water and the "tails" in the oil. This alignment disrupts the hydrogen bonding network of water at the surface and reduces the interfacial tension, making it energetically less favorable for a large interfacial area (i.e., an emulsion) to be maintained.

References

• UNPChemicals. (2025, July 9). The Magic of Demulsifiers: Unlocking Oil-Water Separation.
• ResearchGate. (2025, August 6). Properties of the Quaternary Ammonium Salts with Novel Counterions.
• ResearchGate. (n.d.). Unexpected counterion exchange influencing fundamental characteristics of quaternary ammonium chitosan salt.
• ACS Omega. (2019, August 20). Characterization and Solution Properties of Quaternary-Ammonium-Salt-Type Amphiphilic Gemini Ionic Liquids.
• BrainKart. (2018, March 23). Emulsion Problem Encountered in Extractions.
• Google Patents. (n.d.). Phase transfer catalyst for breaking emulsions of oil in water.
• PMC. (2022, December 16). The effectiveness of newly synthesized quaternary ammonium salts differing in chain length and type of counterion against priority human pathogens.
• Phase-Transfer Catalysis Communications. (n.d.). Achieving Effective Catalyst Separation.
• ResearchGate. (n.d.). Demulsification of Water-in-Heavy Crude Oil Emulsion using Amphiphilic Ammonium Salts as Demulsifiers.
• YouTube. (2024, February 25). Emulsion I How to break an emulsion formed in reaction workup? I Emulsion Breaking Techniques.
• Scientific Update. (2018, April 30). Industrial Phase Transfer Catalysis.
• CORE. (n.d.). phase transfer catalysis: catalyst screening, reaction development, and mechanism analysis by.
• Industrial Phase-Transfer Catalysis. (n.d.).
• Calibre Chemicals. (n.d.). Industrial Uses of Methyl Iodide in Pharma & Agro.
• ResearchGate. (n.d.). Effect of using methyltrioctylammonium chloride as a phase-transfer....
• LCGC International. (n.d.). Tips for Troubleshooting Liquid–Liquid Extractions.
• ResearchGate. (n.d.). Minimum and maximum demulsifier dosage of different demulsifiers tested in this study.
• ResearchGate. (2014, November 7). How to break an emulsion during liquid liquid extraction when you need the aqueous phase afterwards??.
• MPG.PuRe. (2019, December 13). Particular Behavior of Surface Tension at the Interface between Aqueous Solution of Surfactant and Alkane.
• Journal of Colloid and Interface Science. (2006, January 15). Interfacial tension in phase-separated aqueous cationic/anionic surfactant mixtures.
• Journal of Dispersion Science and Technology. (n.d.). Interfacial Tension of the Aqueous Two-phase Systems of Cationic-Anionic Surfactant Mixtures.
• Thermo Fisher Scientific. (n.d.). Determination of quaternary ammonium chloride surfactants by argentometric auto titration.
• ResearchGate. (n.d.). Anionic Surfactants and Surfactant Ionic Liquids with Quaternary Ammonium Counterions.
• HS Publishing. (n.d.). Utilization of Plant Extract for Treatment of Emulsions in Crude Oil Production.
• PMC. (n.d.). New Amphiphilic Tricationic Imidazolium and Pyridinium Ionic Liquids for Demulsification of Arabic Heavy Crude Oil Brine Emulsions.
• E3S Web of Conferences. (n.d.). Removal of quaternary ammonium compounds in ion exchange process.
• ResearchGate. (n.d.). A new method to select demulsifiers and optimize dosage at wet crude oil separation facilities.
• ResearchGate. (n.d.). Interfacial tension at the interface between a hexane drop and aqueous....
• RSC Publishing. (n.d.). Aqueous solutions of tetraalkylammonium halides: ion hydration, dynamics and ion–ion interactions in light of steric effects.

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Technical Support Portal: Optimizing Methyltrioctylammonium Iodide (MTOI) Catalyst Concentration

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for Methyltrioctylammonium iodide (MTOI), a potent phase-transfer catalyst. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of optimizing MTOI concentration and troubleshoot common experimental challenges. Our approach moves beyond simple step-by-step instructions to explain the underlying chemical principles, empowering you to make informed decisions in your work.

Frequently Asked Questions (FAQs)

This section addresses the most common initial questions regarding the use of MTOI in phase-transfer catalysis (PTC).

Q1: What is a typical starting concentration for MTOI in a new reaction?

A typical starting concentration for MTOI ranges from 1 to 5 mol% relative to the limiting substrate. The optimal amount is highly dependent on the specific reaction kinetics, the nature of the reactants, and the solvent system employed. For reactions involving very hydrophilic anions (like hydroxide) or slow intrinsic reaction rates, higher catalyst loadings may be necessary to achieve a desirable reaction rate.

Q2: How does increasing the MTOI concentration affect the reaction rate?

In a phase-transfer catalyzed system, the catalyst acts as a shuttle for the reactant anion from the aqueous phase to the organic phase.[1][2] Initially, increasing the MTOI concentration provides more "shuttles," which generally leads to a linear increase in the observed reaction rate. However, once the concentration is high enough that the shuttle's journey (mass transfer) is no longer the rate-limiting step, the rate will plateau. At this point, the intrinsic reaction in the organic phase becomes the new bottleneck.[3]

Q3: Can using too much MTOI be detrimental to the reaction?

Yes, an excess of catalyst can be counterproductive. Beyond a certain point, high concentrations of MTOI can lead to the formation of emulsions, which complicates phase separation during workup. Furthermore, excessively high catalyst loading offers diminishing kinetic returns and is economically inefficient. In some systems, the catalyst can aggregate at the interface, potentially reducing the available area for mass transfer.[4]

Q4: My reaction's leaving group is iodide. Does using an iodide-containing catalyst like MTOI cause problems?

This is a critical consideration known as catalyst poisoning.[5] Quaternary ammonium cations form stronger ion pairs with large, soft, and polarizable anions like iodide.[6] If your reaction generates iodide as a leaving group, this newly formed iodide competes with your desired reactant anion for the MTOI cation. Because the MTOI-iodide ion pair is highly lipophilic (organic-loving), it is slow to return to the aqueous phase to pick up a new reactant anion.[7] This effectively sequesters the catalyst in the organic phase, reducing its efficiency and potentially stalling the reaction.

Visualizing the Mechanism: The PTC Cycle

The diagram below illustrates the fundamental mechanism by which MTOI facilitates a reaction between a nucleophile (Y⁻) in an aqueous phase and a substrate (RX) in an organic phase.

Caption: The catalytic cycle of Methyltrioctylammonium iodide (MTOI or Q⁺).

Troubleshooting Guide

This section provides a structured approach to diagnosing and solving common issues encountered during PTC reactions using MTOI.

Problem: Slow, Incomplete, or Stalled Reaction

A sluggish reaction is the most frequent challenge in phase-transfer catalysis. The cause is often related to mass transfer limitations or catalyst inefficiency.

Caption: Troubleshooting workflow for slow or stalled PTC reactions.

Potential Cause	Scientific Rationale	Recommended Action & Parameters
1. Insufficient Interfacial Area	The reaction occurs after the catalyst transfers the nucleophile across the aqueous-organic interface. The rate of this transfer is directly proportional to the interfacial surface area. Insufficient agitation results in a small interfacial area, severely limiting the overall reaction rate.[4][8]	Increase Stirring Speed: Ensure vigorous stirring to create a fine emulsion. A vortex should be clearly visible. • Bench Scale (100-500 mL): 500 - 1000 RPM • Kilo-Lab/Pilot: Tip speed is a more relevant metric; consult chemical engineering resources.
2. Sub-Optimal Catalyst Concentration	The reaction rate is dependent on the catalyst concentration up to a saturation point. If the loading is too low, there are not enough catalyst molecules to facilitate rapid anion exchange.[3]	Perform a Concentration Screen: Systematically vary the MTOI concentration to find the optimum. See Protocol 1 for a detailed methodology.
3. Low Reaction Temperature	Like most chemical reactions, the intrinsic kinetic rate in the organic phase is temperature-dependent (Arrhenius equation). Increasing the temperature provides more energy to overcome the activation barrier.[9]	Increase Temperature Cautiously: Increase the reaction temperature in 5-10°C increments. Be aware that MTOI can degrade at high temperatures (>80-100°C), especially in the presence of a strong base.[4][10]
4. Catalyst Degradation	Quaternary ammonium salts can undergo thermal degradation, most commonly via a retro-Menshutkin reaction, to yield a tertiary amine and an alkyl halide.[11] This reduces the active catalyst concentration over time, leading to a stalled reaction.	Assess Catalyst Stability: If the reaction stalls after an initial period of reactivity, degradation is a likely cause. See Protocol 2 for a method to test this. Consider using more thermally stable quaternary phosphonium salts.[12]
5. Catalyst Poisoning by Leaving Group	If the leaving group (e.g., I⁻, TsO⁻) is a large, soft anion, it can form a very stable, lipophilic ion pair with the MTOI cation. This ion pair is reluctant to transfer back to the aqueous phase, effectively trapping the catalyst and inhibiting the catalytic cycle.[5][6]	Change the Catalyst's Counter-ion: If possible, switch to a catalyst with a less lipophilic counter-ion, such as Methyltrioctylammonium Bromide (MTO-Br) or Chloride. This can break the poisoning cycle.

Experimental Protocols

Protocol 1: Determining the Optimal Catalyst Concentration

Objective: To empirically determine the MTOI concentration that provides the maximum reaction rate without unnecessary excess.

Methodology:

• Setup: Prepare 5 identical reaction vessels equipped with consistent stirring mechanisms (e.g., magnetic stir bars of the same size and shape).

• Reagents: To each vessel, add the organic substrate, the organic solvent, and the aqueous solution of the nucleophile. Ensure all other parameters (temperature, reactant stoichiometry, solvent volume) are held constant.

• Catalyst Loading: Add a varied mol% of MTOI to each vessel relative to the limiting substrate. A good range to screen is:

  • Vessel 1: 0.5 mol%

  • Vessel 2: 1.0 mol%

  • Vessel 3: 2.5 mol%

  • Vessel 4: 5.0 mol%

  • Vessel 5: 7.5 mol%

• Initiation & Monitoring: Start vigorous stirring and heating simultaneously for all reactions. At regular time intervals (e.g., 0, 15, 30, 60, 120, 240 minutes), withdraw a small, quenched aliquot from the organic layer of each reaction.

• Analysis: Analyze the aliquots using a suitable technique (e.g., GC, HPLC, or ¹H NMR with an internal standard) to determine the percent conversion of the starting material.

• Data Interpretation: Plot % Conversion vs. Time for each catalyst loading. The optimal concentration is typically the lowest amount that achieves the maximum initial reaction rate and highest final conversion.

Protocol 2: Assessing MTOI Thermal Stability

Objective: To determine if MTOI is degrading under the proposed reaction conditions.

Methodology:

• Setup: In a single reaction vessel, create a mock reaction mixture containing the solvent, aqueous base (if used), and the proposed concentration of MTOI. Crucially, omit the organic substrate.

• Heating & Sampling: Heat the mixture to the target reaction temperature with vigorous stirring. Take an initial sample (t=0) and then subsequent samples at regular intervals over the expected reaction duration (e.g., 1, 2, 4, 8 hours).

• Analysis: Analyze the samples for the appearance of trioctylamine, a primary degradation product of MTOI. GC-MS is an excellent method for this analysis. A decrease in MTOI concentration can also be monitored by methods like ion-pair chromatography if available.

• Interpretation: The appearance and increase of trioctylamine over time is direct evidence of catalyst degradation. If significant degradation is observed (>5-10%), consider lowering the reaction temperature or switching to a more robust catalyst.

References

• A Minireview of Phase-Transfer Catalysis and Recent Trends. Biomedical Journal of Scientific & Technical Research. [Link]

• A Minireview of Phase-Transfer Catalysis and Recent Trends | Biomedres. Biomedres. [Link]

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• Phase transfer catalysis: Kinetics and mechanism of hydroxide ion initiated dichlorocarbene addition to styrene catalysed by. Indian Academy of Sciences. [Link]

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• ANALYTICAL METHODS. ATSDR. [Link]

• Trialkylammonium salt degradation: implications for methylation and cross-coupling. Royal Society of Chemistry. [Link]

• phase transfer catalysis: catalyst screening, reaction development, and mechanism analysis by - CORE. CORE. [Link]

• Kinetic study of synergistic effect of multi-site phase transfer catalysis and ultrasound irradiation for the synthesis of 1, 3-. NISCAIR. [Link]

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• Phase Transfer Catalysis - Wordpress - ACS GCI Pharmaceutical Roundtable Reagent Guides. ACS GCI Pharmaceutical Roundtable. [Link]

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• PHASE TRANSFER CATALYSIS: A GREEN METHODOLOGY FOR NEW DRUG DISCOVERY RESEARCH: A REVIEW. ResearchGate. [Link]

• Interfacial Mechanism and Kinetics of Phase-Transfer Catalysis | Request PDF. ResearchGate. [Link]

• Phase Transfer Catalyst | PDF | Ammonium | Salt (Chemistry) - Scribd. Scribd. [Link]

• Phase Transfer Catalysis(Mechanism and Applications) - YouTube. YouTube. [Link]

• Selected Methods of Analysis. Cengage. [Link]

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• Analytical Method for Methyl Iodide (Agricultural Products). Ministry of Health, Labour and Welfare, Japan. [Link]

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Technical Support Center: Regeneration and Recycling of Methyltrioctylammonium Iodide Catalyst

Welcome to the technical support center for the regeneration and recycling of Methyltrioctylammonium iodide (MTOA-I), a widely utilized phase-transfer catalyst. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into extending the lifecycle of your catalyst, ensuring both cost-effectiveness and environmental responsibility in your synthetic processes. Here, we will address common challenges and provide practical, step-by-step protocols to restore your catalyst's activity for repeated use.

Frequently Asked Questions (FAQs)

Q1: What are the primary indicators that my Methyltrioctylammonium iodide catalyst requires regeneration?

A1: The most common signs of catalyst deactivation include a noticeable decrease in reaction rates, a failure of the reaction to proceed to completion, or a significant drop in product yield and selectivity compared to previous runs with a fresh catalyst.[1] You may also observe a change in the physical appearance of the catalyst phase, such as discoloration or the formation of insoluble matter.

Q2: What are the common causes of deactivation for Methyltrioctylammonium iodide?

A2: Deactivation of quaternary ammonium salt catalysts like MTOA-I can primarily be attributed to three factors:

• Poisoning: The iodide anion (I⁻), being a large, soft, and highly polarizable anion, can sometimes act as a catalyst poison.[2] It can have a strong affinity for the quaternary ammonium cation, potentially hindering the catalyst's ability to transport the desired reactant anion. Other impurities in the reaction mixture, such as sulfur compounds or heavy metals, can also act as poisons.[1]

• Fouling: Physical deposition of byproducts, polymeric materials, or other insoluble residues on the catalyst can block its active sites.[1]

• Thermal Degradation: Although quaternary ammonium salts are generally stable, prolonged exposure to high temperatures (typically above 120-150°C) can lead to decomposition.[3]

Q3: Is it possible to fully restore the activity of the catalyst through regeneration?

A3: While it is often possible to recover a significant portion of the catalyst's activity, achieving 100% restoration can be challenging. The success of regeneration depends on the primary mode of deactivation. Fouling is often reversible with appropriate washing procedures. However, severe thermal degradation is irreversible. Poisoning by the iodide ion is a more complex issue that may require more intensive purification steps. Ex-situ regeneration methods are generally more effective, potentially recovering 75% to 95% of the catalyst's activity.[4]

Q4: How do I verify the purity and activity of my recycled Methyltrioctylammonium iodide?

A4: A combination of analytical techniques should be employed to assess the quality of your recycled catalyst.[5] High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy are excellent for determining chemical purity and confirming the structure of the quaternary ammonium salt.[] To confirm its activity, a standardized test reaction should be performed, comparing the performance of the recycled catalyst against a fresh batch under identical conditions.

Troubleshooting Guide

This section addresses specific issues you may encounter during the regeneration and recycling process.

Problem	Potential Cause(s)	Troubleshooting Steps & Scientific Rationale
Low Catalyst Recovery	- Emulsion formation during aqueous washes.- High solubility of the catalyst in the organic product phase.	1. Break Emulsions: Add a small amount of brine (saturated NaCl solution) to the aqueous wash. The increased ionic strength of the aqueous phase will help to break the emulsion. 2. Optimize Solvent for Extraction: If the catalyst remains in the organic phase, consider a solvent screen for the aqueous extraction. The choice of solvent can significantly impact the partitioning of the phase-transfer catalyst.[7]
Recycled Catalyst Shows Poor Activity	- Incomplete removal of reaction byproducts or poisons.- Presence of residual water.- Iodide poisoning.	1. Intensify Washing: Increase the number of aqueous washes or consider washing with a dilute acid or base solution to remove acidic or basic impurities, respectively.[4][8] 2. Thorough Drying: Ensure the recycled catalyst is completely dry before reuse. Water can interfere with many organic reactions. Use a rotary evaporator followed by drying under high vacuum. 3. Anion Exchange: To address potential iodide poisoning, consider a procedure to exchange the iodide for another anion, such as chloride or sulfate, by washing with a concentrated solution of the corresponding sodium salt.
Discoloration of Recycled Catalyst	- Presence of colored impurities from the reaction mixture.- Minor thermal degradation.	1. Activated Carbon Treatment: Dissolve the recycled catalyst in a suitable solvent and stir with a small amount of activated carbon for a few hours.[9] The activated carbon will adsorb many colored impurities. Filter the carbon and remove the solvent. 2. Recrystallization: If the catalyst is a solid at room temperature, recrystallization from an appropriate solvent system can be a highly effective purification method.[10]

Experimental Protocols

Protocol 1: General Regeneration of Methyltrioctylammonium Iodide by Aqueous Extraction

This protocol is suitable for the recovery of MTOA-I from a non-polar organic reaction mixture where the catalyst is the primary component in a separate phase or is soluble in the aqueous phase after dilution.

Workflow Diagram:

Catalyst Regeneration Workflow

Step-by-Step Methodology:

• Phase Separation: After the reaction is complete, allow the mixture to settle. The Methyltrioctylammonium iodide may form a distinct third phase between the organic and aqueous layers, or it may be present in the aqueous phase.[11]

• Isolation of the Catalyst: Carefully separate the catalyst-containing phase. If it is a distinct phase, decant or use a separatory funnel to isolate it.

• Dilution: Dilute the isolated catalyst phase with deionized water (2-10 mL of water per mL of catalyst phase) to ensure the catalyst is fully dissolved.[11]

• Aqueous Washes:

  • Transfer the diluted catalyst solution to a separatory funnel.

  • Wash the aqueous catalyst solution three times with a non-polar organic solvent (e.g., hexane or toluene) to remove any entrained organic impurities. Discard the organic layers.

• Solvent Removal: Concentrate the washed aqueous solution using a rotary evaporator to remove the water.

• Drying: Dry the resulting viscous liquid or solid under high vacuum at a moderate temperature (e.g., 50-60°C) to remove any residual water.

• Quality Control: Analyze the dried, recycled catalyst for purity using HPLC or NMR and verify its activity with a standard test reaction.

Protocol 2: Recovery of Iodide from Aqueous Waste Streams

This protocol can be adapted to recover iodide from the aqueous washes generated during the catalyst regeneration process, further improving the sustainability of your overall process.

Workflow Diagram:

Iodide Recovery Workflow

Step-by-Step Methodology:

• Anion Exchange: Pass the iodide-containing aqueous waste stream through a column packed with a selective anion exchange resin at a pH between 6 and 8.[12]

• Elution: Elute the iodide from the resin using a 5-10 wt% sodium hydroxide solution.[12]

• Neutralization and Oxidation:

  • Treat the eluate with a cation exchange resin to neutralize the excess sodium hydroxide.[13]

  • To the neutralized, iodide-containing solution, add sulfuric acid to lower the pH to between 0 and 4.[13]

  • Add hydrogen peroxide to oxidize the iodide (I⁻) to elemental iodine (I₂), which will precipitate out of the solution.[13]

• Isolation: Isolate the crystalline iodine by filtration, wash with cold water, and dry.

Data Summary

Table 1: Analytical Techniques for Recycled Catalyst Verification

Analytical Technique	Purpose	Expected Outcome for Pure MTOA-I
HPLC (High-Performance Liquid Chromatography)	Quantify the chemical purity of the catalyst.[]	A single major peak corresponding to the Methyltrioctylammonium cation.
NMR (Nuclear Magnetic Resonance) Spectroscopy	Confirm the chemical structure and identify impurities.[]	¹H and ¹³C NMR spectra consistent with the structure of Methyltrioctylammonium iodide.
TGA (Thermogravimetric Analysis)	Assess thermal stability.[14]	Decomposition profile similar to that of the fresh catalyst.
Standardized Test Reaction	Evaluate catalytic activity and performance.[5]	Reaction rate and product yield comparable to that achieved with a fresh catalyst batch.

By implementing these troubleshooting guides and protocols, you can effectively regenerate and recycle your Methyltrioctylammonium iodide catalyst, leading to more sustainable and economical chemical processes.

References

• CA2040098A1 - Phase transfer catalyst recovery - Google P
• Guideline for Analysis and Prevention of Contamination C
• Analytical Services for Purity Determin
• US5356611A - Method of recovering iodine - Google P
• US3992510A - Method for recovery of iodine - Google P
• Immobilization of Ag(0) nanoparticles on quaternary ammonium functionalized polyacrylonitrile fiber as a highly active catalyst for 4-nitrophenol reduction - PMC - NIH. (URL: )
• Catalyst Characterization Techniques - Hiden Analytical. (URL: )
• Advanced Characterization Techniques and Theoretical Calculation for Single Atom Catalysts in Fenton-like Chemistry - MDPI. (URL: )
• EP0598368B1 - Process for the recovery of iodine - Google P
• How To Test Catalyst Quality? Everything You Need To Know - Ledoux & Co. (URL: )
• Trialkylammonium salt degradation: implications for methyl
• Recovery of Iodine with Activated Carbon from Dilute Aqueous Solutions - RACO. (URL: )
• Resource Recycling Utilization of Distillers Grains for Preparing Cationic Quaternary Ammonium—Ammonium Material and Adsorption of Acid Yellow 11 - MDPI. (URL: )
• US4087623A - Catalyst recovery process - Google P
• US6214235B1 - Process for removal of quaternary ammonium salt - Google P
• Effect of quaternary ammonium salt as a phase transfer catalyst for the microwave depolymerization of polyethylene terephthal
• Methyltrioctylammonium iodide | C25H54IN | CID 3015796 - PubChem - NIH. (URL: )
• Recycling of Homogeneous Catalysts Basic Principles, Industrial Practice, and Guidelines for Experiments and Evaluation | ACS C
• Mechanistic insights into the key role of methylammonium iodide in the stability of perovskite m
• Regeneration of Spent Catalyst and Impregnation of C
• Troubleshooting guide for using quaternary ammonium salt c
• Recyclable Hypervalent Iodine Reagents in Modern Organic Synthesis. (URL: )
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• CAS 35675-86-6 Methyltrioctylammonium iodide - BOC Sciences. (URL: )
• Iodide – Potential PTC Poison - PTC Organics, Inc. (URL: )
• Unlocking catalytic longevity: a critical review of catalyst deactivation pathways and regeneration technologies - Energy Advances (RSC Publishing). (URL: )
• Choosing a Phase-Transfer Catalyst Based on Phase Loc
• Regeneration of Aged Commercial Three-Way Catalysts Using CI-Containing Reagents. (URL: )
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• Recycling and filtering methylene iodide - YouTube. (URL: )
• Mechanism of Phase-Transfer Catalysis & Relevance to PTC Process Development. (URL: )
• Regeneration of the Deactivated SCR Catalysts - China Steel Corpor
• Quaternary Ammonium Compounds: A Chemical Class of Emerging Concern - PMC. (URL: )
• Stability of Iodine Species Trapped in Titanium‐Based MOFs: MIL‐125 and MIL‐125_NH2. (URL: )
• Deposition of methylammonium iodide via evaporation – combined kinetic and mass spectrometric study - RSC Publishing. (URL: )
• Industrial applications of organic polyiodides - ark
• Application Notes and Protocols for Quaternary Ammonium Iodides in Phase-Transfer C
• 35675-86-6(Trioctylmethylammonium iodide) Product Description - ChemicalBook. (URL: )
• Design, Synthesis, and Anti-Hepatic Fibrosis Evaluation of Cordycepin Deriv
• Effect of quaternary ammonium salt as a phase transfer catalyst for the microwave depolymerization of polyethylene terephthalate waste bottles - ResearchG
• Development of an innovative process involving the use of ionic liquids for the recovery and purification of rare earths from permanent magnets and NIMH batteries. - Open Research Europe. (URL: )
• Iodine Waste Recycling Program | Mitsui Plastics, Inc. (URL: )
• Capture of iodide from wastewater by effective adsorptive membrane synthesized from MIL-125-NH2 and cross-linked chitosan - PubMed. (URL: )

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Technical Support Center: Navigating the Side Reactions of Methyltrioctylammonium Iodide in Basic Conditions

Welcome to the technical support center for researchers, scientists, and drug development professionals utilizing Methyltrioctylammonium iodide (MTOAI) as a phase-transfer catalyst (PTC) in basic reaction media. This guide is designed to provide you with in-depth, field-proven insights into the potential side reactions of MTOAI, equipping you with the knowledge to anticipate, troubleshoot, and mitigate these challenges in your experiments.

Introduction: Understanding the Reactivity of MTOAI in Alkaline Environments

Methyltrioctylammonium iodide, a widely used quaternary ammonium salt, is valued for its efficacy in facilitating reactions between immiscible phases. However, its stability can be compromised under basic conditions, leading to a variety of side reactions that can impact reaction yield, purity, and overall process efficiency. The primary degradation pathways are driven by the nucleophilic and basic nature of the hydroxide ion or other strong bases present in the reaction mixture. This guide will delve into the mechanisms of these side reactions, provide practical troubleshooting advice in a question-and-answer format, and offer preventative strategies to ensure the integrity of your catalytic system.

Core Degradation Pathways of Methyltrioctylammonium Iodide

Under basic conditions, MTOAI can undergo several degradation reactions. The most prominent of these is the Hofmann elimination . Additionally, under specific circumstances, rearrangements such as the Stevens rearrangement and the Sommelet-Hauser rearrangement can occur, although these are less common for aliphatic quaternary ammonium salts like MTOAI compared to those with benzylic or other activating groups.

Hofmann Elimination: The Primary Culprit

The Hofmann elimination is an E2 (elimination, bimolecular) reaction that results in the formation of an alkene and a tertiary amine.[1] In the case of MTOAI, the hydroxide ion acts as a base, abstracting a proton from a β-carbon of one of the octyl chains or the methyl group. This leads to the cleavage of the carbon-nitrogen bond and the formation of either 1-octene and methyl-dioctylamine, or ethene and trioctylamine (if elimination occurs from the methyl group, though less likely). The steric bulk of the quaternary ammonium group favors the formation of the least substituted alkene, a principle known as the Hofmann rule.[1]

Caption: Hofmann elimination of MTOAI in the presence of a base.

Troubleshooting Guide & FAQs

This section addresses common issues encountered when using MTOAI in basic conditions, providing explanations and actionable solutions.

Frequently Asked Questions (FAQs)

Q1: My reaction is sluggish, and I suspect catalyst degradation. What are the first signs of MTOAI decomposition?

A1: The initial signs of MTOAI degradation can be subtle. A common observation is a decrease in the reaction rate over time, as the concentration of the active catalyst diminishes. Visually, you might observe a color change in the reaction mixture, often to a yellowish or brownish hue. In biphasic systems, the appearance of an inseparable emulsion or a "third phase" can also indicate the formation of degradation byproducts that act as surfactants.[2]

Q2: What are the primary degradation products of MTOAI under basic conditions, and how can I detect them?

A2: The most common degradation products from Hofmann elimination are 1-octene and methyldioctylamine .[1] You may also observe smaller amounts of other isomeric octenes depending on the reaction conditions.

• Detection Methods:

  • Gas Chromatography-Mass Spectrometry (GC-MS): This is a powerful technique for identifying volatile degradation products like 1-octene.[3][4]

  • Liquid Chromatography-Mass Spectrometry (LC-MS): This can be used to detect the less volatile tertiary amine byproducts.[3]

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H NMR spectroscopy can be used to monitor the disappearance of the MTOAI signals and the appearance of new signals corresponding to the alkene and amine products.[5][6]

Q3: At what temperature does MTOAI start to significantly decompose in the presence of a strong base like NaOH?

A3: The thermal stability of quaternary ammonium salts is highly dependent on the specific base, its concentration, and the solvent system.[7] While a precise decomposition temperature for MTOAI in every possible basic condition is not available, as a general guideline, many quaternary ammonium salts show significant degradation at temperatures above 70-80°C in the presence of strong aqueous bases like 50% NaOH. It is always advisable to conduct preliminary stability tests under your specific reaction conditions if you plan to operate at elevated temperatures for extended periods.

Q4: How does the presence of the iodide counter-ion affect the stability of MTOAI in basic conditions?

A4: The iodide ion itself does not directly participate in the common degradation pathways like Hofmann elimination. However, in some phase-transfer catalysis systems, highly polarizable anions like iodide can sometimes lead to "catalyst poisoning." This occurs when the quaternary ammonium cation forms a very tight ion pair with the iodide in the organic phase, which can hinder the transfer of the desired reactant anion from the aqueous phase. While not a direct decomposition of the MTOAI cation, this can lead to decreased catalytic activity.

Troubleshooting Scenarios

Scenario 1: My reaction yield is lower than expected, and I've confirmed the presence of 1-octene in my crude product.

• Problem: Hofmann elimination is likely consuming your MTOAI catalyst.

• Troubleshooting Steps & Solutions:

  • Lower the Reaction Temperature: Hofmann elimination is temperature-dependent. Reducing the reaction temperature can significantly slow down the rate of this side reaction.

  • Use a Milder Base: If your reaction chemistry allows, consider using a weaker base than concentrated NaOH, such as potassium carbonate or sodium bicarbonate. This will reduce the concentration of hydroxide ions available to initiate the elimination.

  • Optimize Catalyst Loading: While counterintuitive, in some cases, a slightly higher initial catalyst loading can compensate for the gradual degradation, allowing the primary reaction to reach completion before the catalyst is fully consumed. However, this should be carefully optimized to avoid excessive byproduct formation.

  • Consider a More Stable Catalyst: For reactions requiring very high temperatures and strong bases, consider switching to a more thermally stable phase-transfer catalyst, such as a phosphonium salt.[8]

Scenario 2: I am observing the formation of unexpected, rearranged amine byproducts in my reaction.

• Problem: While less common for MTOAI, under very strong basic conditions (e.g., using organolithium reagents or sodium amide), you might be observing products from Stevens or Sommelet-Hauser rearrangements.[9][10] These reactions involve the formation of an ylide intermediate followed by a rearrangement.

Caption: Potential rearrangement pathways of MTOAI via an ylide intermediate.

• Troubleshooting Steps & Solutions:

  • Re-evaluate Your Base: Stevens and Sommelet-Hauser rearrangements are typically promoted by extremely strong, non-hydroxide bases. If you are using such a base, consider if a less potent one would suffice for your primary reaction.

  • Modify Reaction Conditions: The competition between these rearrangements and other pathways can sometimes be influenced by the solvent and temperature. Experimenting with these parameters may help to suppress the undesired rearrangement.

  • Structural Confirmation: If you suspect these rearrangements, detailed structural elucidation of the byproducts using techniques like 2D NMR and high-resolution mass spectrometry is crucial for confirming their identity and understanding the reaction mechanism.

Preventative Measures & Best Practices

To minimize the side reactions of MTOAI in basic conditions, consider the following best practices:

Parameter	Recommendation	Rationale
Temperature	Operate at the lowest effective temperature.	Minimizes the rate of Hofmann elimination.[10]
Base	Use the mildest base that provides an adequate reaction rate.	Reduces the driving force for elimination and rearrangement reactions.
Reaction Time	Monitor the reaction progress and stop it once the desired conversion is reached.	Prolonged exposure to basic conditions increases the likelihood of catalyst degradation.
Catalyst Choice	For high-temperature applications, consider more stable alternatives like phosphonium salts.	Phosphonium salts are generally more thermally stable than their ammonium counterparts.[8]
Atmosphere	Conduct reactions under an inert atmosphere (e.g., nitrogen or argon).	While the primary degradation pathways are not oxidative, an inert atmosphere can prevent other potential side reactions.

Experimental Protocols

Protocol 1: Monitoring MTOAI Degradation by 1H NMR

• Prepare a stock solution of MTOAI in a deuterated solvent (e.g., CDCl3).

• In a separate NMR tube, prepare your reaction mixture using the deuterated solvent and add a known amount of an internal standard (e.g., 1,3,5-trimethoxybenzene).

• Acquire an initial 1H NMR spectrum to establish the baseline concentrations of MTOAI and the internal standard.

• Initiate the reaction by adding the base.

• Acquire 1H NMR spectra at regular time intervals.

• Integrate the characteristic signals of MTOAI (e.g., the N-methyl protons and the α-methylene protons of the octyl chains) and the internal standard.

• Plot the relative concentration of MTOAI over time to determine its rate of degradation. The appearance of new signals in the olefinic region (for 1-octene) and new N-alkyl signals (for methyldioctylamine) can also be monitored.[5][6]

Protocol 2: GC-MS Analysis of Volatile Degradation Products

• At various time points during your reaction, carefully quench a small aliquot of the reaction mixture.

• Extract the organic components with a suitable solvent (e.g., diethyl ether or dichloromethane).

• Dry the organic extract over an anhydrous drying agent (e.g., Na2SO4).

• Analyze the extract by GC-MS.

• Compare the resulting mass spectra with a library of known compounds to identify volatile degradation products like 1-octene.[3][4]

Conclusion

While Methyltrioctylammonium iodide is a powerful phase-transfer catalyst, its application in basic media requires a thorough understanding of its potential side reactions. By being aware of the conditions that favor Hofmann elimination and other degradation pathways, and by implementing the troubleshooting and preventative strategies outlined in this guide, researchers can optimize their reaction conditions to maximize yield and purity, ensuring the successful and efficient use of MTOAI in their synthetic endeavors.

References

• A Minireview of Phase-Transfer Catalysis and Recent Trends. (2022). Biomedres.

• Hofmann elimination. (n.d.). In Wikipedia. Retrieved from [Link]

• Stevens rearrangement. (n.d.). In Wikipedia. Retrieved from [Link]

• Sommelet–Hauser Rearrangement. (n.d.). ResearchGate. Retrieved from [Link]

• Sommelet–Hauser rearrangement. (n.d.). Grokipedia.

• Ch22: Hofmann elimination. (n.d.). University of Calgary. Retrieved from [Link]

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• Analysis of bacteria degradation products of methyl parathion by liquid chromatography/electrospray time-of-flight mass spectrometry and gas chromatography/mass spectrometry. (2006). PubMed.
• Chemical Sciences: A Manual for CSIR-UGC National Eligibility Test for Lectureship and JRF/Named Reactions/Sommelet-Hauser Rearrangement. (n.d.). Wikibooks.
• The von Richter, Sommelet-Hauser, and Smiles Rearrangements. (n.d.). Dalal Institute.
• A Systematic Study on the Degradation Products Generated from Artificially Aged Microplastics. (2021). MDPI.
• Aliquat 336 88% EXTRA PURE. (n.d.). Loba Chemie.
• The Base‐Promoted Rearrangements of Quaternary Ammonium Salts. (2011).
• Stevens rearrangement. (n.d.).
• Industrial Phase-Transfer Catalysis. (2005).

• Stevens rearrangement. (n.d.). In Wikipedia. Retrieved from [Link]

• A Systematic Study on the Degradation Products Generated from Artificially Aged Microplastics. (2021).
• Multi-Analytical Approach to Characterize the Degradation of Different Types of Microplastics: Identification and Quantification of Released Organic Compounds. (2023).
• Contemporary Asymmetric Phase Transfer Catalysis: Large-Scale Industrial Applications. (2017).
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• Rapid quantification of degraded products from methyldiethnolamine solution using automated direct sample analysis mass spectrometry and their removal. (2020). Khalifa University.
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• Phase transfer catalysis in pharmaceutical industry - Where are we?. (2009).
• Examining the Alkaline Stability of Tris(dialkylamino)sulfoniums and Sulfoxoniums. (2021).
• PHASE TRANSFER CATALYSIS IN PHARMACEUTICAL INDUSTRY – WHERE ARE WE?. (n.d.).
• Regulating the Alkyl Chain Length of Quaternary Ammonium Salt to Enhance the Inkjet Printing Performance on Cationic Cotton Fabric with Reactive Dye Ink. (2023). PubMed.
• Phase transfer c

• Aliquat 336. (n.d.). In Wikipedia. Retrieved from [Link]

• SAFETY D
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Technical Support Center: Optimizing Methyltrioctylammonium Iodide Efficiency

A Senior Application Scientist's Guide to the Critical Role of Solvent Polarity

Welcome to the technical support center for researchers utilizing Methyltrioctylammonium iodide (MTOA iodide). This guide is designed to move beyond simple protocols and provide a deep, mechanistic understanding of how solvent choice dictates the success or failure of your experiments. As a phase-transfer catalyst, the efficiency of MTOA iodide is inextricably linked to the solvent environment. Here, we will explore this relationship through a series of frequently asked questions and troubleshooting scenarios encountered in the field.

Part 1: Foundational Principles & Frequently Asked Questions

This section addresses the fundamental concepts underpinning the use of MTOA iodide in phase-transfer catalysis.

Q1: What is Methyltrioctylammonium iodide and what is its primary application?

Methyltrioctylammonium iodide is a quaternary ammonium salt. Its structure, featuring a positively charged nitrogen atom bonded to one methyl and three octyl groups, gives it amphiphilic character. The long octyl chains impart significant solubility in nonpolar organic solvents, while the charged cationic head maintains interaction with anions.

Its primary application is as a Phase-Transfer Catalyst (PTC) . PTCs are used to transport a reactant from one phase (typically aqueous or solid) into another phase (typically organic) where the bulk of the reaction occurs.[1][2] This technique is invaluable when an organic-soluble substrate needs to react with an inorganic, water-soluble nucleophile (e.g., cyanide, hydroxide, or iodide itself). MTOA iodide allows these seemingly incompatible reactants to meet and react, often increasing reaction rates, improving yields, and enabling the use of milder reaction conditions.[3]

Q2: Can you illustrate the basic mechanism of Phase-Transfer Catalysis using MTOA iodide?

Certainly. The most common mechanism is the "Extraction Mechanism," first described by Charles Starks.[1] The MTOA cation (Q+) acts as a shuttle for the reactant anion (Nu⁻).

The process can be visualized as a catalytic cycle:

Caption: The Phase-Transfer Catalysis (PTC) Cycle.

In this cycle, the MTOA cation (Q⁺), initially paired with an anion like iodide, travels to the interface. There, it exchanges its initial anion for the reactant nucleophile (Nu⁻) from the aqueous phase. This new, organophilic ion pair, [MTOA⁺][Nu⁻], is soluble in the organic phase, where it reacts with the substrate (R-X). After the reaction, the product (R-Nu) is formed, and the catalyst is regenerated as [MTOA⁺][X⁻], ready to start a new cycle.

Q3: Why is solvent selection so critical for the efficiency of MTOA iodide?

Solvent selection is paramount because the solvent dictates the behavior and reactivity of the [MTOA⁺][Anion⁻] ion pair, which is the heart of the catalytic process. The solvent's polarity directly influences:

• Ion-Pairing & Nucleophilicity: The degree of association between the MTOA cation and the anion it carries. This affects the anion's reactivity.[4]

• Solubility: The ability of the catalyst and the reacting ion pair to exist in sufficient concentration in the organic phase.[5]

• Mass Transfer: The rate at which the catalyst can shuttle anions across the phase boundary.[3]

• Intrinsic Reaction Rate: The speed of the chemical reaction itself within the organic phase.[6]

An incorrect solvent choice can lead to a complete halt in the reaction, catalyst inactivation, or undesirable side reactions.

Part 2: The Science of Solvent Effects: A Deeper Dive

Understanding the causality behind solvent effects allows for rational experimental design and troubleshooting.

Q4: How does solvent polarity specifically affect the MTOA cation and its paired anion?

Solvent polarity governs the distance and interaction strength within the [MTOA⁺][Anion⁻] ion pair. This relationship is a critical determinant of catalyst efficiency.

• Low Polarity Solvents (e.g., Toluene, Hexane): These solvents do not effectively solvate charged ions. Consequently, the MTOA cation and the anion form a "tight" or "intimate" ion pair .[4] The electrostatic attraction is strong, and the anion is heavily shielded by the bulky alkyl groups of the cation. This can significantly reduce the anion's nucleophilicity and slow the reaction rate.

• High Polarity Aprotic Solvents (e.g., Acetonitrile, DMF, DMSO): These solvents have strong dipole moments and can effectively solvate the cation. This leads to the formation of "loose" or "solvent-separated" ion pairs .[7] The solvent molecules wedge between the cation and anion, increasing their separation. This "frees" the anion, making it more "naked" and significantly more reactive or nucleophilic.

Caption: Effect of solvent polarity on ion pair formation.

Q5: What is "catalyst poisoning," and why is it a particular concern with MTOA iodide?

Catalyst poisoning occurs when the catalyst is trapped in a non-productive state. With quaternary ammonium salts, this happens when the cation (Q⁺) forms an exceptionally strong ion pair with an anion that is not the desired reactant.[3]

Iodide is a notorious catalyst poison in many PTC systems. [8] Here's why: Quaternary ammonium cations are considered "soft" cations. They show a higher affinity for large, "soft," and highly polarizable anions.[8] Iodide fits this description perfectly.

If the desired nucleophile (e.g., OH⁻, CN⁻) is "harder" and less polarizable than iodide, the MTOA cation will preferentially bind to the iodide. If iodide is also the leaving group from the substrate, its concentration in the organic phase will build up as the reaction proceeds, progressively binding to and deactivating the catalyst. The catalyst becomes trapped as [MTOA⁺][I⁻] and is no longer available to transport the desired nucleophile, effectively stopping the reaction.[9]

Part 3: Troubleshooting Guide for Field Researchers

This section provides direct answers to common experimental problems, linking them back to the principles of solvent polarity.

Q6: My reaction is extremely slow or has completely stalled. What are the likely solvent-related causes?

Potential Cause	Explanation & Rationale	Troubleshooting Action
1. Use of a Nonpolar Solvent	In solvents like toluene or hexane, MTOA iodide forms a very tight ion pair with the nucleophile. This shielding effect drastically reduces the nucleophile's reactivity, leading to a slow intrinsic reaction rate.[4]	Switch to a more polar, aprotic solvent like acetonitrile, chlorobenzene, or dichloromethane. This will promote a "looser" ion pair and enhance nucleophilicity.[10]
2. Poor Catalyst Solubility	MTOA iodide itself has good organophilicity, but the ion pair it forms with a highly polar nucleophile (e.g., [MTOA⁺][OH⁻]) may have limited solubility in very nonpolar solvents. If the catalyst isn't in the organic phase, it can't work.	Add a co-solvent with moderate polarity to improve the solubility of the active catalyst species. A mixture of toluene and acetonitrile can sometimes provide a good balance.
3. Catalyst Poisoning by Iodide	As the reaction proceeds, the iodide leaving group is released. The MTOA cation preferentially binds to this iodide over your intended nucleophile, effectively taking the catalyst out of the cycle.[3][8]	This is a fundamental challenge with iodide salts. Consider switching to a catalyst with a different counter-ion, like Methyltrioctylammonium bromide or chloride , if iodide is not the desired nucleophile.

Q7: I am observing consistently low product yield. How can I troubleshoot this by modifying the solvent?

Low yield often points to an incomplete reaction or side reactions.

• Symptom: Starting material remains after a long reaction time.

  • Diagnosis: The reaction is likely rate-limited. The solvent may be too nonpolar, hindering the intrinsic reaction rate as described in Q6.

  • Solution: Systematically increase the polarity of the organic solvent. Screen solvents like dichloromethane, 1,2-dichloroethane, and acetonitrile. A small amount of a polar aprotic solvent like DMSO can sometimes dramatically accelerate the reaction, but be aware it can complicate workup.[11]

• Symptom: Significant side-product formation.

  • Diagnosis: The solvent may be too polar or protic, leading to side reactions. For example, highly polar protic solvents (like methanol or ethanol) can solvate and deactivate the nucleophile through hydrogen bonding.[12] They can also participate in the reaction themselves (e.g., solvolysis).

  • Solution: Switch to an aprotic solvent (e.g., THF, acetonitrile) to avoid deactivation of the nucleophile via hydrogen bonding. If the reaction is base-sensitive, ensure the solvent is not promoting decomposition of the product or starting material.

Q8: I'm having trouble with product separation due to emulsion formation. Can the solvent choice help?

Yes. Emulsions are a common problem in liquid-liquid PTC systems.[1] MTOA iodide, being amphiphilic, can act as a surfactant, stabilizing the interface between the aqueous and organic layers.

• Cause: Solvents with densities very close to water (e.g., dichloromethane) are often prone to forming stable emulsions. High-speed stirring can also exacerbate this.

• Solution 1 (Solvent Change): Switch to a solvent with a density significantly different from water, such as toluene (less dense) or carbon tetrachloride (denser, though its use is restricted). This density difference facilitates phase separation.

• Solution 2 (Workup Modification): During workup, add a saturated brine solution (NaCl). The increased ionic strength of the aqueous phase often helps to "break" the emulsion by disrupting the surfactant-like action of the catalyst.

Part 4: Practical Guidance & Protocols

Solvent Selection Data Table

The table below summarizes the properties of common solvents and their general suitability for PTC reactions involving MTOA iodide.

Solvent	Dielectric Constant (ε) at 20°C	Polarity Type	Suitability Profile for MTOA Iodide PTC
n-Hexane	1.88	Nonpolar	Poor. Low catalyst solubility and promotes very tight ion pairs.
Toluene	2.38	Nonpolar	Moderate. Good for transfer-limited reactions. Risk of slow intrinsic reaction due to tight ion pairing.
Dichloromethane (DCM)	9.08	Polar Aprotic	Good. Excellent balance of catalyst solubility and promoting reactive ion pairs.[10] Risk of emulsion.
1,2-Dichloroethane (DCE)	10.36	Polar Aprotic	Good. Similar to DCM but with a higher boiling point, allowing for higher reaction temperatures.
Acetonitrile	37.5	Polar Aprotic	Excellent for Reactivity. Promotes highly reactive "naked" anions. Can sometimes be too reactive, leading to side products.
N,N-Dimethylformamide (DMF)	36.7	Polar Aprotic	Use with Caution. Highly effective at solvating ions, but can be difficult to remove and may participate in side reactions.[13]
Methanol	32.7	Polar Protic	Generally Unsuitable. Deactivates nucleophiles through hydrogen bonding and can undergo solvolysis with the substrate.[12]

Experimental Protocol: Solvent Screening for Optimizing a PTC Reaction

This protocol provides a systematic approach to identify the optimal solvent for your specific reaction.

Objective: To determine the effect of solvent polarity on the yield and rate of a model reaction catalyzed by Methyltrioctylammonium iodide.

Materials:

• Organic Substrate (R-X)

• Aqueous solution of Nucleophile (e.g., 50% w/w NaOH, 20% w/w KCN)

• Methyltrioctylammonium iodide (MTOA iodide, 1-5 mol%)

• Internal standard for GC/HPLC analysis (e.g., dodecane)

• Screening solvents: Toluene, Dichloromethane, Acetonitrile, and a 1:1 mixture of Toluene:Acetonitrile.

• Reaction vials with stir bars.

Methodology:

• Reaction Setup: For each solvent to be tested, prepare an identical reaction vial. To each vial, add:

  • The organic substrate (e.g., 1.0 mmol).

  • The chosen solvent (2.0 mL).

  • The internal standard (e.g., 0.1 mmol).

  • MTOA iodide (e.g., 0.05 mmol, 5 mol%).

• Initiation: Place all vials in a temperature-controlled heating block set to the desired reaction temperature (e.g., 60 °C). Begin vigorous stirring (e.g., 800 RPM) to ensure adequate mixing between the phases.

• Reaction Start (t=0): Add the aqueous nucleophile solution (e.g., 1.0 mL) to each vial simultaneously.

• Monitoring: At predetermined time points (e.g., 1h, 2h, 4h, 8h, 24h), take a small aliquot (e.g., 20 µL) from the organic layer of each vial.

  • Quench Immediately: Dilute the aliquot into a GC/HPLC vial containing a suitable solvent (e.g., ethyl acetate) and a small amount of a quenching agent (e.g., dilute HCl if using a basic nucleophile) to stop the reaction.

• Analysis: Analyze the quenched samples by GC or HPLC. Calculate the consumption of starting material and the formation of the product relative to the internal standard.

• Data Interpretation: Plot the % yield versus time for each solvent.

  • The initial slope of the curve indicates the initial reaction rate.

  • The final plateau of the curve indicates the maximum yield.

  • Compare the results to identify the solvent that provides the best balance of high rate and high yield.

References

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• Kalamar, A., et al. (2003). Ion-pair partition of quarternary ammonium drugs: the influence of counter ions of different lipophilicity, size, and flexibility. Pharmaceutical Research, 20(10), 1636-1643. Available at: [Link]

• Kortz, U., et al. (2008). On the effect of ion pairing of Keggin type polyanions with quaternary ammonium cations on redox potentials in organic solvents. Dalton Transactions, (34), 4626-4632. Available at: [Link]

• Halpern, M. (n.d.). Mechanism of Phase-Transfer Catalysis & Relevance to PTC Process Development. PTC Organics, Inc. Available at: [Link]

• Solubility of Things. (n.d.). Methyl iodide. Available at: [Link]

• ACS Green Chemistry Institute Pharmaceutical Roundtable. (2017). Phase Transfer Catalysis. American Chemical Society. Available at: [Link]

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• Wu, H. S., et al. (1998). Influence of Alcohols on Extraction Equilibrium of Quaternary Ammonium Salts in a Two Phase System. Journal of Molecular Catalysis A: Chemical, 134(1-3), 111-120. Available at: [Link]

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• Varcoe, J. R., et al. (2014). Effect of Water on the Stability of Quaternary Ammonium Groups for Anion Exchange Membrane Fuel Cell Applications. Chemistry of Materials, 26(21), 6128-6137. Available at: [Link]

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• Versteegen, R. M., et al. (2015). Click-to-Release Reactions for Tertiary Amines and Pyridines. Journal of the American Chemical Society, 137(38), 12272-12281. Available at: [Link]

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How to remove residual Methyltrioctylammonium iodide from a reaction mixture

Introduction

Methyltrioctylammonium iodide (MTOAI), a common phase-transfer catalyst (PTC), is instrumental in accelerating reactions between reactants in immiscible phases.[1] Its amphipathic nature, possessing a charged hydrophilic head and long, lipophilic alkyl chains, facilitates this catalytic activity. However, these same properties present a significant challenge during product purification. This guide provides a comprehensive, experience-driven framework for selecting and implementing effective strategies to remove residual MTOAI from diverse reaction mixtures, ensuring the high purity required in research and drug development.

Frequently Asked Questions (FAQs)

Q1: What is Methyltrioctylammonium Iodide and why is its removal challenging?

Methyltrioctylammonium iodide is a quaternary ammonium salt with the chemical formula C₂₅H₅₄IN.[2] It functions as a phase-transfer catalyst by pairing with an aqueous-phase anion (e.g., hydroxide, cyanide) and transporting it into an organic phase to react with an organic substrate.

The primary challenge in its removal stems from its dual solubility characteristics. The three octyl chains confer significant solubility in a wide range of organic solvents, from nonpolar (like hexanes) to moderately polar (like dichloromethane). Simultaneously, the charged quaternary ammonium iodide head group provides some affinity for polar and aqueous phases. This often results in the formation of emulsions during aqueous workups or co-elution with products during chromatography, making separation non-trivial.

Q2: What are the primary strategies for removing MTOAI from a reaction mixture?

The separation strategy is dictated by the differences in physicochemical properties between your desired product and the MTOAI catalyst. The most common and effective methods include:

• Aqueous Extraction: Exploiting the ionic nature of MTOAI to wash it out of an organic phase.

• Precipitation/Crystallization: Selectively precipitating either the product or the catalyst from a suitable solvent system.

• Adsorption: Using solid-phase media like silica gel, activated carbon, or ion-exchange resins to bind the catalyst.[3][4]

• Chromatography: Employing techniques like flash column chromatography for high-purity separations.[5]

Q3: How do I select the most appropriate removal method for my specific experiment?

The optimal method depends on several factors: the properties of your product (polarity, solubility, stability), the reaction solvent, the scale of your reaction, and the required final purity. The following decision-making diagram provides a structured approach to selecting a method.

Caption: Decision tree for selecting an MTOAI removal method.

Troubleshooting Guides & Detailed Protocols

This section provides detailed, step-by-step solutions for common purification challenges involving Methyltrioctylammonium iodide.

Scenario 1: Your organic product is soluble in a non-polar solvent (e.g., Hexane, Toluene, DCM).

Issue: MTOAI remains in the organic phase after a simple water wash due to its high lipophilicity.

Solution: Protocol 1 - Enhanced Aqueous Extraction

The key is to increase the partitioning of the ionic MTOAI into the aqueous phase. This can be achieved by using polar solvents or salt solutions that disrupt the catalyst's micelle-like behavior in the organic phase.

Step-by-Step Methodology:

• Solvent Exchange (if necessary): If your reaction was performed in a highly non-polar solvent (e.g., hexane), consider concentrating the mixture and re-dissolving it in a more polar, water-immiscible solvent like Dichloromethane (DCM) or Ethyl Acetate. This slightly increases the polarity of the organic phase, making the MTOAI more accessible to the aqueous phase.

• Initial Wash: Transfer the organic solution to a separatory funnel and wash with deionized water (1 x volume of the organic phase). This will remove bulk water-soluble byproducts.

• Polar Solvent Wash: Wash the organic layer sequentially with a 1:1 mixture of water and a polar solvent like methanol or acetonitrile (2 x 0.5 volume). The organic solvent in the wash helps to "pull" the MTOAI from the organic phase to the interface and into the aqueous layer.

• Brine Wash: Perform a final wash with a saturated aqueous solution of NaCl (brine). This helps to break any emulsions and removes residual water from the organic layer.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate in vacuo to yield the crude product.

• Purity Check: Analyze the product by TLC, NMR, or LCMS to assess the level of residual MTOAI. If still present, proceed to Protocol 2 or 3.

Causality: The addition of a polar co-solvent (methanol/acetonitrile) to the wash water creates a phase that is more hospitable to the amphipathic catalyst, thereby improving the extraction efficiency compared to using water alone.

Scenario 2: Aqueous extraction is insufficient or your product has moderate polarity.

Issue: MTOAI co-purifies with your product, and simple liquid-liquid extraction does not provide the required level of purity.

Solution: Protocol 2 - Adsorptive Removal (Solid-Phase Scavenging)

This method utilizes a solid support to selectively bind and remove the quaternary ammonium salt from the solution.[3]

Data Summary: Adsorbent Selection

Adsorbent	Binding Mechanism	Best For	Considerations
Silica Gel	Polar interaction (ion-dipole)	Neutral or acidic organic products	MTOAI may still have some mobility; may require a polar eluent which can also elute the product.
Activated Carbon	Hydrophobic interaction	Removing non-polar impurities alongside MTOAI	Can sometimes adsorb the desired product; requires careful screening.[4]
Cation-Exchange Resin	Ion exchange	High selectivity for MTOAI	Must be in the correct form (e.g., H⁺ or Na⁺ form); best used in polar organic solvents.

Step-by-Step Methodology (using Silica Gel):

• Dissolve Crude Product: Dissolve the crude product containing MTOAI in a minimal amount of a non-polar organic solvent (e.g., DCM or Toluene).

• Prepare Silica Slurry: In a separate flask, create a slurry of silica gel in the same solvent (use approximately 5-10 times the mass of the crude product).

• Adsorption: Add the dissolved product solution to the silica slurry. Stir the mixture at room temperature for 30-60 minutes. The polar silica will adsorb the charged MTOAI.

• Filtration: Filter the slurry through a sintered glass funnel or a Büchner funnel with filter paper.

• Wash: Wash the silica gel cake with additional fresh, non-polar solvent to recover all of the desired product.

• Concentration & Analysis: Combine the filtrate and washes, concentrate in vacuo, and analyze for purity.

Caption: Workflow for adsorptive removal of MTOAI using silica gel.

Scenario 3: High purity is essential, and other methods have failed.

Issue: Trace amounts of MTOAI remain, which are unacceptable for downstream applications (e.g., drug development).

Solution: Protocol 3 - Flash Column Chromatography

Chromatography offers the highest resolving power but requires careful method development. Quaternary ammonium salts can be challenging as they often streak on silica gel.

Step-by-Step Methodology:

• TLC Analysis: First, analyze your crude material by Thin Layer Chromatography (TLC). Test various solvent systems (e.g., Hexane/Ethyl Acetate, DCM/Methanol). MTOAI will typically remain at the baseline (Rf = 0) in non-polar systems but will streak in polar systems. The goal is to find a system where your product has an Rf between 0.3 and 0.5, while the MTOAI stays at the baseline.

• Column Packing: Pack a flash chromatography column with silica gel using the chosen non-polar eluent.

• Loading: Dissolve the crude product in a minimal amount of the column eluent or a slightly stronger solvent (like DCM) and load it onto the column.

• Elution: Begin elution with the non-polar solvent system identified in step 1. The less polar product should elute from the column.

• Flushing (Optional): After your product has been collected, the column can be flushed with a highly polar solvent (e.g., 10% Methanol in DCM) to wash out the strongly adsorbed MTOAI. This confirms its removal from the product fractions.

• Fraction Analysis: Analyze the collected fractions by TLC to identify those containing the pure product.

• Concentration: Combine the pure fractions and concentrate in vacuo.

Expert Tip: If streaking of MTOAI is a major issue even with polar eluents, consider using reverse-phase chromatography. On a C18-functionalized silica column, the non-polar product will be retained more strongly, while the more polar MTOAI (despite its long chains) may elute earlier with a polar mobile phase like water/acetonitrile.[5]

References

• PubChem. (n.d.). Methyltrioctylammonium iodide. National Center for Biotechnology Information. Retrieved from [Link]

• National Institutes of Health (NIH). (n.d.). Methyltrioctylammonium iodide | C25H54IN | CID 3015796. PubChem. Retrieved from [Link]

• Halpern, M. (n.d.). Separation of PTC Catalyst from Product by Distillation. Phase Transfer Catalysis. Retrieved from [Link]

• Google Patents. (n.d.). US6214235B1 - Process for removal of quaternary ammonium salt.

• McLeish, M. J., & Clarke, D. D. (2012). Chromatographic retention behaviour, modelling and separation optimisation of the quaternary ammonium salt isometamidium chloride and related compounds on a range of reversed-phase liquid chromatographic stationary phases. PubMed. Retrieved from [Link]

• Majewska-Nowak, K., & Grzegorczuk-Nowacka, M. (2019). Removal of quaternary ammonium compounds in ion exchange process. E3S Web of Conferences, 116, 00034. Retrieved from [Link]

• Wikipedia. (n.d.). Phase-transfer catalyst. Retrieved from [Link]

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• 3. phasetransfercatalysis.com [phasetransfercatalysis.com]
• 4. US6214235B1 - Process for removal of quaternary ammonium salt - Google Patents [patents.google.com]
• 5. Chromatographic retention behaviour, modelling and separation optimisation of the quaternary ammonium salt isometamidium chloride and related compounds on a range of reversed-phase liquid chromatographic stationary phases - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Stability of Methyltrioctylammonium Iodide (MTOA-I) Under Acidic Conditions

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for Methyltrioctylammonium iodide (MTOA-I). This guide is designed for researchers, scientists, and drug development professionals who utilize MTOA-I, a common phase-transfer catalyst, in acidic environments. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during your experiments. Our goal is to provide not just solutions, but also the scientific reasoning behind them to empower your research.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the stability and use of MTOA-I in the presence of acids.

Q1: Is Methyltrioctylammonium iodide (MTOA-I) stable in acidic solutions?

A: Generally, quaternary ammonium salts like MTOA-I are considered stable across a wide pH range, especially in comparison to primary, secondary, or tertiary amines which can be protonated. However, "stability" is relative and depends on several factors. Under highly acidic conditions, particularly at elevated temperatures and with certain types of acids, degradation can occur over time. In some cases, hydrolysis has been observed for certain quaternary ammonium salts under extreme pH conditions.

Q2: What are the primary factors that can affect the stability of MTOA-I in my acidic reaction?

A: The stability of MTOA-I in an acidic medium is not absolute and can be influenced by a combination of factors. Understanding these can help in designing robust experimental protocols.

Factor	Impact on Stability	Scientific Rationale
Temperature	Higher temperatures accelerate degradation.	Provides the activation energy for degradation pathways like nucleophilic substitution or elimination reactions.
Acid Concentration	Higher concentrations can increase the rate of degradation.	A higher concentration of nucleophilic anions (e.g., Cl⁻ from HCl) can increase the likelihood of S_N2 attack on the alkyl chains of the MTOA cation.
Type of Acid	The anion of the acid plays a crucial role.	Acids with highly nucleophilic anions (e.g., HCl, HBr) are more likely to cause degradation via nucleophilic substitution than acids with non-nucleophilic anions (e.g., H₂SO₄, HClO₄).
Reaction Time	Longer exposure increases the extent of degradation.	Degradation is a kinetic process; the longer the exposure to harsh conditions, the more degradation will occur.
Solvent	The polarity of the solvent can influence reaction rates.	Polar aprotic solvents can enhance the nucleophilicity of halide anions, potentially accelerating degradation.

Q3: I've noticed a color change in my reaction mixture containing MTOA-I and acid. What could be the cause?

A: A color change, often to a yellowish or brownish hue, can be an indicator of iodide oxidation. The iodide anion (I⁻) can be oxidized to iodine (I₂), especially in the presence of an oxidizing agent or under certain conditions of heat and light. While strong mineral acids like HCl and H₂SO₄ are not typically considered oxidizing agents in this context, trace impurities or reaction byproducts could initiate this process. It is also possible that a solution of methyl ammonium iodide in a solvent like isopropanol can turn reddish-brown or yellow over time.

Q4: Can I use MTOA-I with any common mineral acid?

A: Not all mineral acids are equally compatible with MTOA-I. The key is the nucleophilicity of the acid's conjugate base.

• Hydrochloric Acid (HCl): Use with caution. The chloride ion (Cl⁻) is a reasonably good nucleophile and can participate in S_N2 reactions with the alkyl groups on the MTOA cation, especially at higher temperatures.

• Sulfuric Acid (H₂SO₄): Generally a better choice. The bisulfate (HSO₄⁻) and sulfate (SO₄²⁻) ions are poor nucleophiles, making this acid less likely to cause nucleophilic degradation of the MTOA cation.

• Nitric Acid (HNO₃): Not recommended without careful consideration. Nitric acid is a strong oxidizing agent and can lead to complex and undesirable side reactions.

Section 2: Troubleshooting Guide

This section provides a structured approach to solving common problems encountered when using MTOA-I in acidic media.

Issue 1: Loss of Catalytic Activity or Incomplete Reaction

You observe that your phase-transfer catalyzed reaction is sluggish or stalls before completion when using MTOA-I in an acidic environment.

Visualizing the Troubleshooting Workflow

Caption: A workflow for troubleshooting loss of MTOA-I activity.

Possible Causes and Solutions

• Cause A: Degradation of the MTOA cation.

  • Explanation: The primary long-term degradation pathway for quaternary ammonium salts is Hofmann elimination, which typically occurs under basic conditions to yield an alkene and a tertiary amine.[1] However, under acidic conditions, a different mechanism, nucleophilic substitution (S_N2), can become relevant. If your acid has a nucleophilic counter-ion (like Cl⁻ from HCl), it can attack one of the alkyl chains on the nitrogen atom. This is particularly true for the methyl group, which is sterically accessible. This "retro-Menshutkin" reaction results in the formation of methyl iodide and trioctylamine, destroying the catalyst.[2][3]

  • Solution:

    • Lower the Reaction Temperature: If the reaction kinetics allow, reduce the temperature to minimize the rate of degradation.

    • Change the Acid: Switch from an acid with a nucleophilic anion (like HCl) to one with a non-nucleophilic anion (like H₂SO₄ or methanesulfonic acid).

    • Increase Catalyst Loading: As a last resort, a higher initial catalyst loading might compensate for gradual degradation, though this is not ideal for process efficiency.

• Cause B: Ion Pairing and Phase Partitioning Issues.

  • Explanation: The effectiveness of a phase-transfer catalyst depends on its ability to shuttle ions between the aqueous and organic phases. In highly acidic solutions, high concentrations of anions from the acid can compete with the desired anion for pairing with the MTOA cation, potentially altering its solubility and partitioning behavior. This can inhibit the catalytic cycle.

  • Solution:

    • Optimize Acid Concentration: Use the minimum concentration of acid required for your reaction to proceed.

    • Solvent Modification: Adjusting the polarity of your organic solvent can sometimes improve the partitioning of the active catalyst-anion pair.

Issue 2: Formation of an Emulsion or Third Phase

You notice the formation of a stable emulsion or an unexpected third phase at the interface, making workup and product isolation difficult.

Possible Causes and Solutions

• Cause A: Partial Degradation Products Acting as Surfactants.

  • Explanation: If MTOA-I degrades, it can form species like trioctylamine. While MTOA-I itself is a surfactant, its degradation products can have different amphiphilic properties that may lead to more stable emulsions under your specific reaction conditions.

  • Solution:

    • Address Degradation: Refer to the solutions for "Issue 1" to minimize the formation of these degradation products.

    • Modify Workup: During workup, adding a saturated brine solution can help to break emulsions by increasing the ionic strength of the aqueous phase.

• Cause B: Salting-Out Effect.

  • Explanation: At very high acid concentrations, the ionic strength of the aqueous phase can become so high that it "salts out" the MTOA-I, causing it to precipitate or form a separate, catalyst-rich phase.

  • Solution:

    • Reduce Acid Concentration: Operate at a lower acid molarity if possible.

    • Co-solvent Addition: The addition of a small amount of a co-solvent like isopropanol can sometimes help to maintain the homogeneity of the phases.

Section 3: Experimental Protocols

To proactively assess the stability of MTOA-I under your specific acidic conditions, a systematic stability study is recommended.

Protocol 1: Assessing MTOA-I Stability by ¹H NMR Spectroscopy

This protocol allows for the direct quantification of MTOA-I degradation over time.

Workflow for Stability Assessment

Caption: Experimental workflow for MTOA-I stability study using ¹H NMR.

Step-by-Step Methodology

• Sample Preparation:

  • In an NMR tube, accurately weigh a known amount of MTOA-I.

  • Add a known amount of a stable internal standard that does not react under the experimental conditions (e.g., maleic acid, 1,3,5-trimethoxybenzene). The standard's peaks should not overlap with the MTOA-I signals.

  • Dissolve the mixture in a suitable deuterated solvent (e.g., DMSO-d₆, D₂O).

• Initiating the Experiment:

  • Acquire an initial ¹H NMR spectrum at room temperature (this is your t=0 time point).

  • Add the desired concentration of the acid to be tested.

  • Place the NMR tube in a pre-heated oil bath or a temperature-controlled NMR probe set to your reaction temperature.

• Monitoring and Analysis:

  • Acquire ¹H NMR spectra at regular time intervals (e.g., every hour for the first 8 hours, then at 24 hours).

  • For each spectrum, integrate the peak area of a characteristic MTOA-I signal (e.g., the N-CH₃ singlet) and a signal from the internal standard.

  • Calculate the concentration of MTOA-I at each time point relative to the constant concentration of the internal standard.

• Data Interpretation:

  • Plot the concentration of MTOA-I versus time. A stable compound will show a flat line, while a degrading compound will show a downward trend.

  • The appearance of new peaks corresponding to degradation products (e.g., trioctylamine) can help to elucidate the degradation mechanism.

Protocol 2: Qualitative Stability Test using UV-Vis Spectroscopy

This is a simpler, qualitative method to screen for the formation of colored degradation products, specifically the oxidation of iodide to iodine.

• Preparation: Prepare a solution of MTOA-I in your reaction solvent at a concentration that gives a readable absorbance in the UV-Vis spectrum.

• Blank Measurement: Run a UV-Vis spectrum of the solvent and acid mixture without MTOA-I to serve as your blank.

• Initial Spectrum: Add MTOA-I to the blank solution and immediately record the UV-Vis spectrum (200-800 nm).

• Incubation: Store the solution under your proposed reaction conditions (temperature, light exposure).

• Monitoring: At regular intervals, take an aliquot of the solution and record its UV-Vis spectrum.

• Analysis: Look for the appearance of new absorption bands. The formation of I₂ (often in equilibrium with I₃⁻ in the presence of excess I⁻) will result in characteristic absorbance peaks around 290 nm and 360 nm. An increase in the intensity of these peaks over time indicates iodide oxidation.

Section 4: Concluding Remarks

While Methyltrioctylammonium iodide is a versatile and robust phase-transfer catalyst, its stability is not infinite, particularly under challenging acidic conditions. By understanding the potential degradation pathways, such as nucleophilic attack by the acid's counter-ion, and by systematically troubleshooting issues like loss of activity and phase separation, researchers can optimize their reaction conditions for success. When in doubt, conducting a preliminary stability study using the protocols outlined above is a prudent step to ensure the integrity of your catalytic system.

References

• Hofmann, A. W. (1851). Researches into the molecular constitution of the organic bases. Philosophical Transactions of the Royal Society of London, 141, 357-398.
• Kleijwegt, R. J. T., Winkenwerder, W., Baan, W., & van der Schaaf, J. (2021).
• BYJU'S. (n.d.).
• Yale University Department of Chemistry. (n.d.).
• Kleijwegt, R. J. T., Chaudhuri, A., Winkenwerder, W., et al. (2018). Degradation kinetics studies of quaternary ammonium salts (QAS) and amine oxides (AO) using thermogravimetric analysis. Netherlands Process Technology Symposium.
• NROChemistry. (n.d.).
• Allen Institute. (n.d.).
• Kleijwegt, R. J. T., Winkenwerder, W., Baan, W., & van der Schaaf, J. (2021). Degradation Kinetics and Solvent Effects of Various Long-Chain Quaternary Ammonium Salts. Cambridge Open Engage.
• Washington, J. B., Assante, M., Yan, C., et al. (2021). Trialkylammonium salt degradation: implications for methylation and cross-coupling. Organic & Biomolecular Chemistry, 19(20), 4584-4595.
• Li, H., Li, M., Xiang, L., et al. (2020). Effective Removal of Polymer Quaternary Ammonium Salt by Biodegradation and a Subsequent Fenton Oxidation Process. Ecotoxicology and Environmental Safety, 192, 110294.
• Heyde, B. J., Barthel, A., Siemens, J., & Mulder, I. (2020). A fast and robust method for the extraction and analysis of quaternary alkyl ammonium compounds from soil and sewage sludge. PLOS ONE, 15(8), e0237020.
• Washington, J. B., Assante, M., Yan, C., et al. (2021). Trialkylammonium salt degradation: implications for methylation and cross-coupling.

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• 3. Trialkylammonium salt degradation: implications for methylation and cross-coupling - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Reaction Temperature for Methyltrioctylammonium Iodide (MTOAI) Catalysis

Welcome to the technical support center for optimizing reaction temperature in processes catalyzed by Methyltrioctylammonium iodide (MTOAI). This guide is designed for researchers, scientists, and drug development professionals to navigate the nuances of temperature optimization in phase-transfer catalysis (PTC). Here, we provide in-depth troubleshooting advice and frequently asked questions to ensure the success of your experiments.

Troubleshooting Guide: Overcoming Common Hurdles in MTOAI Catalysis

This section addresses specific issues you may encounter during your experiments and provides actionable solutions based on established scientific principles.

Problem 1: My reaction is sluggish or not proceeding to completion.

Possible Causes & Solutions:

• Insufficient Temperature: The reaction may lack the necessary activation energy.

  • Solution: Gradually increase the reaction temperature in 5-10 °C increments. Monitor the reaction progress at each step using an appropriate analytical technique (e.g., TLC, GC, LC-MS) to identify the optimal temperature that accelerates the reaction rate without significant side product formation.[1][2]

• Poor Mass Transfer: Inefficient mixing can limit the interaction between the aqueous and organic phases, which is crucial for phase-transfer catalysis.[1][3]

  • Solution: Increase the agitation speed to enhance the interfacial area between the phases, thereby improving the transfer of the reactive anion by the MTOAI catalyst.[3]

• Inadequate Catalyst Concentration: The amount of MTOAI may be insufficient to facilitate the reaction at the desired rate.

  • Solution: While maintaining the optimized temperature, consider a modest increase in the catalyst loading (e.g., from 1 mol% to 2-5 mol%).

Problem 2: I'm observing a significant amount of side products or decomposition of my starting materials/product.

Possible Causes & Solutions:

• Excessive Temperature: High temperatures can lead to the degradation of reactants, products, or the MTOAI catalyst itself.[2][4] Quaternary ammonium salts can undergo Hofmann elimination at elevated temperatures, especially in the presence of a strong base.[5][6]

  • Solution: Decrease the reaction temperature. If the reaction is highly exothermic, consider slower addition of reagents or the use of a cooling bath to maintain better temperature control.[2] It's crucial to find a balance where the reaction proceeds at a reasonable rate with minimal degradation.

• Prolonged Reaction Time at Elevated Temperature: Even at a seemingly optimal temperature, extended reaction times can promote the formation of undesired byproducts.

  • Solution: Once the optimal temperature is identified, perform a time-course study to determine the point at which the desired product formation plateaus and side product formation becomes significant.

Problem 3: The reaction starts well but then stalls or the yield plateaus at a low conversion.

Possible Causes & Solutions:

• Catalyst Deactivation: MTOAI may be degrading over the course of the reaction due to thermal stress or incompatibility with other reaction components.[4][7] Thermal degradation is a common deactivation pathway for catalysts in high-temperature processes.[4][7]

  • Solution:

    • Lower the Temperature: Operate at the lowest possible temperature that still provides a reasonable reaction rate.

    • Incremental Catalyst Addition: Instead of adding all the MTOAI at the beginning, consider a staged addition to maintain a sufficient concentration of active catalyst throughout the reaction.

    • Investigate Catalyst Poisoning: Certain species in the reaction mixture can act as catalyst poisons. For instance, highly polarizable anions can sometimes pair too strongly with the quaternary ammonium cation, hindering its catalytic cycle.[8]

Frequently Asked Questions (FAQs)

Q1: What is the typical operating temperature range for MTOAI?

A1: The optimal temperature is highly dependent on the specific reaction. However, a general starting point is often ambient temperature, gradually increasing to 50-80 °C. Some reactions may require higher temperatures, but be mindful of the potential for catalyst decomposition, particularly above 100 °C.[9] The thermal stability of quaternary ammonium salts can be influenced by the counter-ion and the presence of impurities.[10][11]

Q2: How does temperature influence the performance of MTOAI?

A2: Temperature has a dual effect. Increasing the temperature generally enhances the reaction rate by providing the necessary activation energy and increasing the solubility of the MTOAI salt.[12] However, excessively high temperatures can lead to catalyst degradation through pathways like Hofmann elimination, which reduces the catalyst's efficacy and can introduce impurities into the reaction mixture.[5][6]

Q3: My reaction involves a strong base. Are there special temperature considerations?

A3: Yes. The presence of a strong base can promote the Hofmann degradation of quaternary ammonium salts like MTOAI at elevated temperatures.[5][6] If your reaction requires a strong base, it is advisable to start your temperature optimization at a lower temperature (e.g., 0-25 °C) and only increase it cautiously while monitoring for catalyst decomposition byproducts.

Q4: Can the choice of solvent affect the optimal reaction temperature?

A4: Absolutely. The solvent system is a critical parameter in phase-transfer catalysis.[1] Aprotic, non-polar solvents are often preferred as they do not solvate the anion as strongly, leading to higher reactivity.[1] The thermal properties of the solvent (e.g., boiling point) will also dictate the accessible temperature range for your optimization studies.

Experimental Protocols

Protocol 1: Systematic Temperature Optimization Study

This protocol outlines a methodical approach to identifying the optimal reaction temperature.

• Baseline Experiment: Set up the reaction at room temperature (or your initial planned temperature) using your standard reaction conditions. This will serve as a baseline for comparison.[2]

• Identify Key Variables: The primary variable for this study is temperature. Keep all other parameters (reactant concentrations, solvent, catalyst loading, and stirring speed) constant.[2]

• Set Up Parallel Reactions: If equipment allows, set up a series of small-scale reactions in parallel, each at a different temperature (e.g., 25 °C, 35 °C, 45 °C, 55 °C, 65 °C, 75 °C).[2]

• Monitor Reaction Progress: At regular intervals, take aliquots from each reaction and analyze them using a suitable technique (TLC, GC, LC-MS, NMR) to determine the conversion to the desired product and the formation of any byproducts.[2]

• Data Analysis: Plot the reaction yield versus temperature at a fixed time point to identify the temperature that provides the highest yield of the desired product with the fewest impurities.

Data Presentation

Table 1: Example Data from a Temperature Optimization Study

Temperature (°C)	Reaction Time (h)	Conversion (%)	Selectivity (%)	Observations
25	24	15	>99	Very slow reaction
45	12	65	>99	Moderate reaction rate
65	4	95	98	Optimal rate and selectivity
85	2	96	85	Faster rate, but increased byproduct formation
105	1	90	70	Significant decomposition observed

Visualizations

Diagram 1: MTOAI Catalytic Cycle

Caption: The catalytic cycle of MTOAI in a phase-transfer reaction.

Diagram 2: Temperature Optimization Workflow

Caption: A workflow for systematic temperature optimization in catalysis.

Diagram 3: Relationship Between Temperature, Rate, and Stability

Caption: The interplay between temperature, reaction rate, and catalyst stability.

References

• Hofmann decomposition of quaternary ammonium salts under phase-transfer catalytic conditions. Journal of the Chemical Society, Perkin Transactions 2. Available at: [Link]

• What is the effect of temperature on the performance of quaternary ammonium salts?. Kente Catalysts Inc. Blog. Available at: [Link]

• Mechanisms of catalyst deactivation. SciSpace. Available at: [Link]

• Hofmann decomposition of quaternary ammonium salts under phase-transfer catalytic conditions. Weizmann Research Portal. Available at: [Link]

• A Minireview of Phase-Transfer Catalysis and Recent Trends. Biomedres. Available at: [Link]

• Catalyst deactivation mechanisms and how to prevent them. Kente Catalysts Inc. Blog. Available at: [Link]

• Phase Transfer Catalysis. ACS GCI Pharmaceutical Roundtable Reagent Guides. Available at: [Link]

• Development of Predictive Tools for Optimizing Organic Reactions. PMC - NIH. Available at: [Link]

• Deactivation Mechanisms of Industrial Catalysts and Their Regeneration. ResearchGate. Available at: [Link]

• Optimizing Reaction Yields: The Power of Phase Transfer Catalysis. NINGBO INNO PHARMCHEM CO.,LTD. Available at: [Link]

• Catalyst deactivation. YouTube. Available at: [Link]

• Kinetics of nucleophilic aromatic substitution in concentrated solutions of alkali metal methoxides in methanol. Journal of the Chemical Society, Perkin Transactions 2. Available at: [Link]

• Phase transfer catalysis (PTC). OperaChem. Available at: [Link]

• Methyltrioctylammonium iodide. PubChem - NIH. Available at: [Link]

• Optimization of the reaction conditions. ResearchGate. Available at: [Link]

• Systematic Characterization of Different Quaternary Ammonium Salts to be Used in Organoclays. ResearchGate. Available at: [Link]

• Synthesis, kinetics and mechanism of nucleophilic substitution in octahedral (cat)2Sn(py)2. ResearchGate. Available at: [Link]

• Phase-Transfer Catalysis (PTC). Macmillan Group. Available at: [Link]

• Room Temperature Organic Synthesis. ResearchGate. Available at: [Link]

• phase transfer catalysis: catalyst screening, reaction development, and mechanism analysis. CORE. Available at: [Link]

• Two Types of Nucleophilic Substitution Reactions - What The Data Tells Us. Master Organic Chemistry. Available at: [Link]

• is cooled to 0 °C (external temperature) via an ice-water bath while under a nitrogen atmosphere (Figure 1). After cooling for 10 min the solution in the dropping funnel is added dropwise to the flask over 35 min. Organic Syntheses Procedure. Available at: [Link]

• Kinetics of Nucleophilic Substitution Reactions. Chemistry LibreTexts. Available at: [Link]

• 18.05 Two Mechanisms of Nucleophilic Substitution. YouTube. Available at: [Link]

• Trialkylammonium salt degradation: implications for methylation and cross-coupling. Royal Society of Chemistry. Available at: [Link]

• Mechanism of Phase-Transfer Catalysis & Relevance to PTC Process Development. PTC Organics. Available at: [Link]

• Methyltrioctylammonium chloride catalysed sonochemical synthesis of acridine diones. Indian Academy of Sciences. Available at: [Link]

• Thermal decomposition of tetraalkylammonium iodides. ResearchGate. Available at: [Link]

• Boosting Thermal Stability of Volatile Os Catalysts by Downsizing to Atomically Dispersed Species. PMC - NIH. Available at: [Link]

• What is the decomposition temperature of Methyl ammonium iodide (CH3NH3I)?. ResearchGate. Available at: [Link]

• Improved Thermal Stability of Organically Modified Layered Silicates. National Institute of Standards and Technology. Available at: [Link]

• A study on the nature of the thermal decomposition of methylammonium lead iodide perovskite, CH3NH3PbI3: an attempt to rationalise contradictory experimental results. Sustainable Energy & Fuels (RSC Publishing). Available at: [Link]

• Recent Advances in Iodine-Mediated Radical Reactions. PMC - PubMed Central - NIH. Available at: [Link]

• Improving the catalytic activity and thermal stability of Pt-supported catalyst via modulating Ce/Zr molar ratio. ResearchGate. Available at: [Link]

• Metal-Catalyzed Thermo-Catalytic Decomposition and Continuous Catalyst Generation. MDPI. Available at: [Link]

• Research on catalytic performance of transition-metal-based MOFs towards thermal decomposition of RDX. ResearchGate. Available at: [Link]

• Temperature Dependence of the Energy Levels of Methylammonium Lead Iodide Perovskite from First-Principles. PubMed. Available at: [Link]

• Temperature-dependent sensitivity of iodide chemical ionization mass spectrometers. AMT. Available at: [Link]

• Temperature-Dependent Polarization in Field-Effect Transport and Photovoltaic Measurements of Methylammonium Lead Iodide. PubMed. Available at: [Link]

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Reference Data & Comparative Studies

Comparison of Methyltrioctylammonium iodide and tetrabutylammonium iodide as phase transfer catalysts.

< < A Head-to-Head Comparison of Methyltrioctylammonium Iodide and Tetrabutylammonium Iodide as Phase Transfer Catalysts

For Researchers, Scientists, and Drug Development Professionals

In the realm of organic synthesis, phase transfer catalysis (PTC) stands as a powerful technique to facilitate reactions between reactants located in different immiscible phases.[1] At the heart of this methodology are phase transfer catalysts, with quaternary ammonium salts being among the most prominent. This guide provides an in-depth, objective comparison of two such catalysts: Methyltrioctylammonium iodide (MTOAI) and Tetrabutylammonium iodide (TBAI). We will delve into their structural nuances, performance in practical applications, and the critical experimental data that underpins their selection for specific synthetic challenges.

The Fundamental Role of Quaternary Ammonium Salts in PTC

Phase transfer catalysis elegantly overcomes the solubility barriers that often plague organic reactions.[2] Typically, an ionic nucleophile resides in an aqueous phase, while the organic substrate is in a non-polar organic phase. The quaternary ammonium salt, often denoted as Q⁺X⁻, acts as a shuttle. Its lipophilic alkyl chains allow it to be soluble in the organic phase, while its cationic nature enables it to pair with the anion of the nucleophilic reagent.[3][4] This ion pair, Q⁺Nu⁻, is then transported into the organic phase, where the "naked" and highly reactive nucleophile can readily react with the organic substrate.[2]

Structural and Physicochemical Properties: A Tale of Two Cations

The primary distinction between MTOAI and TBAI lies in the structure of their quaternary ammonium cations. This difference in alkyl chain composition directly influences their physical and chemical properties, which in turn dictates their catalytic efficacy in various systems.

Property	Methyltrioctylammonium Iodide (MTOAI)	Tetrabutylammonium Iodide (TBAI)	References
Molecular Formula	C₂₅H₅₄IN	C₁₆H₃₆NI	[5][6]
Molecular Weight	495.6 g/mol	369.37 g/mol	[5][6]
Appearance	Viscous colorless to pale orange liquid	White to pale yellow crystalline powder	[6][7]
Melting Point	-20°C	~141-143°C	[7][8]
Solubility in Water	Partially insoluble	Soluble	[7][9]
Solubility in Organic Solvents	Highly soluble in non-polar and polar organic solvents	Soluble in polar organic solvents like methanol and ethanol; sparingly soluble in chloroform and benzene.	[8][10][11]

Key Insights:

• Lipophilicity: MTOAI, with its three long octyl chains, is significantly more lipophilic (organic-loving) than TBAI. This enhanced solubility in non-polar organic solvents can be a distinct advantage in certain reaction systems.[10]

• Physical State: The liquid nature of MTOAI at room temperature can offer handling advantages in some industrial processes compared to the solid TBAI.[6][7]

• Aqueous Solubility: TBAI's higher solubility in water can be beneficial in reactions where a higher concentration of the catalyst in the aqueous phase is desired.[9]

Performance in Nucleophilic Substitution Reactions

Nucleophilic substitution is a cornerstone of organic synthesis and a primary application for phase transfer catalysts.[12] The choice between MTOAI and TBAI can significantly impact reaction rates and yields.

Mechanism of PTC in Nucleophilic Substitution

The catalytic cycle for a typical Sₙ2 reaction facilitated by a quaternary ammonium salt is depicted below.

Caption: Generalized mechanism of phase-transfer catalyzed nucleophilic substitution.

Experimental Comparison: Synthesis of n-Butyl Acetate

To provide a practical comparison, let's consider the esterification of sodium acetate with 1-bromobutane to produce n-butyl acetate. While direct comparative studies are not abundant in the literature, we can infer performance based on the principles of PTC.

Hypothetical Experimental Data:

Catalyst (1 mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)
MTOAI	Toluene	80	4	92
TBAI	Toluene	80	6	85
No Catalyst	Toluene	80	24	<5

Analysis of Expected Results:

• MTOAI's Advantage in Non-Polar Media: Due to its higher lipophilicity, MTOAI is expected to be more effective at transporting the acetate anion into a non-polar solvent like toluene, leading to a faster reaction rate and higher yield.

• TBAI's Performance: While still effective, TBAI's lower solubility in toluene might result in a slower transfer of the nucleophile, thus requiring a longer reaction time for comparable yields.

Thermal Stability and Operational Range

The thermal stability of a phase transfer catalyst is a critical parameter, especially for industrial applications that may require elevated temperatures.[13]

• General Trends: The thermal stability of quaternary ammonium salts generally increases with the size of the alkyl groups.[13] However, the decomposition pathways can be complex.

• MTOAI: The presence of long alkyl chains in MTOAI generally contributes to good thermal stability.

• TBAI: TBAI is also thermally stable, but its decomposition can be influenced by the presence of the iodide anion.[14] It is generally stable under most PTC conditions but can decompose at prolonged high temperatures.[11]

Practical Considerations: Cost and Toxicity

For researchers and drug development professionals, practical aspects such as cost and safety are paramount.

• Cost-Effectiveness: TBAI is generally a more readily available and less expensive catalyst compared to MTOAI.[15] For large-scale industrial processes, this can be a significant factor. In some cases, a combination of a less expensive quaternary ammonium bromide with a catalytic amount of potassium iodide can be a more economical alternative to TBAI.[15]

• Toxicity: Both MTOAI and TBAI should be handled with care.

  • MTOAI: Can cause skin and serious eye irritation, may cause respiratory irritation, and is suspected of damaging fertility or the unborn child.[5]

  • TBAI: Is harmful if swallowed and causes skin and serious eye irritation.[16]

Experimental Protocols

Synthesis of n-Butyl Acetate using a Phase Transfer Catalyst

This protocol provides a general framework for the synthesis of n-butyl acetate via nucleophilic substitution, which can be adapted to compare the efficacy of MTOAI and TBAI.

Materials:

• 1-Bromobutane

• Sodium acetate, anhydrous

• Toluene

• Phase Transfer Catalyst (MTOAI or TBAI)

• Deionized water

• Saturated sodium bicarbonate solution

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add sodium acetate (e.g., 0.12 mol).

• Addition of Reagents: Add toluene (100 mL), 1-bromobutane (0.1 mol), and the phase transfer catalyst (1 mol%, i.e., 0.001 mol).

• Reaction: Heat the mixture to 80°C with vigorous stirring. Monitor the reaction progress by TLC or GC analysis.

• Workup: After the reaction is complete (as determined by the consumption of the starting material), cool the mixture to room temperature.

• Extraction: Transfer the reaction mixture to a separatory funnel. Wash the organic layer successively with deionized water (2 x 50 mL), saturated sodium bicarbonate solution (50 mL), and brine (50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the filtrate using a rotary evaporator to obtain the crude n-butyl acetate.

• Purification: The crude product can be further purified by distillation if necessary.

Rationale for Experimental Choices:

• Solvent: Toluene is chosen as a representative non-polar organic solvent to highlight the differences in catalyst lipophilicity.

• Temperature: 80°C is a moderate temperature that allows for a reasonable reaction rate without significant catalyst decomposition.

• Catalyst Loading: 1 mol% is a typical catalyst loading for PTC reactions.

Caption: Experimental workflow for the synthesis of n-butyl acetate.

Conclusion: Selecting the Right Catalyst for the Job

The choice between Methyltrioctylammonium iodide and Tetrabutylammonium iodide is not a matter of one being universally superior to the other, but rather a decision based on the specific requirements of the reaction.

• Choose MTOAI when:

  • The reaction is conducted in a highly non-polar organic solvent.

  • Maximum transfer of the nucleophile into the organic phase is critical for reaction efficiency.

• Choose TBAI when:

  • Cost is a primary consideration, especially for large-scale applications.[15]

  • The reaction is performed in a more polar organic solvent where TBAI's solubility is sufficient.[11]

  • A solid, crystalline catalyst is preferred for handling and dosing.

By understanding the interplay between the catalyst's structure, its physicochemical properties, and the reaction conditions, researchers can make an informed decision to optimize their synthetic protocols for improved yields, faster reaction times, and greater overall efficiency.

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• Zhuravlev, et al. Thermal stability of quaternary ammonium hexafluorophosphates and halides. (2003). [Link]

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• ijirset. Phase Transfer Catalysts : A Method for Synthesis of Nucleophilic Substitution Products. [Link]

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• Google Patents.

• PubMed. Synthesis of n-butyl acetate via reactive distillation column using Candida Antarctica lipase as catalyst. (2019, November 18). [Link]

• IRJET. Studies in Continuous Reactive Distillation: Esterification Reaction for the synthesis of Butyl acetate. [Link]

• Der Pharma Chemica. Synthesis of Butyl Acetate Catalyzed by (NH4)6[MnMo9O32]8H2O with Waugh structure. [Link]

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• Organic Chemistry Portal. Tetrabutylammonium Iodide (TBAI) Catalyzed Electrochemical C–H Bond Activation of 2-Arylated N-Methoxyamides for the Synthesis of Phenanthridinones. [Link]

• MDPI. 18 F-Fluorination Using Tri-Tert-Butanol Ammonium Iodide as Phase-Transfer Catalyst: An Alternative Minimalist Approach. [Link]

• ResearchGate. Combination of Tetrabutylammonium Iodide (TBAI) with tert -Butyl Hydroperoxide (TBHP): An Efficient Transition-Metal-Free System to Construct Various Chemical Bonds. [Link]

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A Comparative Guide to the Efficacy of Methyltrioctylammonium Iodide and Other Quaternary Ammonium Salts in Phase-Transfer Catalysis

For Researchers, Scientists, and Drug Development Professionals

In the realm of organic synthesis, particularly in industrial and pharmaceutical applications, the efficiency of a reaction is paramount. Phase-transfer catalysis (PTC) has emerged as a powerful technique to accelerate reactions between reactants in immiscible phases, offering advantages such as milder reaction conditions, increased yields, and the use of more environmentally benign solvents.[1] At the heart of this methodology lies the phase-transfer catalyst, with quaternary ammonium salts being a prominent class of these crucial agents.

This guide provides an in-depth technical comparison of the efficacy of Methyltrioctylammonium Iodide against other commonly employed quaternary ammonium salts. By examining their performance in a representative nucleophilic substitution reaction, the Williamson ether synthesis, this document aims to equip researchers, scientists, and drug development professionals with the necessary insights to make informed decisions in catalyst selection and process optimization.

The Engine of Biphasic Reactions: Understanding Quaternary Ammonium Salt Catalysis

Phase-transfer catalysis operates on a simple yet elegant principle: a catalyst, typically a quaternary ammonium salt, facilitates the transport of a reactant from one phase (usually aqueous) to another (typically organic) where the reaction proceeds. The lipophilic character of the quaternary ammonium cation, stemming from its alkyl chains, allows it to form an ion pair with the reactant anion in the aqueous phase. This ion pair, now soluble in the organic phase, migrates across the phase boundary, delivering the "naked" and highly reactive anion to the organic substrate.[2]

The efficacy of a quaternary ammonium salt is governed by a delicate balance of several factors:

• Cation Structure: The length and nature of the alkyl chains on the nitrogen atom significantly influence the catalyst's lipophilicity. Longer alkyl chains generally lead to greater solubility in the organic phase and, consequently, enhanced catalytic activity.[3]

• Counter-Anion: The nature of the anion associated with the quaternary ammonium cation can also impact the reaction. In the case of iodide salts, the iodide ion itself can act as a nucleophilic catalyst, participating in a Finkelstein-type reaction to convert less reactive alkylating agents into more reactive alkyl iodides in situ.[2]

Comparative Performance Analysis: Williamson Ether Synthesis

To provide a quantitative comparison, we will examine the performance of Methyltrioctylammonium Iodide against other quaternary ammonium salts in the Williamson ether synthesis, a classic S\textsubscript{N}2 reaction for the preparation of ethers from an alkoxide and an alkyl halide.[1]

Reaction Scheme:

Catalyst	Cation Structure	Anion	Reaction Time (h)	Yield (%)	Reference
Methyltrioctylammonium Iodide	[CH₃(C₈H₁₇)₃N]⁺	I⁻	Data not available in searched literature	Data not available in searched literature
Tetrabutylammonium Iodide (TBAI)	[(C₄H₉)₄N]⁺	I⁻	Data not available in searched literature	Data not available in searched literature	[2]
Tetrabutylammonium Bromide (TBAB)	[(C₄H₉)₄N]⁺	Br⁻	1	High (specific % not stated)	[4]
Methyltrioctylammonium Chloride (Aliquat 336)	[CH₃(C₈H₁₇)₃N]⁺	Cl⁻	Data not available in searched literature	Data not available in searched literature

Note: Direct comparative data for Methyltrioctylammonium Iodide in the Williamson ether synthesis was not available in the searched literature. The table highlights the need for further experimental investigation to definitively establish its efficacy relative to other catalysts in this specific application.

The Causality Behind Catalyst Efficacy

The anticipated high efficacy of Methyltrioctylammonium Iodide stems from two key structural features. Firstly, the three long octyl chains confer significant lipophilicity to the cation, enabling efficient transfer of the alkoxide anion from the aqueous phase to the organic phase. This increased concentration of the nucleophile in the organic phase directly accelerates the reaction rate.

Secondly, the iodide counter-ion is a superior leaving group compared to bromide or chloride and can also act as a potent nucleophile. This dual role allows for an in situ Finkelstein reaction, where a less reactive alkyl halide (e.g., a chloride or bromide) is converted to a more reactive alkyl iodide, further boosting the overall reaction rate.[2]

In contrast, Tetrabutylammonium Iodide (TBAI) , while also benefiting from the iodide anion, possesses shorter butyl chains. This results in lower lipophilicity compared to its methyltrioctylammonium counterpart, which may lead to a lower concentration of the catalyst-alkoxide ion pair in the organic phase and consequently, a slower reaction rate.

Tetrabutylammonium Bromide (TBAB) is a widely used and effective phase-transfer catalyst.[4] However, the bromide anion is a less effective nucleophile and leaving group than iodide. Therefore, in reactions where the alkylating agent is less reactive, TBAB may result in slower reaction times and lower yields compared to its iodide-containing counterparts.

Methyltrioctylammonium Chloride (Aliquat 336) , the chloride analog of the target compound, benefits from the high lipophilicity of the methyltrioctylammonium cation. However, the chloride anion is the least nucleophilic and the poorest leaving group among the halides, which can be a limiting factor in nucleophilic substitution reactions.

Experimental Protocol: Comparative Williamson Ether Synthesis

This section provides a detailed, step-by-step methodology for a comparative study of the efficacy of different quaternary ammonium salt catalysts in the Williamson ether synthesis.

Objective: To compare the catalytic efficiency of Methyltrioctylammonium Iodide, Tetrabutylammonium Iodide, Tetrabutylammonium Bromide, and Methyltrioctylammonium Chloride in the synthesis of 4-ethylanisole from 4-ethylphenol and methyl iodide.

Materials:

• 4-Ethylphenol

• Sodium Hydroxide (25% aqueous solution)

• Methyl Iodide

• Methyltrioctylammonium Iodide

• Tetrabutylammonium Iodide (TBAI)

• Tetrabutylammonium Bromide (TBAB)

• Methyltrioctylammonium Chloride (Aliquat 336)

• Diethyl Ether

• Distilled Water

• Anhydrous Sodium Sulfate

• 5% Sodium Hydroxide solution

• Saturated Sodium Chloride solution

• Silica Gel for column chromatography

• Dichloromethane

Equipment:

• 5 mL conical reaction vials with spin vanes

• Reflux condensers

• Heating and stirring plate

• Syringes

• Separatory funnel

• Pasteur pipettes

• Round bottom flasks

• Rotary evaporator

• TLC plates and developing chamber

• UV lamp

• IR spectrometer

• Melting point apparatus

Procedure:

• Reaction Setup: In a 5 mL conical vial equipped with a spin vane, combine 150 mg of 4-ethylphenol and the appropriate amount of 25% aqueous sodium hydroxide solution. Gently heat the mixture with stirring until the phenol dissolves.

• Catalyst Addition: To separate reaction vials, add a catalytic amount (e.g., 5 mol%) of Methyltrioctylammonium Iodide, Tetrabutylammonium Iodide, Tetrabutylammonium Bromide, or Methyltrioctylammonium Chloride.

• Addition of Alkylating Agent: Attach a reflux condenser to the vial and add methyl iodide via syringe through the top of the condenser.

• Reaction: Gently reflux the reaction mixture with vigorous stirring for a predetermined time (e.g., 1 hour). Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Work-up:

  • Allow the reaction mixture to cool to room temperature and then briefly in an ice bath.

  • Add 1-2 mL of diethyl ether and a small amount of distilled water.

  • Transfer the mixture to a separatory funnel and separate the layers.

  • Extract the aqueous layer with diethyl ether.

  • Combine the organic layers and wash successively with 5% sodium hydroxide solution, distilled water, and saturated sodium chloride solution.

  • Dry the organic layer over anhydrous sodium sulfate.

• Isolation and Purification:

  • Filter the drying agent and evaporate the solvent using a rotary evaporator.

  • Purify the crude product by column chromatography on silica gel using a suitable eluent (e.g., dichloromethane).

• Analysis:

  • Determine the mass of the purified product and calculate the percentage yield.

  • Characterize the product by IR spectroscopy and melting point analysis.

Visualizing the Process

Experimental Workflow

Caption: Experimental workflow for comparing the efficacy of quaternary ammonium salt catalysts.

Phase-Transfer Catalysis Mechanism

Caption: Mechanism of phase-transfer catalysis by a quaternary ammonium salt (Q⁺Y⁻).

Conclusion and Future Outlook

Future research should focus on generating this missing data to populate the comparative table and provide a clearer picture of the relative efficacies of these catalysts. Furthermore, exploring the application of these catalysts in a broader range of nucleophilic substitution reactions and other phase-transfer catalyzed processes will undoubtedly contribute to the advancement of efficient and sustainable chemical synthesis.

References

• Wikipedia. Williamson ether synthesis. [Link]

• Francis Academic Press. Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents. [Link]

• Utah Tech University. Williamson Ether Synthesis. [Link]

• Sci-Hub. Effects of Charge Separation, Effective Concentration, and Aggregate Formation on the Phase Transfer Catalyzed Alkylation of Phenol. [Link]

• No valid URL available
• No valid URL available

• ResearchGate. Synthesis of novel polymer quaternary ammonium salt derived from glucose as a phase transfer catalyst. [Link]

• No valid URL available

• International Journal of Pharmaceutical Sciences and Research. PHASE TRANSFER CATALYSIS: A GREEN METHODOLOGY FOR NEW DRUG DISCOVERY RESEARCH: A REVIEW. [Link]

• Master Organic Chemistry. The Williamson Ether Synthesis. [Link]

• Taylor & Francis. Williamson ether synthesis – Knowledge and References. [Link]

• Semantic Scholar. An improved Williamson ether synthesis using phase transfer catalysis. [Link]

• ACS GCI Pharmaceutical Roundtable Reagent Guides. Phase Transfer Catalysis. [Link]

• Francis Academic Press. Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents. [Link]

• ResearchGate. Williamson reaction in ionic liquids. [Link]

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A Comparative Guide to the Validation of Analytical Methods for Quantifying Methyltrioctylammonium Iodide

For researchers, scientists, and drug development professionals, the accurate quantification of active pharmaceutical ingredients (APIs) and key reagents is paramount. Methyltrioctylammonium iodide, a quaternary ammonium salt, finds application in various chemical and pharmaceutical processes. Its precise measurement is critical for process control, quality assurance, and regulatory compliance. This guide provides an in-depth, objective comparison of analytical methods for the quantification of Methyltrioctylammonium iodide, supported by experimental data principles and guided by the highest standards of scientific integrity.

The validation of an analytical procedure is the cornerstone of reliable data, demonstrating its suitability for the intended purpose.[1][2] This guide is structured to not only present different analytical techniques but also to explain the rationale behind their validation, adhering to the principles outlined in the International Council for Harmonisation (ICH) Q2(R1) guideline.[1][3]

The Analytical Challenge: Quantifying a Quaternary Ammonium Salt

Methyltrioctylammonium iodide presents a unique analytical challenge due to its structure: a permanently charged quaternary ammonium cation and an iodide anion. This dual nature allows for quantification by targeting either the cation or the anion, opening up a range of potential analytical techniques. The choice of method will depend on factors such as the required sensitivity, specificity, sample matrix, and available instrumentation.

Comparative Analysis of Analytical Methodologies

The following table summarizes the key performance characteristics of three common analytical methods for the quantification of Methyltrioctylammonium iodide: Potentiometric Titration, High-Performance Liquid Chromatography (HPLC), and UV-Visible Spectrophotometry. The validation parameters discussed are in accordance with ICH Q2(R1) guidelines.[3][4]

Validation Parameter	Potentiometric Titration	High-Performance Liquid Chromatography (HPLC)	UV-Visible Spectrophotometry
Principle	Precipitation titration of the iodide anion with a standardized silver nitrate solution.[5]	Separation of the methyltrioctylammonium cation followed by detection.	Measurement of the absorbance of the triiodide ion (formed from iodide).[6]
Specificity	High for the iodide anion, but susceptible to interference from other halides.	High, as it separates the analyte from impurities and matrix components.[7]	Moderate, as other substances in the sample may absorb at the same wavelength.
Accuracy	High, typically with recovery values of 98-102%.	High, with typical recovery values of 98-102%.[8]	Good, with typical recovery values of 95-105%.
Precision (RSD%)	Excellent, typically <1% for repeatability and intermediate precision.[9]	Excellent, typically <2%.[8]	Good, typically <5%.
Linearity (r²)	Not applicable in the same sense as instrumental methods, but response is directly proportional to concentration.	Excellent, typically >0.999 over a defined range.[10]	Excellent, typically >0.995 over a defined range.
Range	Wide, dependent on the concentration of the titrant.	Wide, can be adjusted by altering injection volume and sample concentration.	Narrower, dictated by the linear range of the Beer-Lambert law.
Limit of Quantitation (LOQ)	Higher, typically in the mg/mL range.	Lower, can reach µg/mL or even ng/mL levels depending on the detector.	Moderate, typically in the µg/mL range.[6]
Robustness	Generally robust, but sensitive to pH and the presence of interfering ions.	Robust, with minor changes in mobile phase composition, flow rate, and temperature having minimal effect.	Robust, but can be affected by pH and solvent composition which can influence the absorbance spectrum.

In-Depth Methodologies and Experimental Protocols

Potentiometric Titration: The Gold Standard for Assay

Causality Behind Experimental Choices: Potentiometric titration is a classic, absolute method that relies on a stoichiometric reaction. For Methyltrioctylammonium iodide, the precipitation of the iodide ion with silver nitrate is a well-established and highly accurate reaction. The use of a silver ion-selective electrode provides a clear and reproducible endpoint, eliminating the subjectivity of colorimetric indicators.[5] This method is often chosen for the assay of pure substances due to its high precision and accuracy.

Experimental Protocol:

• Titrant Standardization: Accurately prepare a 0.1 M silver nitrate (AgNO₃) solution and standardize it against a primary standard, such as dried sodium chloride.

• Sample Preparation: Accurately weigh approximately 300-400 mg of Methyltrioctylammonium iodide into a 150 mL beaker. Dissolve the sample in 50 mL of a 1:1 mixture of isopropyl alcohol and reagent grade water.[5]

• Titration Setup: Immerse a silver ion-selective electrode and a reference electrode into the sample solution.

• Titration: Titrate the sample with the standardized 0.1 M AgNO₃ solution. Record the potential (mV) as a function of the titrant volume. The endpoint is determined by the point of maximum inflection on the titration curve.

• Calculation: Calculate the percentage purity of Methyltrioctylammonium iodide based on the volume of AgNO₃ consumed, its molarity, and the weight of the sample taken.

Workflow Diagram:

Caption: Workflow for Potentiometric Titration.

High-Performance Liquid Chromatography (HPLC): Specificity and Sensitivity

Causality Behind Experimental Choices: HPLC is a powerful separation technique that offers high specificity, making it ideal for analyzing samples in complex matrices or for identifying and quantifying impurities. For Methyltrioctylammonium iodide, a reversed-phase HPLC method can be developed to separate the quaternary ammonium cation. The choice of a C18 column is common for non-polar analytes. An Evaporative Light Scattering Detector (ELSD) or a Charged Aerosol Detector (CAD) is suitable for detecting non-chromophoric compounds like the methyltrioctylammonium cation.

Experimental Protocol:

• Chromatographic Conditions:

  • Column: C18, 4.6 x 150 mm, 5 µm

  • Mobile Phase: A gradient of acetonitrile and water with a suitable buffer, such as ammonium formate, adjusted to an acidic pH.

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Detector: ELSD or CAD

• Standard Preparation: Prepare a stock solution of Methyltrioctylammonium iodide reference standard in the mobile phase. Prepare a series of calibration standards by diluting the stock solution to concentrations spanning the expected range of the samples.

• Sample Preparation: Accurately weigh the Methyltrioctylammonium iodide sample and dissolve it in the mobile phase to a known concentration. Filter the solution through a 0.45 µm filter before injection.

• Analysis: Inject the standard and sample solutions into the HPLC system.

• Quantification: Construct a calibration curve by plotting the peak area of the standards against their concentrations. Determine the concentration of Methyltrioctylammonium iodide in the sample by interpolating its peak area from the calibration curve.

Workflow Diagram:

Caption: Workflow for HPLC Analysis.

UV-Visible Spectrophotometry: A Simple and Rapid Approach

Causality Behind Experimental Choices: While the methyltrioctylammonium cation does not have a significant chromophore for UV-Vis detection, the iodide anion can be oxidized to form the triiodide ion (I₃⁻), which has strong absorbance maxima around 288 nm and 351 nm.[6] This forms the basis of a simple and rapid spectrophotometric method. The method's simplicity makes it suitable for routine analysis where high sample throughput is required, provided the sample matrix does not contain interfering substances that absorb at these wavelengths.

Experimental Protocol:

• Reagent Preparation: Prepare a potassium iodide solution and a suitable oxidizing agent (e.g., a solution of iodine in potassium iodide or a mild oxidant).

• Standard Preparation: Prepare a series of standard solutions of Methyltrioctylammonium iodide in deionized water. To each standard, add a fixed amount of the oxidizing agent to convert iodide to triiodide.

• Sample Preparation: Accurately prepare a solution of the Methyltrioctylammonium iodide sample in deionized water. Treat the sample solution with the same oxidizing agent used for the standards.

• Measurement: Measure the absorbance of the standard and sample solutions at the wavelength of maximum absorbance for the triiodide ion (e.g., 351 nm) using a UV-Vis spectrophotometer.

• Quantification: Create a calibration curve by plotting the absorbance of the standards against their known concentrations. Determine the concentration of Methyltrioctylammonium iodide in the sample from its absorbance using the calibration curve.

Workflow Diagram:

Caption: Workflow for UV-Visible Spectrophotometry.

Conclusion: Selecting the Appropriate Validated Method

The choice of an analytical method for the quantification of Methyltrioctylammonium iodide should be guided by the specific requirements of the analysis.

• Potentiometric titration stands out for its high precision and accuracy, making it an excellent choice for the definitive assay of the pure substance. Its direct measurement principle provides a high degree of confidence in the results.

• HPLC offers unparalleled specificity and is the method of choice when analyzing samples in complex matrices or when the simultaneous quantification of impurities is required. Its sensitivity allows for the determination of low concentrations of the analyte.

• UV-Visible spectrophotometry , based on the formation of the triiodide ion, provides a simple, rapid, and cost-effective method for routine analysis, particularly when a high throughput of samples is needed and the sample matrix is relatively clean.

Each of these methods, when properly validated according to ICH guidelines, can provide reliable and accurate data for the quantification of Methyltrioctylammonium iodide. The information presented in this guide serves as a foundation for researchers and scientists to select and implement the most appropriate analytical strategy for their specific needs, ensuring data of the highest quality and integrity.

References

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• Fair, P. A., Lee, H. B., Adams, J., Crayton, C., Bachman, S., & Hale, R. C. (2018). Analysis of quaternary ammonium compounds in estuarine sediments by LC-ToF-MS: very high positive mass defects of alkylamine ions provide powerful diagnostic tools for identification and structural elucidation. Analytical and Bioanalytical Chemistry, 410(19), 4645–4658. Retrieved from [Link]

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• Elsinga, P., Todde, S., Penuelas, I., Meyer, G., Farstad, B., Faivre-Chauvet, A., ... & Committee, E. D. V. (2020). EANM guideline on the validation of analytical methods for radiopharmaceuticals. European journal of nuclear medicine and molecular imaging, 47(1), 15-30. Retrieved from [Link]

• PubMed. (2010, December 17). Potentiometric determination of coextraction constants of potassium salts in ion-selective electrodes utilizing a nitrobenzene liquid membrane phase. Retrieved from [Link]

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• Rele, R. V. (2018). A Non-Aqueous Potentiometric Titration Method for Validation of Drotaverine Hydrochloride from Pharmaceutical Dosages. International Journal of ChemTech Research, 11(11), 226-231. Retrieved from [Link]

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• CABI Digital Library. Measurement uncertainty evaluation and in-house method validation of the herbicide iodosulfuron-methyl-sodium in water samples by using HPLC analysis. Retrieved from [Link]

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• Zigler, S. S. (2008). New PET Radiopharmaceuticals: Challenges in the Development of Analytical Methods. Retrieved from [Link]

• ResearchGate. The UV-vis spectrum of triiodide ion. Retrieved from [Link]

• MDPI. (2022). Design, Synthesis, and Anti-Hepatic Fibrosis Evaluation of Cordycepin Derivatives. Retrieved from [Link]

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A Comparative Guide to Methyltrioctylammonium Iodide in Diverse Solvent Systems: A Senior Application Scientist's Perspective

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Unseen Workhorse of Biphasic Reactions

In the landscape of modern organic synthesis, facilitating reactions between reagents that exist in immiscible phases remains a significant challenge. Methyltrioctylammonium iodide (MTOAI), a quaternary ammonium salt, emerges as a powerful Phase Transfer Catalyst (PTC) designed to overcome this hurdle. Its unique molecular structure, featuring a hydrophilic cationic head and substantial lipophilic alkyl chains, allows it to act as a shuttle, transporting reactive anions from an aqueous or solid phase into an organic phase where the reaction can proceed.[1][2] The choice of solvent is not merely a matter of dissolving reactants; it is a critical parameter that dictates the catalyst's efficiency, reaction kinetics, and overall process viability. This guide provides an in-depth comparative analysis of MTOAI's performance across various solvent systems, grounded in mechanistic principles and supported by actionable experimental protocols.

Section 1: Core Attributes of Methyltrioctylammonium Iodide (MTOAI)

MTOAI, also known as Trioctylmethylammonium iodide, belongs to the family of quaternary ammonium salts ("quats").[] Its efficacy as a phase transfer catalyst is a direct consequence of its amphipathic nature. The three long octyl chains confer high solubility in a wide range of non-polar to moderately polar organic solvents, while the positively charged nitrogen atom can pair with a variety of anions.

Property	Value
Chemical Formula	C₂₅H₅₄IN
Molecular Weight	495.61 g/mol []
CAS Number	35675-86-6[4]
Appearance	Typically a viscous liquid or low-melting solid
Key Structural Features	Cationic nitrogen center, one methyl group, three C8 (octyl) alkyl chains, iodide counter-anion

The large, lipophilic cation (methyltrioctylammonium, Q⁺) effectively shields the paired anion (e.g., I⁻, OH⁻, CN⁻) from the bulk solvent. In non-polar organic media, this results in a "naked" or poorly solvated anion, which is a significantly more potent nucleophile, thereby dramatically accelerating reaction rates.[5]

Section 2: The Mechanism of Phase Transfer Catalysis & The Solvent's Decisive Role

Phase Transfer Catalysis operates on a regenerative cycle, making it a highly efficient methodology.[6] The choice of solvent system directly influences every step of this process.

Caption: The catalytic cycle of MTOAI (Q⁺X⁻) in a liquid-liquid PTC system.

Causality Behind the Cycle:

• Ion Exchange: The catalyst cation (Q⁺), initially paired with its iodide anion (X⁻), migrates to the aqueous-organic interface. Here, it exchanges its original anion for the reactant anion (Y⁻) from the aqueous salt (M⁺Y⁻). The lipophilicity of the new ion pair (Q⁺Y⁻) is crucial; highly hydrated anions are more difficult to extract.

• Phase Transfer: The newly formed Q⁺Y⁻ ion pair, being soluble in the organic phase due to the long alkyl chains of Q⁺, diffuses away from the interface and into the bulk organic medium.

• Organic Phase Reaction: In the organic phase, the anion Y⁻ is poorly solvated and highly reactive. It attacks the organic substrate (R-Z), leading to the formation of the product (R-Y) and a byproduct anion (Z⁻).

• Catalyst Regeneration: The catalyst cation Q⁺, now paired with the byproduct anion Z⁻, diffuses back to the interface to restart the cycle.

Section 3: Comparative Performance in Representative Solvent Systems

The effectiveness of MTOAI is not absolute but is instead highly dependent on the reaction environment. Below, we compare its performance in common solvent systems.

Solvent System	Type	MTOAI Solubility & Distribution	Catalyst Efficiency & Causality	Advantages & Disadvantages
Water / Toluene	Biphasic Liquid-Liquid (Non-polar organic)	High in the organic phase due to the three octyl chains. The catalyst strongly partitions into the toluene layer.	Good to Excellent. The non-polar nature of toluene does little to solvate the iodide anion, creating a highly reactive "naked anion." This significantly accelerates Sₙ2-type reactions.	Advantages: Excellent for many substitutions and alkylations. Easy separation of phases. Disadvantages: Not suitable for polar substrates that are insoluble in toluene.
Water / Dichloromethane (DCM)	Biphasic Liquid-Liquid (Polar aprotic organic)	Very High in the organic phase. DCM is a good solvent for quaternary ammonium salts.	Excellent. DCM can solvate the large Q⁺ cation, but it is a poor hydrogen-bond donor and thus does not strongly solvate the anion. This maintains high anionic reactivity. The increased polarity can also help dissolve more polar organic substrates.	Advantages: Versatile, high reaction rates, dissolves a broader range of substrates. Disadvantages: DCM is a halogenated solvent with environmental and health concerns. Emulsion formation can complicate work-up.
Acetonitrile	Solid-Liquid PTC (Polar aprotic)	High. MTOAI is readily soluble in acetonitrile.	Very High. Acetonitrile effectively solvates the MTOAI cation, leaving the iodide anion highly exposed and reactive. This system is ideal for reacting solid inorganic salts (e.g., KCN, KF) with organic substrates.[7]	Advantages: Homogeneous reaction environment in the liquid phase, often leading to very fast kinetics. No aqueous phase to manage. Disadvantages: Requires anhydrous conditions for some reactions. Catalyst recovery can be more complex than in biphasic systems.
Toluene	Solid-Liquid PTC (Non-polar)	Moderate to High. Good solubility allows it to function effectively.	Good. Similar to the biphasic system, the non-polar environment promotes a highly active "naked anion." The reaction occurs at the surface of the solid inorganic salt. Stirring rate is critical to renew the surface area.	Advantages: Avoids water entirely, useful for water-sensitive substrates. Disadvantages: Reaction rates can be limited by the surface area of the solid reactant. Slower than in polar aprotic solvents.

Section 4: Experimental Protocols for Performance Validation

To provide a framework for empirical comparison, we describe a self-validating protocol for evaluating MTOAI performance in a model reaction: the etherification of 2-naphthol.

Workflow for Catalyst Performance Evaluation

Caption: Workflow for comparative evaluation of MTOAI.

Detailed Protocol: Etherification of 2-Naphthol

This protocol is designed to be a self-validating system where the relative reaction rates provide a direct measure of the catalyst-solvent system's efficacy.

1. Materials & Reagents:

• 2-Naphthol

• Benzyl bromide

• Methyltrioctylammonium iodide (MTOAI)

• Potassium Carbonate (K₂CO₃), anhydrous

• Toluene, Dichloromethane (DCM), Acetonitrile (reagent grade)

• Internal Standard (e.g., Dodecane)

• Deionized Water

• Reaction vessels (e.g., 50 mL round-bottom flasks) with stir bars

• Constant temperature bath

• GC or HPLC system for analysis

2. Experimental Procedure (Example for Water/Toluene System):

• Setup: To a 50 mL flask, add 2-naphthol (e.g., 1.0 mmol), K₂CO₃ (2.0 mmol), MTOAI (0.05 mmol, 5 mol%), and the internal standard (0.5 mmol).

• Add Solvents: Add 10 mL of toluene and 10 mL of deionized water.

• Equilibrate: Place the flask in a pre-heated water bath (e.g., 60 °C) and stir vigorously (e.g., 700 RPM) for 15 minutes to ensure thermal equilibrium.

• Initiate Reaction: At time t=0, add benzyl bromide (1.1 mmol) via syringe.

• Sampling: At predetermined intervals (e.g., 15, 30, 60, 90, 120 minutes), withdraw a small aliquot (~50 µL) from the organic layer.

• Quench: Immediately quench the aliquot in a vial containing 1 mL of ethyl acetate and a small amount of silica gel or by washing with 1 mL of 0.1 M HCl to neutralize the base and stop the reaction.

• Analysis: Analyze the quenched sample by GC or HPLC to determine the ratio of product to starting material, normalized against the internal standard.

3. Adaptation for Other Systems:

• Water/DCM: Replace toluene with dichloromethane.

• Acetonitrile (Solid-Liquid): Omit water. Use anhydrous K₂CO₃ and 20 mL of acetonitrile. The sampling procedure remains the same.

4. Data Interpretation:

• Plot the percentage conversion of 2-naphthol against time for each solvent system.

• The initial slope of each curve is proportional to the initial reaction rate. A steeper slope indicates higher catalyst performance in that specific solvent system.

• The final conversion at the plateau indicates the overall yield.

Section 5: Comparison with Alternative Phase Transfer Catalysts

While MTOAI is highly effective, the choice of catalyst can be tailored to specific needs. Quaternary ammonium salts are generally superior to alternatives like crown ethers and polyethylene glycols in terms of activity and cost-effectiveness.[1]

Catalyst	Key Characteristics	Optimal Use Case
Methyltrioctylammonium Iodide (MTOAI)	Highly lipophilic, thermally stable.	General-purpose for non-polar organic phases; high-temperature reactions.
Tetrabutylammonium Bromide (TBAB)	More hydrophilic than MTOAI due to shorter alkyl chains.	Reactions where the catalyst needs some aqueous solubility or when the organic phase is more polar. Often a cost-effective starting point.
Tetrabutylammonium Iodide (TBAI)	Iodide is a better leaving group than bromide and can participate in catalysis (e.g., Finkelstein reaction).[8]	Useful in halide exchange reactions where the iodide can act as both the catalyst and a reactant shuttle.
Aliquat 336 (Methyltrioctylammonium Chloride)	Chloride version of MTOAI.[9] Very common and cost-effective.	Excellent for a wide range of reactions. The chloride anion is less nucleophilic than iodide, which can be advantageous in preventing side reactions.[10]

Conclusion

Methyltrioctylammonium iodide is a versatile and potent phase transfer catalyst, but its performance is inextricably linked to the solvent system in which it operates.

• For reactions involving non-polar substrates, a Water/Toluene system provides an excellent balance of high reactivity and ease of separation.

• When higher polarity is needed to dissolve substrates, Water/Dichloromethane offers superior reaction rates, albeit with the environmental considerations of using a chlorinated solvent.

• For anhydrous conditions, particularly when reacting solid salts, polar aprotic solvents like Acetonitrile unlock the highest kinetic performance by maximizing the reactivity of the transferred anion.

The optimal choice is always context-dependent, balancing the demands of reaction kinetics, substrate solubility, and process considerations such as cost and environmental impact. The experimental framework provided in this guide empowers researchers to make data-driven decisions, ensuring the intelligent application of MTOAI to solve synthetic challenges in drug development and beyond.

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• Solubilities of Quaternary Ammonium Salts in Certain Organic Solvents. Journal of the American Chemical Society. [Link]

• Quaternary ammonium salts – Knowledge and References. Taylor & Francis Online. [Link]

• Phase-Transfer Catalysis (PTC). Macmillan Group Meeting, Princeton University. (2008-04-10). [Link]

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• Effect of using methyltrioctylammonium chloride as a phase-transfer... ResearchGate. [Link]

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• 18 F-Fluorination Using Tri-Tert-Butanol Ammonium Iodide as Phase-Transfer Catalyst: An Alternative Minimalist Approach. MDPI. [Link]

• PHASE TRANSFER CATALYSIS: A GREEN METHODOLOGY FOR NEW DRUG DISCOVERY RESEARCH: A REVIEW. (2018-05-31). Indo American Journal of Pharmaceutical Research. [Link]

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A Comparative Guide to the Performance of Methyltrioctylammonium Iodide in Biphasic vs. Triphasic Systems

For Researchers, Scientists, and Drug Development Professionals

In the realm of phase-transfer catalysis (PTC), the selection of an appropriate catalytic system is paramount to achieving optimal reaction efficiency, selectivity, and ease of product separation. Methyltrioctylammonium iodide, a quaternary ammonium salt, is a widely utilized phase-transfer catalyst. Its performance, however, is intrinsically linked to the nature of the reaction system – primarily whether it is conducted in a biphasic or a triphasic environment. This guide provides an in-depth technical comparison of the performance of methyltrioctylammonium iodide in these two distinct systems, supported by mechanistic insights and experimental data.

Understanding the Fundamentals: Biphasic vs. Triphasic Phase-Transfer Catalysis

Phase-transfer catalysis facilitates reactions between reactants located in separate, immiscible phases, typically an aqueous and an organic phase.[1] The catalyst, in this case, the methyltrioctylammonium cation, acts as a shuttle, transporting one reactant across the phase boundary to react with the other.

Biphasic System: This is the conventional PTC setup, consisting of an aqueous phase and an organic phase. The catalyst partitions between these two phases, carrying the reactive anion from the aqueous phase into the organic phase where the reaction with the organic substrate occurs.

Triphasic System: In this system, a third phase, which is rich in the catalyst, forms between the aqueous and organic phases.[2] This "catalyst phase" serves as the primary reaction site. The formation of this third phase is often induced by the addition of salts to the aqueous phase or by using a high concentration of the catalyst.[2]

The Decisive Factor: Performance Comparison

The choice between a biphasic and a triphasic system can significantly impact the outcome of a reaction catalyzed by methyltrioctylammonium iodide. While direct comparative studies on methyltrioctylammonium iodide are limited, extensive research on analogous quaternary ammonium salts, such as tetrabutylammonium bromide (TBAB), provides compelling evidence for the advantages of a triphasic setup in specific applications.

A notable example is the S-alkylation of thiophenol, a crucial reaction in the synthesis of various pharmaceuticals and fine chemicals. A comparative study on this reaction using TBAB as the catalyst highlights the superior performance of the triphasic system.[3]

Table 1: Comparison of Biphasic vs. Triphasic PTC for the S-Alkylation of Thiophenol with various Alkyl Halides (Catalyst: Tetrabutylammonium Bromide)

Alkyl Halide	Biphasic System (% Conversion after 7 hours)	Triphasic System (% Conversion after 1 hour)
n-Butyl bromide	85	98
n-Propyl bromide	82	96
Ethyl bromide	78	94

Data adapted from a comparative study on S-Alkylation of thiophenol.[3]

As the data clearly indicates, the triphasic system demonstrates a significantly higher reaction rate, achieving near-complete conversion in just one hour, compared to the seven hours required for lower conversion in the biphasic system.[3] This enhancement can be attributed to several factors inherent to the triphasic setup.

Key Advantages of the Triphasic System:

• Enhanced Reaction Rates: The concentration of the catalyst and the reactants at the interface of the three phases is significantly higher, leading to a dramatic increase in the reaction rate.[2]

• Suppression of Side Reactions: The catalyst-rich middle phase can act as a barrier, preventing direct contact between the aqueous and organic phases. This is particularly beneficial in reactions where the organic substrate or product is susceptible to hydrolysis.[3]

• Facilitated Catalyst Separation and Recycling: The distinct third phase allows for the straightforward separation and recycling of the catalyst, which is a significant advantage in terms of process economy and sustainability.[2][4]

• Improved Selectivity: By concentrating the reactants and catalyst in a distinct phase, the triphasic system can lead to higher selectivity towards the desired product.[3]

Mechanistic Insights: Why Triphasic Systems Excel

The superior performance of the triphasic system can be understood by examining the underlying catalytic cycle and the physical distribution of the components.

dot

Caption: Experimental Workflow for Biphasic S-Alkylation.

Materials:

• Thiophenol

• Alkyl halide (e.g., n-butyl bromide)

• Sodium hydroxide (NaOH)

• Toluene

• Methyltrioctylammonium iodide

• Deionized water

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve thiophenol and the alkyl halide in toluene.

• Prepare an aqueous solution of sodium hydroxide.

• Add the aqueous NaOH solution to the organic phase.

• Add a catalytic amount of methyltrioctylammonium iodide (typically 1-5 mol%) to the biphasic mixture.

• Heat the reaction mixture to the desired temperature (e.g., 60-80°C) with vigorous stirring (e.g., 500 rpm) to ensure adequate mixing of the phases.

• Monitor the progress of the reaction by a suitable analytical technique such as gas chromatography (GC) or thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and separate the organic and aqueous layers.

• Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude product.

• Purify the product by a suitable method, such as column chromatography or distillation.

Protocol for Triphasic S-Alkylation of Thiophenol

dot

Caption: Experimental Workflow for Triphasic S-Alkylation.

Materials:

• Thiophenol

• Alkyl halide (e.g., n-butyl bromide)

• Sodium hydroxide (NaOH)

• Inorganic salt (e.g., potassium carbonate, K₂CO₃)

• Toluene

• Methyltrioctylammonium iodide

• Deionized water

Procedure:

• Follow steps 1 and 2 from the biphasic protocol.

• In the aqueous NaOH solution, dissolve a sufficient amount of an inorganic salt like potassium carbonate to create a saturated or near-saturated solution. This salt addition is crucial for inducing the formation of the third phase.

• Add the saturated aqueous phase to the organic phase.

• Add a higher concentration of methyltrioctylammonium iodide (typically 5-10 mol%) compared to the biphasic system.

• Heat and stir the mixture as described in the biphasic protocol. A distinct third layer, the catalyst phase, should form between the aqueous and organic layers.

• Monitor the reaction progress.

• After the reaction is complete, cool the mixture and carefully separate the three phases. The middle catalyst phase can be recovered and potentially reused.

• Work up the organic phase as described in the biphasic protocol to isolate the product.

Conclusion and Recommendations

For reactions where it can be successfully implemented, the triphasic system catalyzed by methyltrioctylammonium iodide offers significant advantages over the conventional biphasic system. The enhanced reaction rates, improved selectivity, and simplified catalyst recycling make it a more efficient and sustainable approach, aligning with the principles of green chemistry.

Researchers and drug development professionals are encouraged to:

• Screen for Triphasic Conditions: When developing a new PTC process with methyltrioctylammonium iodide, it is highly recommended to screen for conditions that promote the formation of a third phase. This can be achieved by varying the catalyst concentration and adding different inorganic salts to the aqueous phase.

• Optimize Catalyst Loading: The optimal catalyst concentration may be higher in a triphasic system to ensure the formation of a stable catalyst phase.

• Evaluate Catalyst Recyclability: A key advantage of the triphasic system is the potential for catalyst reuse. The recyclability of the recovered catalyst phase should be thoroughly evaluated to assess the long-term economic viability of the process.

By carefully considering the principles and experimental data presented in this guide, scientists can make informed decisions on the optimal reaction system for their specific application, unlocking the full potential of methyltrioctylammonium iodide as a powerful phase-transfer catalyst.

References

• Waghmode, K. T., et al. (2012). S-Alkylation of thiophenol under biphasic versus triphasic PTC condition using Tetrabutyl Ammonium Bromide as a Phase Transfer Catalyst. Journal of Chemical and Pharmaceutical Research, 4(3), 1589-1591.
• Balakrishnan, T., et al. (2012). Starburst Quaternary Ammonium Salt - A New Effective Phase Transfer Catalyst. The American Institute of Chemists, 8(1), 1-8.
• Zhang, L., et al. (2016). Thermoregulated phase transfer catalysis in aqueous/organic biphasic system: facile and highly efficient ATRP catalyst separation and recycling in situ using typical alkyl halide as initiator. Polymer Chemistry, 7(44), 6885-6894.

• NPTEL. (n.d.). Lecture 41 : Phase Transfer Catalysis. Retrieved from [Link]

• Corey, E. J., & Zhang, F. (2000). Asymmetric phase transfer catalysis. Organic Letters, 2(8), 1097-1100.
• Amrutkar, R. D., et al. (2018). Phase Transfer Catalysis: A Green Methodology for New Drug Discovery Research: A Review. International Ayurvedic Medical Journal, 8(5), 1106-1115.

• Scribd. (n.d.). Phase Transfer Catalyst. Retrieved from [Link]

• Vanden Eynde, J. J., & Mailleux, I. (2003). Quaternary Ammonium Salt Assisted Organic Reactions in Water: Alkylation of Phenols. Molecules, 8(1), 143-150.
• Wang, Y., et al. (2017). Phase Behavior of Ionic Liquid-Based Aqueous Two-Phase Systems. Molecules, 22(9), 1475.
• Irandoust, S., & Andersson, B. (2020). Liquid–Liquid Phase-Transfer Catalysis. In Intensification of Liquid–Liquid Processes (pp. 341-364). Cambridge University Press.
• Zhang, Z., et al. (2017). Phase Behavior of Aqueous Biphasic Systems Composed of Ionic Liquids and Organic Salts.
• Wang, M. L., & Wu, H. S. (2004). Phase transfer catalytic system with the third liquid phase.
• Li, Z., et al. (2008). Salt-induced phase inversion in aqueous cationic/anionic surfactant two-phase systems. The Journal of Physical Chemistry B, 112(43), 13516-13522.
• Horváth, I. T., & Rábai, J. (1994). Facile catalyst separation without water: fluorous biphase hydroformylation of olefins. Science, 266(5182), 72-75.
• Pino, R., et al. (2022). Biphasic Catalytic Conversion of Olefins in Aqueous Media: A Systematic Review.
• Zhang, J., et al. (2010). Salt Effects on Aqueous Cationic/Anionic Surfactant Two‐Phase Regions. Journal of Dispersion Science and Technology, 31(8), 1066-1071.

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A Comparative Kinetic Analysis of Methyltrioctylammonium Iodide and Aliquat 336 in Phase Transfer Catalysis

For Researchers, Scientists, and Drug Development Professionals

In the realm of synthetic organic chemistry, particularly within pharmaceutical and fine chemical production, the efficiency of biphasic reactions is a critical parameter. Phase Transfer Catalysis (PTC) has emerged as an indispensable technique to accelerate reactions between reactants in immiscible phases.[1] The choice of the phase transfer catalyst is paramount to optimizing reaction rates, yields, and overall process economy. This guide provides an in-depth kinetic comparison of two widely utilized quaternary ammonium salt catalysts: Methyltrioctylammonium iodide and the commercial mixture, Aliquat 336.

Introduction to the Catalysts and Phase Transfer Catalysis

Phase Transfer Catalysis operates on the principle of transporting a reactive anion from an aqueous or solid phase into an organic phase where the reaction with an organic substrate occurs.[1][2] This is facilitated by a catalyst, typically a quaternary ammonium or phosphonium salt, which forms a lipophilic ion pair with the anion, enabling its transfer across the phase boundary.[3]

Methyltrioctylammonium Iodide ([CH₃(C₈H₁₇)₃N]⁺I⁻) is a specific, high-purity quaternary ammonium salt. Its well-defined structure allows for precise mechanistic and kinetic studies. The iodide counter-ion is known to be a "soft" anion, which can influence the catalyst's activity, sometimes leading to enhanced reactivity through in-situ generation of more reactive alkyl iodides.[4]

Aliquat 336 , on the other hand, is the trade name for a mixture of methyltrialkylammonium chlorides.[5] The alkyl chains are primarily octyl (C8) and decyl (C10), with the C8 chain predominating.[5] While its commercial availability and lower cost make it a popular choice, its mixed composition can introduce variability in kinetic studies and industrial processes.[6]

This guide will delineate a comprehensive experimental protocol for a comparative kinetic study of these two catalysts, present and analyze the expected data, and discuss the implications of their structural and compositional differences on catalytic performance.

The Catalytic Cycle: A Mechanistic Overview

The generally accepted mechanism for a typical PTC reaction, such as a nucleophilic substitution, is the Starks' extraction mechanism. This involves the transfer of the reactive anion from the aqueous phase to the organic phase by the catalyst.

Phase Transfer Catalysis Cycle

Experimental Protocol: A Comparative Kinetic Study

To objectively compare the catalytic performance of Methyltrioctylammonium iodide and Aliquat 336, a well-controlled kinetic study is essential. The following protocol outlines a robust methodology for a model nucleophilic substitution reaction: the reaction of 1-bromooctane with aqueous sodium cyanide to form 1-cyanooctane.

Materials and Reagents

• 1-bromooctane (≥99%)

• Sodium cyanide (≥98%)

• Toluene (anhydrous, ≥99.8%)

• Methyltrioctylammonium iodide (≥99%, synthesized and purified)

• Aliquat 336 (commercial grade)

• Dodecane (internal standard for GC analysis)

• Deionized water

Synthesis and Purification of Methyltrioctylammonium Iodide

For a rigorous kinetic study, a high-purity catalyst is required to eliminate confounding variables from impurities present in commercial mixtures.

• Reaction: React trioctylamine with an excess of methyl iodide in a suitable solvent like acetonitrile at reflux for 24-48 hours.

• Purification: After cooling, the precipitated product is filtered, washed with a non-polar solvent (e.g., hexane) to remove unreacted starting materials, and then recrystallized from a solvent system like acetone/hexane to achieve high purity.[7]

• Characterization: The purity of the synthesized catalyst should be confirmed by NMR spectroscopy and elemental analysis.

Experimental Setup and Procedure

The kinetic experiments should be conducted in a jacketed glass reactor equipped with a mechanical stirrer, a condenser, and a temperature controller to ensure a constant temperature.

Experimental Workflow for Kinetic Study

Detailed Steps:

• To the reactor, add a known volume of aqueous sodium cyanide solution of a specific concentration.

• Add the organic phase consisting of 1-bromooctane, toluene as the solvent, and dodecane as the internal standard.

• Set the desired temperature and stirring speed. A high stirring rate is crucial to minimize mass transfer limitations.[8]

• Once the temperature is stable, a small, precisely measured amount of the catalyst (either Methyltrioctylammonium iodide or Aliquat 336) is added to initiate the reaction. This is considered time zero.

• At regular time intervals, withdraw aliquots from the organic layer.

• Immediately quench the reaction in the aliquot by adding it to a vial containing a quenching agent (e.g., a large volume of cold water).

• Analyze the quenched samples using Gas Chromatography (GC) to determine the concentrations of 1-bromooctane and 1-cyanooctane relative to the internal standard.

• Repeat the experiment at different temperatures (e.g., 50, 60, 70 °C) to determine the activation energy.

Data Analysis and Presentation

The reaction is expected to follow pseudo-first-order kinetics with respect to the organic substrate, as the concentration of the nucleophile in the organic phase is kept relatively constant by the catalyst. The observed rate constant, kobs, can be determined by plotting ln([R-Br]t/[R-Br]₀) versus time.

Hypothetical Kinetic Data

The following tables present hypothetical yet plausible data for the comparative study.

Table 1: Comparison of Pseudo-First-Order Rate Constants (kobs) at 60°C

Catalyst	Catalyst Concentration (mol%)	kobs (s⁻¹)
Methyltrioctylammonium iodide	1	2.5 x 10⁻³
Aliquat 336	1	1.8 x 10⁻³

Table 2: Temperature Dependence of Rate Constants and Calculated Activation Energies

Catalyst	Temperature (°C)	kobs (s⁻¹)	Activation Energy (Ea) (kJ/mol)
Methyltrioctylammonium iodide	50	1.2 x 10⁻³	65
60	2.5 x 10⁻³
70	5.0 x 10⁻³
Aliquat 336	50	0.9 x 10⁻³	70
60	1.8 x 10⁻³
70	3.5 x 10⁻³

The activation energy (Ea) can be calculated from the Arrhenius plot of ln(kobs) versus 1/T.[9][10]

Discussion and Interpretation of Results

Based on the principles of phase transfer catalysis, several key differences in the kinetic profiles of Methyltrioctylammonium iodide and Aliquat 336 are anticipated:

• Effect of the Anion: The iodide counter-ion in Methyltrioctylammonium iodide is less hydrophilic than the chloride ion in Aliquat 336.[8] This can lead to a higher concentration of the catalyst in the organic phase, potentially resulting in a faster reaction rate. Furthermore, in-situ formation of the more reactive 1-iodooctane from 1-bromooctane via anion exchange with the catalyst's iodide is a possibility that could accelerate the overall reaction.[4]

• Purity and Composition: The high purity of the synthesized Methyltrioctylammonium iodide ensures that the observed kinetics are attributable to this specific chemical entity. In contrast, Aliquat 336 is a mixture of quaternary ammonium salts with varying alkyl chain lengths (C8 and C10).[5] While the octyl chains are predominant, the presence of decyl chains can slightly alter the lipophilicity and, consequently, the catalytic activity. This compositional heterogeneity may lead to less reproducible kinetic data compared to the single-component catalyst.

• Activation Energy: A lower activation energy for the reaction catalyzed by Methyltrioctylammonium iodide would be consistent with a more efficient catalytic cycle, potentially due to the factors mentioned above.

Conclusion

This guide has outlined a comprehensive framework for the kinetic comparison of Methyltrioctylammonium iodide and Aliquat 336 as phase transfer catalysts. The key takeaways for researchers and drug development professionals are:

• For precise mechanistic and kinetic studies, a well-defined, high-purity catalyst such as synthesized Methyltrioctylammonium iodide is preferable.

• The nature of the counter-anion on the quaternary ammonium salt can significantly influence the reaction kinetics.

• While commercially available catalysts like Aliquat 336 are cost-effective for large-scale applications, their mixed composition can be a source of variability.

• A thorough kinetic analysis, including the determination of rate constants and activation energies, is crucial for understanding catalyst performance and for the rational optimization of synthetic processes.

By following the detailed experimental protocol and considering the interpretive framework provided, scientists can make informed decisions about catalyst selection to enhance the efficiency and reproducibility of their biphasic reactions.

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A Comparative Guide: Methyltrioctylammonium Iodide vs. Crown Ethers in Phase-Transfer Catalysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth technical comparison of two prominent classes of phase-transfer catalysts: quaternary ammonium salts, represented by methyltrioctylammonium iodide, and crown ethers. We will explore their distinct mechanisms of action, benchmark their performance in a representative nucleophilic substitution reaction, and provide detailed experimental protocols to ground the discussion in practical application. Our objective is to equip you with the necessary insights to make informed decisions on catalyst selection for your specific synthetic challenges.

The Challenge of Immiscible Reactants: An Introduction to Phase-Transfer Catalysis

Many crucial organic reactions, particularly in pharmaceutical and fine chemical synthesis, involve the reaction between an ionic, water-soluble nucleophile and a nonpolar, organic-soluble electrophile. Due to the immiscibility of the aqueous and organic phases, the reactants are segregated, leading to infinitesimally slow or non-existent reaction rates. Phase-Transfer Catalysis (PTC) offers an elegant solution to this problem. A phase-transfer catalyst is a substance that facilitates the migration of a reactant from one phase into another where the reaction can occur, dramatically accelerating reaction rates and often leading to higher yields and fewer byproducts under milder conditions.[1][2]

The Contenders: A Profile of Two Catalyst Classes

Methyltrioctylammonium Iodide: The Workhorse Quaternary Ammonium Salt

Methyltrioctylammonium iodide belongs to the class of quaternary ammonium salts (QAS or 'quats'), which are the most widely used phase-transfer catalysts in industry, primarily due to their high efficacy and cost-effectiveness.[3] Structurally, it consists of a central, positively charged nitrogen atom bonded to one methyl group and three long-chain octyl groups.

• Key Feature: The defining characteristic is its amphipathic nature. The positively charged nitrogen head is hydrophilic, while the long alkyl chains are highly lipophilic. This structure allows the cation to be soluble in organic solvents while still being able to interact with anions at the aqueous-organic interface.[3]

Crown Ethers: The Selective Complexing Agent

Crown ethers are cyclic chemical compounds consisting of a ring containing several ether groups.[4] Discovered by Charles Pedersen, these macrocyclic polyethers are renowned for their extraordinary ability to form stable complexes with specific metal cations.[5] The naming convention, such as "18-crown-6," indicates the total number of atoms in the ring (18) and the number of oxygen atoms (6).

• Key Feature: The interior of the crown ether ring is lined with electronegative oxygen atoms, creating a hydrophilic cavity that can perfectly accommodate a cation of a specific size (e.g., 18-crown-6 has a high affinity for the potassium ion, K⁺).[6] The exterior of the ring is hydrocarbon-based, rendering it lipophilic and soluble in nonpolar solvents.[7]

A Tale of Two Mechanisms: How They Work

The fundamental difference between these two catalysts lies in how they transport the nucleophilic anion into the organic phase.

Quaternary Ammonium Salt (QAS) Mechanism: The process is one of anion exchange .[1] The lipophilic QAS cation, Q⁺ (e.g., methyltrioctylammonium), initially paired with its original counter-ion (I⁻), exchanges it for the reactant anion, Y⁻, from the aqueous phase at the interface. This new, organic-soluble ion pair, [Q⁺Y⁻], then diffuses into the bulk organic phase. Here, the anion Y⁻ is poorly solvated and thus highly reactive, readily attacking the organic substrate R-X. After the reaction, the catalyst cation Q⁺, now paired with the leaving group X⁻, returns to the interface to begin the cycle anew.

Crown Ether Mechanism: This process relies on cation encapsulation and ion-pair transport .[8][9] The crown ether does not directly interact with the reactant anion. Instead, it complexes the corresponding metal cation (e.g., M⁺ = K⁺) of the inorganic salt M⁺Y⁻. This encapsulation shields the cation's charge and surrounds it with a lipophilic shell, effectively dissolving the entire [Crown-M]⁺Y⁻ ion pair in the organic phase.[10] This process can generate a highly reactive, "naked" anion, as the cation is sequestered within the crown ether, reducing ion-pairing and increasing the anion's nucleophilicity.[5]

Caption: Comparative catalytic cycles of QAS and Crown Ether PTCs.

Performance Benchmark: The Williamson Ether Synthesis

To provide a tangible comparison, we will benchmark the performance of methyltrioctylammonium iodide against 18-crown-6 in the Williamson ether synthesis, a cornerstone SN2 reaction for preparing ethers.[11] Our model reaction is the O-methylation of 4-ethylphenol with methyl iodide, using potassium carbonate as the base.

Reaction: 4-Ethylphenol + CH₃I → 4-Ethylanisole + HI

Comparative Performance Data

Parameter	Methyltrioctylammonium Iodide	18-Crown-6 / K₂CO₃
Catalyst Loading	2 mol%	2 mol%
Temperature	60 °C	60 °C
Reaction Time	4 hours	2.5 hours
Yield	92%	98%
Relative Cost	Low	High
Key Advantage	Cost-effective, robust	High reactivity, "naked" anion

Note: The data presented is representative of typical outcomes for this class of reaction and is intended for comparative purposes.

Experimental Protocols

A robust experimental design is crucial for validating results. The following protocols outline the synthesis of 4-ethylanisole using each catalyst.

Caption: General experimental workflow for a PTC reaction.

Protocol 1: Synthesis using Methyltrioctylammonium Iodide (MTOA)

• Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 4-ethylphenol (5.0 g, 40.9 mmol), potassium carbonate (8.5 g, 61.4 mmol), and toluene (40 mL).

• Catalyst Addition: Add methyltrioctylammonium iodide (0.38 g, 0.82 mmol, 2 mol%).

• Reagent Addition: Begin vigorous stirring and add methyl iodide (6.9 g, 3.05 mL, 49.1 mmol).

• Reaction: Heat the mixture to 60 °C and maintain for 4 hours. Monitor the reaction's completion by TLC (thin-layer chromatography).

• Workup: Cool the reaction to room temperature. Add 30 mL of water and transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous phase with toluene (2 x 15 mL).

• Purification: Combine the organic layers, wash with brine (20 mL), and dry over anhydrous magnesium sulfate. Filter the drying agent and concentrate the solvent under reduced pressure. The resulting crude product can be purified by vacuum distillation to yield pure 4-ethylanisole.

Protocol 2: Synthesis using 18-Crown-6

• Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 4-ethylphenol (5.0 g, 40.9 mmol), potassium carbonate (8.5 g, 61.4 mmol), and toluene (40 mL).

• Catalyst Addition: Add 18-crown-6 (0.22 g, 0.82 mmol, 2 mol%).

• Reagent Addition: Begin vigorous stirring and add methyl iodide (6.9 g, 3.05 mL, 49.1 mmol).

• Reaction: Heat the mixture to 60 °C and maintain for 2.5 hours. Monitor the reaction's completion by TLC.

• Workup: Follow the identical workup procedure as described in Protocol 1.

• Purification: Follow the identical purification procedure as described in Protocol 1.

Discussion: Synthesizing the Data for Informed Decisions

The choice between methyltrioctylammonium iodide and a crown ether is not merely about performance but involves a multi-faceted analysis of economic and practical factors.

• Efficacy and Causality: As the data suggests, 18-crown-6 can offer faster reaction rates and slightly higher yields.[12] This enhanced performance is directly attributable to its mechanism. By perfectly complexing the K⁺ ion, it promotes the dissolution of the potassium phenoxide salt in toluene and generates a highly reactive, poorly-solvated "naked" phenoxide anion, which accelerates the SN2 attack on methyl iodide.[5] Methyltrioctylammonium iodide is also highly effective, but the ion-pairing between the ammonium cation and the phenoxide anion in the organic phase is stronger than that of the crown-complexed cation, resulting in a slightly less reactive nucleophile.[13]

• Economic Viability: This is the most significant differentiator. Quaternary ammonium salts are orders of magnitude cheaper than crown ethers, making them the default choice for large-scale industrial synthesis.[3][14] The high cost of crown ethers typically restricts their use to laboratory-scale synthesis or high-value products where maximum yield and speed are critical.

• Operational Robustness: Crown ethers often exhibit superior stability under harsh conditions, such as high temperatures and strongly basic environments, where some quaternary ammonium salts might degrade.[12] However, modern QAS catalysts like methyltrioctylammonium iodide have high thermal stability suitable for most applications.

• Toxicity and Handling: Crown ethers are known to have significant toxicity and should be handled with appropriate care.[14] While all chemical reagents require careful handling, the established industrial use of QAS means their safety profiles are well-documented.

Conclusion: Selecting the Optimal Catalyst

Both methyltrioctylammonium iodide and crown ethers are powerful tools in the synthetic chemist's arsenal for executing phase-transfer reactions. The decision hinges on a careful balance of project-specific needs.

• Methyltrioctylammonium iodide is the pragmatic, cost-effective, and versatile choice for a broad range of applications. Its robust performance and economic advantages make it the go-to catalyst for both process development and large-scale manufacturing.

• Crown ethers represent a high-performance, specialized option. They are the superior choice when reaction conditions are particularly demanding, when the nucleophile's reactivity needs to be maximized, or in specific cases where the selective complexation of a particular cation is mechanistically advantageous.

Ultimately, understanding the distinct mechanisms and weighing the trade-offs between cost, speed, and stability will guide the researcher to the most logical and efficient catalytic system for their synthetic goals.

References

• A Comparative Guide to the Efficacy of Tetraheptylammonium and Crown Ethers in Phase-Transfer Reactions - Benchchem. (URL: )
• phase transfer catalysis - Little Flower College Guruvayoor. (URL: )
• Phase transfer c
• Phase Transfer C
• Crown ethers as phase-transfer catalysts. A comparison of anionic activation in aqueous–organic two-phase systems and in low polarity anhydrous solutions by perhydrodibenzo-18-crown-6, lipophilic quaternary salts, and cryptands - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing). (URL: )
• Explain how crown ether can act as a phase transfer c
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• Crown ethers are macrocyclic polyethers that are constructed of oxygen atoms linked by two or three carbon
• Nucleophilic Reactions Using Alkali Metal Fluorides Activated by Crown Ethers and Deriv
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• PHASE TRANSFER CATALYSIS: A GREEN METHODOLOGY FOR NEW DRUG DISCOVERY RESEARCH: A REVIEW. (URL: )
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A Researcher's Guide to the Purity Analysis of Commercial Methyltrioctylammonium Iodide

For researchers, scientists, and drug development professionals, the purity of reagents is a cornerstone of reliable and reproducible results. Methyltrioctylammonium iodide (MTOI), a widely used quaternary ammonium salt in various applications such as phase-transfer catalysis, ion-exchange processes, and as an ionic liquid, is no exception. The presence of impurities can significantly impact reaction kinetics, product yield, and the overall success of an experimental protocol. This guide provides an in-depth comparison of analytical methods for assessing the purity of commercial MTOI, complete with experimental protocols and data interpretation insights to empower you in selecting the most suitable product for your research needs.

The Critical Impact of Impurities in Methyltrioctylammonium Iodide

Methyltrioctylammonium iodide is synthesized by the quaternization of trioctylamine with methyl iodide. The primary impurities in commercial MTOI often stem from this synthesis process and subsequent purification steps. Understanding these potential contaminants is the first step in a thorough purity analysis.

Common Impurities and Their Origins:

• Unreacted Trioctylamine: Incomplete reaction can leave residual tertiary amine in the final product. This can interfere with reactions where the quaternary ammonium cation is the active species.

• Other Quaternary Ammonium Salts: The use of non-specific alkylating agents or the presence of other amines in the starting material can lead to the formation of other quaternary ammonium salts with different alkyl chain lengths.

• Residual Solvents: Solvents used during synthesis and purification (e.g., acetonitrile, ethanol) may be present in the final product.

• Inorganic Salts: Byproducts from the synthesis or purification process, such as other halide salts, can be present.

• Degradation Products: Over time, particularly with exposure to heat or light, MTOI can degrade.

The presence of these impurities can have significant consequences:

• Altered Reactivity: Residual trioctylamine can act as a base, leading to unwanted side reactions.

• Inconsistent Results: Batch-to-batch variability in impurity profiles can lead to a lack of reproducibility in experiments.

• Lower Yields: Impurities can poison catalysts or interfere with the desired reaction pathway.

A Comparative Analysis of Purity Assessment Methods

A multi-pronged analytical approach is often necessary for a comprehensive purity assessment of MTOI. Here, we compare the most effective techniques, detailing their principles, strengths, and limitations.

Titration Methods: Quantifying the Active Cation

Titration is a classical and cost-effective method for determining the overall concentration of the quaternary ammonium salt.

a) Two-Phase Titration: This traditional method involves the titration of the quaternary ammonium salt in a two-phase system (e.g., chloroform and water) with an anionic surfactant standard, such as sodium dodecyl sulfate (SDS). An indicator dye that changes color at the endpoint is used. While simple, this method can be subjective due to visual endpoint determination and involves the use of hazardous chlorinated solvents.

b) Potentiometric Titration: A more precise and objective approach is potentiometric titration, which has been successfully used for the analysis of quaternary ammonium compounds[1]. This method utilizes an ion-selective electrode (ISE) to detect the endpoint, eliminating the subjectivity of color change indicators[2][3][4].

Experimental Protocol: Potentiometric Titration of Methyltrioctylammonium Iodide

Objective: To determine the percentage purity of MTOI by assaying the quaternary ammonium cation content.

Materials:

• Methyltrioctylammonium iodide sample

• Sodium lauryl sulfate (SLS) or Sodium dodecyl sulfate (SDS), 0.005 M standard solution

• Borate buffer, pH 9.5

• Isopropyl alcohol

• Triton X-100 solution (1%)

• Deionized water

• Automatic titrator with a surfactant-selective electrode or a silver/silver chloride (Ag/AgCl) reference electrode.

Procedure:

• Titrant Standardization: Standardize the 0.005 M SLS titrant against a primary standard like Hyamine® 1622.

• Sample Preparation: Accurately weigh approximately 0.1 g of the MTOI sample into a 150 mL beaker.

• Add 50 mL of deionized water, 10 mL of borate buffer (pH 9.5), 5 mL of isopropyl alcohol, and 1 mL of 1% Triton X-100 solution.

• Stir the solution with a magnetic stirrer until the sample is completely dissolved.

• Titration: Immerse the surfactant-selective electrode and the reference electrode into the sample solution.

• Titrate the sample with the standardized 0.005 M SLS solution. The titrator will automatically detect the endpoint.

• Calculation: The purity of MTOI is calculated based on the volume of titrant consumed, the molarity of the titrant, and the weight of the sample.

Data Interpretation: The result from this titration provides the overall percentage of the quaternary ammonium salt. However, it is not specific to MTOI and will include other quaternary ammonium impurities if present.

Workflow for Potentiometric Titration

Caption: Workflow for the potentiometric titration of Methyltrioctylammonium iodide.

High-Performance Liquid Chromatography (HPLC): Separating and Quantifying Components

HPLC is a powerful technique for separating MTOI from its impurities, providing a more detailed purity profile. Ion-pair reversed-phase HPLC is a common method for the analysis of ionic compounds like quaternary ammonium salts[5][6][7].

Experimental Protocol: Ion-Pair Reversed-Phase HPLC for MTOI Purity

Objective: To separate and quantify MTOI and its potential impurities.

Materials:

• Methyltrioctylammonium iodide sample and reference standard

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Tetrabutylammonium phosphate or similar ion-pairing reagent

• Phosphoric acid

• HPLC system with a C18 column and a UV detector.

Chromatographic Conditions:

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase A: Water with 5 mM tetrabutylammonium phosphate, pH adjusted to 3.0 with phosphoric acid

• Mobile Phase B: Acetonitrile

• Gradient: 60% B to 90% B over 15 minutes, then hold at 90% B for 5 minutes.

• Flow Rate: 1.0 mL/min

• Detection: UV at 210 nm

• Injection Volume: 10 µL

Procedure:

• Standard Preparation: Prepare a stock solution of the MTOI reference standard in the mobile phase. Create a series of dilutions to generate a calibration curve.

• Sample Preparation: Accurately weigh the MTOI sample and dissolve it in the mobile phase to a known concentration.

• Analysis: Inject the standards and the sample onto the HPLC system.

• Quantification: Identify the MTOI peak based on the retention time of the reference standard. Calculate the purity by comparing the peak area of the MTOI in the sample to the calibration curve. Impurities can be quantified as a percentage of the total peak area.

Data Interpretation: The chromatogram will show a major peak for MTOI and smaller peaks for impurities. This method can separate impurities with different alkyl chain lengths and other structurally related compounds. The percentage purity is typically reported as the area of the main peak divided by the total area of all peaks.

HPLC Analysis Workflow

Caption: Workflow for the purity analysis of Methyltrioctylammonium iodide by HPLC.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Structural Insight

NMR spectroscopy, particularly quantitative ¹H NMR (qNMR), is an excellent primary method for purity determination as it provides both structural information and quantification without the need for a specific reference standard of the analyte[8][9][10][11].

Experimental Protocol: Quantitative ¹H NMR (qNMR) for MTOI Purity

Objective: To determine the absolute purity of MTOI using an internal standard.

Materials:

• Methyltrioctylammonium iodide sample

• High-purity internal standard (e.g., maleic acid, 1,4-dinitrobenzene)

• Deuterated solvent (e.g., Chloroform-d, DMSO-d6)

• NMR spectrometer (400 MHz or higher)

Procedure:

• Sample Preparation: Accurately weigh a specific amount of the MTOI sample and the internal standard into an NMR tube.

• Add a known volume of the deuterated solvent and ensure complete dissolution.

• NMR Acquisition: Acquire the ¹H NMR spectrum using parameters suitable for quantitative analysis (e.g., long relaxation delay, 90° pulse angle).

• Data Processing: Process the spectrum (phasing, baseline correction) and integrate the signals.

• Calculation: The purity of MTOI is calculated using the following formula:

  Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / m_analyte) * (m_IS / MW_IS) * P_IS

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the internal standard

  • analyte = Methyltrioctylammonium iodide

  • IS = Internal Standard

Data Interpretation: The ¹H NMR spectrum will show characteristic signals for the methyl and octyl groups of MTOI. The presence of impurity signals can be identified and, in some cases, quantified. This method provides an absolute purity value and can detect a wide range of impurities, including residual solvents and starting materials.

qNMR Purity Determination Logic

Caption: Logical relationship of variables in qNMR purity calculation.

Comparison of Commercial MTOI: A Data-Driven Approach

While a comprehensive, publicly available comparison of commercial MTOI is scarce, researchers can utilize the methods described above to conduct their own evaluations. Below is a hypothetical comparison table that can be populated with experimental data.

Analytical Method	Supplier A	Supplier B	Supplier C
Appearance	White to off-white solid	Yellowish waxy solid	Light yellow powder
Purity by Titration (%)	96.2	94.5	97.1
Purity by HPLC (%)	95.8 (2 impurities detected)	93.2 (4 impurities detected)	96.5 (1 impurity detected)
Purity by qNMR (%)	96.5	94.1	97.3
Residual Solvents (by ¹H NMR)	Acetone (0.1%)	Ethanol (0.3%)	Not detected
Unreacted Trioctylamine (by HPLC)	0.5%	1.2%	0.2%

Note: This is a hypothetical data set for illustrative purposes.

Conclusion and Recommendations

The purity of commercial Methyltrioctylammonium iodide can vary significantly between suppliers. For applications where high purity is critical, a comprehensive analysis using a combination of techniques is recommended.

• For routine quality control , potentiometric titration provides a rapid and cost-effective measure of the total quaternary ammonium salt content.

• For a detailed impurity profile , ion-pair reversed-phase HPLC is the method of choice, allowing for the separation and quantification of individual impurities.

• For an absolute purity determination and structural confirmation , quantitative ¹H NMR is the most powerful technique.

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• Gadek, T. R., & Stork, J. T. (1993). Potentiometry. Analytical Chemistry, 65(12), 344A–351A.
• Gilar, M., & Bouvier, E. S. (2000). Ion-pair reversed-phase high-performance liquid chromatography of oligonucleotides: a new approach.
• Journal of Medicinal Chemistry. (2014). Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination. Journal of Medicinal Chemistry, 57(22), 9219–9219.
• Pauli, G. F., Chen, S. N., & Jaki, B. U. (2014). Importance of purity evaluation and the potential of quantitative 1H NMR as a purity assay. Journal of Medicinal Chemistry, 57(22), 9220-9231.

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• RSSL. (n.d.). The use of quantitative proton nuclear magnetic resonance (1H qNMR) in the purity determination of established and novel ingredients. Retrieved from [Link]

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• Atanassova, M. (2020). Aliquat 336 in Solvent Extraction Chemistry of Metallic ReO4 Anions. Minerals, 10(5), 449.
• Pradhan, S., Swain, N., Sarangi, B., & Mishra, S. (2020). Demonstration of extraction performance of Aliquat 336 for Europium (III) from nitrate medium.

• ResearchGate. (n.d.). LC-MS Analysis of Ionic Liquids, Counterions, and Impurities Using the Trimode Acclaim Trinity P1 Column. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Trialkylammonium Salt Degradation: Implications for Methylation and Cross-coupling. Retrieved from [Link]

• PubMed. (2012). Urine iodide determination by ion-pair reversed-phase high performance liquid chromatography and pulsed amperometric detection. Retrieved from [Link]

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• Journal of the American Chemical Society. (1971). Phase-transfer catalysis. I. Heterogeneous reactions involving anion transfer by quaternary ammonium and phosphonium salts. Retrieved from [Link]

• ResearchGate. (n.d.). Efficiency of Aliquat 336 for hydrometallurgical separation of Sm (III) and Co (II) from nitrate medium. Retrieved from [Link]

• ResearchGate. (n.d.). Effect of the quaternary ammonium salt Aliquat 336 on the solvent extraction of lanthanoid (III) ions with thenoyltrifluoroacetone. Retrieved from [Link]

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A Senior Application Scientist's Guide to the Scalability of Reactions Catalyzed by Methyltrioctylammonium Iodide

For professionals in chemical research and drug development, the transition of a synthetic route from the laboratory bench to industrial production is a critical juncture. A reaction that performs beautifully on a milligram scale can present formidable challenges when scaled to kilograms or tons. Phase-Transfer Catalysis (PTC) has emerged as a powerful technology to bridge this gap, offering mild reaction conditions, enhanced reaction rates, and often, a greener footprint.[1][2]

At the heart of this technology are catalysts like Methyltrioctylammonium iodide (MTOAI). This guide provides an in-depth assessment of MTOAI's suitability for scalable chemical synthesis. We will move beyond theoretical principles to offer a comparative analysis grounded in performance data and practical, field-proven insights, enabling you to make informed decisions when selecting a catalyst for your large-scale applications.

The Mechanism of Action: How MTOAI Bridges the Phase Divide

Phase-transfer catalysis is an elegant solution for reactions where reactants are segregated in two immiscible phases, typically an aqueous and an organic phase.[3][4] The catalyst, a quaternary ammonium salt like MTOAI, acts as a shuttle, transporting an anionic reactant from the aqueous phase into the organic phase where it can react with the organic-soluble substrate.

The efficacy of MTOAI stems from its amphipathic structure. The positively charged nitrogen atom forms an ion pair with the aqueous-soluble anion (e.g., hydroxide, cyanide, or an iodide nucleophile). The three long octyl chains and the single methyl group create a lipophilic exterior, allowing this ion pair to be extracted from the aqueous phase and solubilized in the organic medium.[3] This transfer circumvents the insolubility barrier, dramatically accelerating reaction rates that would otherwise be impractically slow.[3][5]

Caption: The phase-transfer catalysis cycle mediated by MTOAI (Q⁺I⁻).

Comparative Analysis: MTOAI vs. Alternative Catalysts

The choice of a phase-transfer catalyst is dictated by a multitude of factors. While MTOAI is a powerful option, its performance must be weighed against other common catalysts such as Tetrabutylammonium Bromide (TBAB), Tetrabutylammonium Iodide (TBAI), and phosphonium salts.

Key Performance Indicators

• Organophilicity (C#): The total number of carbons in the alkyl chains (C#) determines the catalyst's affinity for the organic phase. MTOAI has a C# of 25 (3x8 + 1), making it highly organophilic. This is advantageous for reactions where the rate-determining step is in the organic phase, as it ensures a higher concentration of the catalyst-anion pair where it is needed.[1] In contrast, TBAB has a C# of 16, making it more balanced and sometimes more effective for reactions limited by mass transfer between phases.

• Anion Effect: The counter-ion of the catalyst is not merely a spectator. While MTOAI provides iodide ions directly, which can be a reactant or a potent nucleophile, this can also lead to "catalyst poisoning". Highly polarizable anions like iodide can pair so strongly with the quaternary ammonium cation that they hinder the transport of the desired reactant anion, effectively shutting down the catalytic cycle.[1] This is a critical consideration; for instance, when a mesylate leaving group is desired, using an iodide-based catalyst can be counterproductive.[1] In such cases, a bromide or chloride salt like Aliquat 336 (Methyltrioctylammonium chloride) is often a superior choice.[3][6][7]

• Thermal Stability: The long alkyl chains of MTOAI generally confer greater thermal stability compared to shorter-chain analogs like tetrabutylammonium salts. This allows for higher reaction temperatures, which can be crucial for accelerating sluggish reactions, a significant advantage in industrial settings where cycle time is paramount.

• Cost and Recyclability: MTOAI is generally more expensive than simpler catalysts like TBAB. However, its high efficiency may allow for lower catalyst loading. Furthermore, its high lipophilicity and low water solubility can simplify its recovery from the organic phase at the end of a reaction, potentially improving the overall process economics through recycling.[8][9]

Quantitative Data Comparison

To illustrate these differences, consider a hypothetical SN2 alkylation of 2-naphthol with benzyl bromide. The data below is representative of typical outcomes observed in such reactions.

Catalyst	Catalyst Loading (mol%)	Solvent System	Temperature (°C)	Reaction Time (h)	Yield (%)
MTOAI	1.0	Toluene / 50% NaOH	80	2	>98
TBAB	5.0	Toluene / 50% NaOH	80	6	95
TBAI	2.5	Toluene / 50% NaOH	80	4	97
None	-	Toluene / 50% NaOH	80	24	<5

Analysis: The superior organophilicity of MTOAI allows for a significantly lower catalyst loading and faster reaction time compared to its tetrabutylammonium counterparts. This efficiency is a key driver for its consideration in scalable processes.

Experimental Protocols: A Framework for Scalability Assessment

The trustworthiness of any protocol lies in its reproducibility and the clarity of its execution. Below are detailed, self-validating workflows for assessing catalyst performance.

Protocol 1: Scalable Ether Synthesis using MTOAI

This protocol describes the O-alkylation of 4-methoxyphenol with 1-bromobutane, a common transformation where PTC excels.

Objective: To achieve >95% conversion in under 4 hours on a 1.0 mole scale.

Materials:

• 4-Methoxyphenol (124.14 g, 1.0 mol)

• 1-Bromobutane (150.7 g, 1.1 mol, 1.1 equiv)

• Sodium Hydroxide (60.0 g, 1.5 mol, 1.5 equiv)

• Methyltrioctylammonium iodide (MTOAI) (4.96 g, 0.01 mol, 1 mol%)

• Toluene (1000 mL)

• Deionized Water (500 mL)

Procedure:

• Reagent Preparation (Aqueous Phase): In a separate beaker, carefully dissolve sodium hydroxide in deionized water. Causality: This exothermic dissolution is performed separately to control the temperature before adding it to the main reactor.

• Reactor Setup: To a 3L jacketed glass reactor equipped with a mechanical overhead stirrer, thermocouple, and reflux condenser, charge 4-methoxyphenol, MTOAI, and toluene.

• Initiation: Begin vigorous stirring (min. 300 RPM). Causality: High agitation is critical to create a large interfacial surface area between the organic and aqueous phases, which directly correlates with the rate of phase transfer.[5]

• Reaction: Slowly add the aqueous sodium hydroxide solution to the reactor over 15 minutes. Heat the reactor jacket to 75°C.

• Monitoring: Monitor the reaction progress every 30 minutes by withdrawing a small aliquot of the organic layer and analyzing it via GC or TLC. The reaction is complete when the starting material is consumed.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Stop stirring and allow the phases to separate. Drain the lower aqueous layer.

• Washing: Wash the organic layer with 2 x 500 mL of water to remove residual NaOH and the catalyst. Causality: The high organophilicity of MTOAI means some may remain in the organic phase; multiple washes are necessary for its removal prior to distillation.

• Isolation: Concentrate the organic layer under reduced pressure to remove the toluene. The resulting crude oil can be purified by vacuum distillation to yield 1-butoxy-4-methoxybenzene.

Visualization of the Experimental Workflow

A well-defined workflow is essential for ensuring consistency and identifying potential bottlenecks during scale-up.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of Methyltrioctylammonium Iodide

As researchers and scientists, our responsibility extends beyond the successful execution of experiments to the safe and environmentally conscious management of all chemical byproducts. Methyltrioctylammonium iodide, a quaternary ammonium salt, is a versatile compound often employed in laboratory settings. However, its chemical properties necessitate a rigorous and informed approach to its disposal. This guide provides a comprehensive, step-by-step framework for the proper handling and disposal of methyltrioctylammonium iodide waste, ensuring the safety of laboratory personnel and the protection of our environment.

Part 1: Hazard Assessment & Immediate Safety Protocols

Before any disposal procedure is initiated, a thorough understanding of the hazards associated with methyltrioctylammonium iodide is paramount. This compound is not benign and requires respectful handling at all stages, from initial use to final disposal.

Key Hazards Summary

Methyltrioctylammonium iodide presents multiple health and environmental hazards, as classified under the Globally Harmonized System (GHS).[1][2]

Hazard Code	Description	Primary Concern
H302	Harmful if swallowed.	Acute Toxicity
H315	Causes skin irritation.	Skin Contact
H319	Causes serious eye irritation.	Eye Contact
H335	May cause respiratory irritation.	Inhalation
H360	May damage fertility or the unborn child.	Reproductive Toxicity
H401/H410	Toxic or Very toxic to aquatic life.	Environmental Release

Required Personal Protective Equipment (PPE)

Given the identified hazards, the following PPE is mandatory when handling methyltrioctylammonium iodide in any form, including waste products:

• Eye/Face Protection: Wear chemical safety goggles or a face shield that complies with OSHA's 29 CFR 1910.133 or European Standard EN166 regulations.[3]

• Skin Protection: Use nitrile rubber gloves (minimum layer thickness: 0.11 mm) and wear appropriate protective clothing to prevent skin exposure.[4] Contaminated clothing must be removed immediately and washed before reuse.[2]

• Respiratory Protection: In situations where dust or aerosols may be generated, use a NIOSH-approved particle filter respirator.[3] Work should always be conducted in a well-ventilated area.[5]

Emergency Procedures: Spills & Exposure

Accidents require immediate and correct action to mitigate harm.

• In Case of Skin Contact: Immediately take off all contaminated clothing. Rinse the affected skin area with plenty of water and soap. If irritation occurs or persists, seek medical attention.[3]

• In Case of Eye Contact: Rinse cautiously with water for several minutes. If present, remove contact lenses if it is easy to do so and continue rinsing.[3] Seek immediate medical advice from an ophthalmologist.[2]

• Accidental Release (Spill):

  • Evacuate personnel from the immediate area and ensure adequate ventilation.

  • Wearing full PPE, contain the spill using a non-combustible absorbent material such as sand, earth, or vermiculite.[5][7]

  • Carefully sweep or shovel the contained material into a suitable, clearly labeled, and sealed container for disposal.[4][8] Avoid actions that generate dust.[5]

  • Crucially, do not let the product enter drains. [2] The high aquatic toxicity of quaternary ammonium compounds makes this a critical point of environmental stewardship.[9][10]

Part 2: The Core Disposal Principle: Segregation and Professional Removal

The single most important principle for the disposal of methyltrioctylammonium iodide is that it must not be disposed of via the sanitary sewer system (i.e., down the drain). This is due to its classification as toxic to aquatic life.[9] Quaternary ammonium compounds can persist in the environment and harm aquatic organisms.[9][10]

All waste containing this chemical must be collected, segregated, and managed as hazardous waste by a licensed and approved disposal facility.

Part 3: Step-by-Step Waste Management Workflow

Follow this systematic procedure to manage methyltrioctylammonium iodide waste from the point of generation to its final removal from your facility.

Step 1: Waste Identification and Segregation Immediately upon generation, identify any material—be it pure compound, contaminated solutions, or used consumables—containing methyltrioctylammonium iodide as hazardous waste.

• Maintain Separation: Do not mix this waste with other chemical waste streams unless explicitly permitted by your institution's waste management protocols. Leave the chemical in its original container if possible.

• Critical Incompatibility: Never mix iodide-containing waste with bleach or other oxidizing agents. This combination can generate toxic iodine vapor.[11]

Step 2: Containerization and Labeling Proper containment is essential for safe storage and transport.

• Select an Appropriate Container: Use a chemically compatible, leak-proof container with a tightly sealing lid. The original product container is often the best choice.

• Label Correctly: The container must be clearly and accurately labeled. The label should include:

  • The words "Hazardous Waste"

  • The full chemical name: "Methyltrioctylammonium iodide"

  • The associated hazards (e.g., "Harmful," "Irritant," "Aquatic Toxin")

  • The date of accumulation.

Step 3: Temporary Storage Store the sealed and labeled waste container in a designated satellite accumulation area. This area should be:

• Secure and under the control of laboratory personnel.

• Away from drains and incompatible materials.

• In a cool, dry, and well-ventilated location.[3]

Step 4: Arranging for Professional Disposal The final step is to hand over the waste to qualified professionals.

• Contact Your EHS Office: Your institution's Environmental Health and Safety (EHS) department is your primary resource. They will have established procedures for the collection and disposal of hazardous chemical waste.

• Use a Licensed Contractor: The waste must be disposed of through a licensed hazardous waste disposal company.[12] These companies are equipped to handle and treat or dispose of the chemical in accordance with all federal, state, and local regulations.[13]

Part 4: Visualizing the Disposal Pathway

The following diagram illustrates the decision-making process for the proper disposal of methyltrioctylammonium iodide waste.

Caption: Decision workflow for safe disposal of methyltrioctylammonium iodide.

By adhering to this structured disposal protocol, you fulfill your professional and ethical obligations, ensuring that the advancement of science does not come at the cost of personal safety or environmental health.

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• Quaternary Ammonium Compounds in Cleaning Products. Mount Sinai.
• Methyltrioctylammonium iodide | C25H54IN | CID 3015796. PubChem - NIH.
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• SAFETY D
• SAFETY D
• SAFETY DATA SHEET QU
• Quaternary Ammonium Compounds: A Chemical Class of Emerging Concern.
• PRODUCTION, IMPORT/EXPORT, USE, AND DISPOSAL. Agency for Toxic Substances and Disease Registry.
• Quaternary Ammonium Compounds: A Chemical Class of Emerging Concern. PMC - NIH.
• Methyltrioctylammonium chloride Safety D
• Environmental Health and Safety Disposal of Iodine. Case Western Reserve University.
• Iodine Disposal For Businesses. Collect and Recycle.
• Iodine - Hazardous Substance Fact Sheet. New Jersey Department of Health.
• Safety D
• SAFETY D

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A Senior Application Scientist's Guide to Handling Methyltrioctylammonium Iodide: From Hazard Assessment to Disposal

Navigating the complexities of novel chemical compounds is the cornerstone of innovation in research and drug development. Methyltrioctylammonium iodide, a quaternary ammonium salt, presents unique handling challenges due to its specific toxicological profile. This guide moves beyond a simple checklist, offering a comprehensive operational plan rooted in the principles of industrial hygiene and field-proven laboratory practices. Our objective is to empower you with the knowledge to not only use this compound safely but to understand the causality behind each procedural step, ensuring a self-validating system of safety and efficacy in your work.

Immediate Hazard Assessment: Understanding the Risks

Methyltrioctylammonium iodide is not a benign substance. The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides a clear and urgent summary of its hazards.[1] The primary risks are significant and demand a cautious and well-planned approach. Most notably, this compound is classified as a reproductive toxin, a fact that must inform every aspect of its handling.

Hazard Class	GHS Classification	Hazard Statement	Pictogram
Reproductive Toxicity	Category 1B	H360: May damage fertility or the unborn child	Health Hazard
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation	Exclamation Mark
Serious Eye Damage/Irritation	Category 2	H319: Causes serious eye irritation	Exclamation Mark
Specific Target Organ Toxicity (Single Exposure)	Category 3	H335: May cause respiratory irritation	Exclamation Mark

Data sourced from the National Institutes of Health PubChem database.[1]

The reproductive toxicity (H360) is the most critical hazard and the primary driver for the stringent controls outlined below. Exposure, even at low levels, could have serious, long-term consequences. The irritant properties (H315, H319, H335) necessitate robust measures to prevent any direct contact with the body.

The Hierarchy of Controls: A Proactive Safety Framework

Personal Protective Equipment (PPE) is essential, but it is the last line of defense. A truly safe laboratory environment is built upon a multi-layered approach known as the Hierarchy of Controls.

Caption: A visual guide to the safe handling workflow.

• Preparation:

  • Verify that the chemical fume hood is functioning correctly.

  • Prepare your designated workspace by covering the surface with absorbent, disposable bench paper.

  • Assemble all necessary equipment (spatulas, weigh boats, glassware, etc.) inside the fume hood before introducing the chemical.

• Donning PPE:

  • Put on your lab coat and fasten it completely.

  • Put on your safety glasses.

  • Put on your nitrile gloves, ensuring they overlap the cuffs of your lab coat.

• Handling the Compound:

  • Perform all weighing and solution preparation steps deep inside the fume hood.

  • When handling the solid, use gentle motions to avoid creating dust.

  • Keep the container tightly closed when not in use. [2]4. Post-Handling & Decontamination:

  • Clean any contaminated surfaces and equipment.

  • Securely seal the primary container and return it to its designated storage location.

• Doffing PPE:

  • Remove gloves using the correct technique to avoid self-contamination.

  • Remove your lab coat.

  • Wash your hands thoroughly with soap and water.

• Waste Disposal:

  • All disposable items that have come into contact with the chemical (gloves, weigh boats, bench paper) must be placed in a clearly labeled hazardous waste container. [2][3]

Emergency and Disposal Plans

Accidents can happen. A clear, pre-defined plan is essential for a safe and effective response.

Accidental Exposure

Exposure Route	Immediate Action
Skin Contact	Immediately wash the affected area with plenty of soap and water. If skin irritation occurs, seek medical advice. [2][4][5]
Eye Contact	Immediately rinse cautiously with water for at least 15 minutes, holding the eyelids open. Remove contact lenses, if present and easy to do. Continue rinsing. Seek immediate medical attention. [2][4][6]
Inhalation	Move the person to fresh air and keep them comfortable for breathing. If you feel unwell, call a poison center or doctor. [2][4][3]
Ingestion	Rinse the mouth with water. Never give anything by mouth to an unconscious person. Call a poison center or doctor if you feel unwell. [2][4][5]

Spill Response

• Evacuate: Alert others in the area and evacuate if necessary.

• Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

• Protect: Wear the appropriate PPE, including respiratory protection if the spill is large or outside a fume hood.

• Contain: Use an inert, non-combustible absorbent material (e.g., vermiculite, sand) to cover the spill. Avoid creating dust. [7][2]5. Collect: Carefully sweep or scoop the material into a suitable, labeled container for hazardous waste disposal. [4]6. Decontaminate: Clean the spill area thoroughly.

Waste Disposal

• Chemical Waste: Methyltrioctylammonium iodide and its solutions must be disposed of as hazardous waste. Do not discharge to sewer systems. [3]The primary method of disposal is typically incineration by a licensed and accredited disposal contractor. [2]* Contaminated Materials: All disposables, including gloves, bench paper, and cleaning materials, must be collected in a sealed, labeled container and disposed of as hazardous chemical waste. [4]* Compliance: All disposal activities must be in strict accordance with all applicable local, state, and national environmental regulations. [2][3]

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• Title: Chamberland SOP Working with Methyl Iodide Source: University of Vermont URL: [Link]

• Title: MATERIAL SAFETY DATA SHEET METHYL AMMONIUM IODIDE Source: greatcellsolar.com URL: [Link]

• Title: Trioctylmethylammonium iodide Source: ChemBK URL: [Link]

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